Tetraethylene glycol

• CAS: 9004-76-6

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of Tetraethylene Glycol (TEG) for Laboratory Use

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physicochemical properties of tetraethylene glycol (TEG), detailed experimental protocols for their determination, and insights into its applications in a laboratory setting.

Core Physicochemical Properties of Tetraethylene Glycol

Tetraethylene glycol (TEG) is a high-boiling, colorless, and viscous liquid belonging to the polyethylene glycol family.[1][2] Its unique properties, such as high viscosity, excellent thermal stability, and miscibility with water, make it a valuable compound in various scientific and industrial applications.[1][2][3]

Table 1: Summary of Key Physicochemical Properties of Tetraethylene Glycol

Property	Value	Temperature (°C)	Pressure
Molecular Formula	C₈H₁₈O₅	-	-
Molecular Weight	194.23 g/mol	-	-
Appearance	Transparent, colorless, viscous liquid	Room Temperature	-
Odor	Mild, practically odorless	Room Temperature	-
Boiling Point	~314 - 329 °C	-	1013 hPa
Melting/Freezing Point	-4 to -9.4 °C	-	-
Density	~1.12 - 1.13 g/cm³	20 - 25	-
Dynamic Viscosity	~58.3 - 61.9 mPa·s	20	-
Kinematic Viscosity	~50.13 mm²/s	20.65	-
Refractive Index (n_D)	~1.459	20	-
Vapor Pressure	<0.1 hPa	26	-
Flash Point	~202 - 204 °C	-	-
Autoignition Temperature	~340 - 358 °C	-	-
Solubility in Water	Completely miscible	20	-

Data compiled from multiple sources.

Experimental Protocols for Property Determination

The following sections detail the methodologies for determining the key physicochemical properties of tetraethylene glycol in a laboratory setting.

The boiling point is the temperature at which a liquid's vapor pressure equals the external pressure. The Thiele tube method is a common and efficient technique for this measurement, requiring only a small sample.

Apparatus:

• Thiele tube

• Thermometer (with appropriate range)

• Small test tube (e.g., fusion tube)

• Capillary tube (sealed at one end)

• Heat-stable mineral oil or silicone oil

• Bunsen burner or hot plate

• Stand and clamps

Procedure:

• Fill the Thiele tube with mineral oil to a level just above the side arm.

• Add a few milliliters of tetraethylene glycol into the small test tube.

• Place the capillary tube, with its sealed end facing up, inside the test tube containing the TEG.

• Attach the test tube to the thermometer using a rubber band or wire, ensuring the TEG is level with the thermometer bulb.

• Immerse the thermometer and the attached tube into the Thiele tube, making sure the oil level is high enough to submerge the sample.

• Gently heat the side arm of the Thiele tube. The design of the tube will ensure uniform heating of the oil via convection currents.

• As the temperature rises, air trapped in the capillary tube will slowly escape.

• When the boiling point is reached, a rapid and continuous stream of bubbles will emerge from the open end of the capillary tube.

• Remove the heat source and allow the apparatus to cool slowly.

• The bubbling will slow down and eventually stop. The moment the liquid is drawn back into the capillary tube, record the temperature. This is the boiling point of the tetraethylene glycol.

Viscosity is a measure of a fluid's resistance to flow. An Ostwald viscometer, a type of capillary viscometer, is commonly used to measure the kinematic viscosity of liquids. The method relies on measuring the time it takes for a fixed volume of liquid to flow through a narrow capillary.

Apparatus:

• Ostwald viscometer

• Constant temperature water bath

• Stopwatch

• Pipette and bulb

• A reference liquid with known viscosity and density (e.g., pure water)

Procedure:

• Clean the viscometer thoroughly with a suitable solvent and dry it completely.

• Pipette a precise volume of the reference liquid (e.g., water) into the larger bulb of the viscometer.

• Place the viscometer in a constant temperature water bath (e.g., 20°C) and allow it to equilibrate for at least 10-15 minutes.

• Using a pipette bulb, draw the liquid up through the capillary tube until it is above the upper calibration mark.

• Release the suction and start the stopwatch the moment the liquid meniscus passes the upper mark.

• Stop the stopwatch the moment the meniscus passes the lower mark. Record this time (t₁).

• Repeat the measurement at least three times and calculate the average flow time for the reference liquid.

• Clean and dry the viscometer, then repeat the entire procedure with tetraethylene glycol to obtain its average flow time (t₂).

• The viscosity of the tetraethylene glycol (η₂) can be calculated using the following equation: η₂ / η₁ = (ρ₂ * t₂) / (ρ₁ * t₁) Where:

  • η₁ and η₂ are the dynamic viscosities of the reference liquid and TEG, respectively.

  • ρ₁ and ρ₂ are the densities of the reference liquid and TEG at the experimental temperature.

  • t₁ and t₂ are the average flow times for the reference liquid and TEG.

The refractive index is a dimensionless number that describes how fast light travels through a material. It is a fundamental property used for substance identification and purity assessment.

Apparatus:

• Abbe refractometer

• Constant temperature water bath connected to the refractometer

• Dropper or pipette

• A suitable solvent for cleaning (e.g., ethanol or acetone)

• Lens paper

Procedure:

• Turn on the refractometer and the connected water bath, setting it to the desired temperature (e.g., 20°C). Allow the instrument to stabilize.

• Calibrate the refractometer using a standard liquid with a known refractive index, such as distilled water.

• Open the prism of the refractometer and clean the surfaces of both the measuring and illuminating prisms with a soft lens paper soaked in ethanol or acetone. Allow the prisms to dry completely.

• Using a clean dropper, place 2-3 drops of tetraethylene glycol onto the surface of the lower prism.

• Close the prisms firmly. The liquid should spread evenly to form a thin film.

• Look through the eyepiece. You will see a field of view that is partially light and partially dark.

• Turn the adjustment knob until the boundary line between the light and dark fields is sharp and centered on the crosshairs.

• If a color fringe is visible at the boundary, adjust the dispersion compensator until the line is sharp and achromatic (black and white).

• Press the "Read" button or look at the scale to obtain the refractive index value. Record the value along with the temperature.

Laboratory Applications and Workflow Visualization

Tetraethylene glycol's properties make it a versatile solvent and chemical intermediate in various laboratory procedures. It is used as a solvent for nitrocellulose, a plasticizer, a desiccant for natural gas, and in the synthesis of resins and other compounds. Its ability to act as a coupling agent to blend water-soluble and water-insoluble materials is also a key application.

This diagram illustrates a typical workflow for utilizing tetraethylene glycol as a solvent in a laboratory-scale chemical reaction that requires a high temperature.

Caption: Workflow for using TEG as a high-temperature solvent in a chemical synthesis.

Safety and Handling

While tetraethylene glycol is not classified as hazardous under GHS, standard laboratory safety practices should always be followed.

• Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side-shields, and a lab coat.

• Handling: Use in a well-ventilated area. Avoid breathing vapors or mists. Wash hands thoroughly after handling.

• Storage: Store in a cool, dry place in a tightly sealed container.

• Incompatibilities: Avoid contact with strong oxidizing agents.

Always consult the latest Safety Data Sheet (SDS) for comprehensive safety information before use.

References

• 1. amipetro.com [amipetro.com]
• 2. Page loading... [guidechem.com]
• 3. chemimpex.com [chemimpex.com]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Synthesis and Purification of Tetraethylene Glycol for Research Applications

This guide provides a comprehensive overview of the synthesis and purification of tetraethylene glycol (TEG) for use in high-purity research applications, particularly in drug development where it serves as a hydrophilic linker. We detail established protocols for synthesis, rigorous purification strategies to remove critical impurities, and analytical methods for purity validation.

Introduction to Tetraethylene Glycol in Research

Tetraethylene glycol (TEG) is a member of the polyethylene glycol (PEG) family, valued in biomedical and pharmaceutical research for its properties as a linker molecule.[1][2] Its hydrophilic nature, biocompatibility, and defined length make it an ideal component in drug delivery systems, bioconjugation, and as a building block for more complex functional molecules.[2][3] Commercial TEG often contains impurities such as other PEG homologs, water, peroxides, and aldehydes, which can interfere with sensitive applications and pose safety risks.[4] Therefore, robust synthesis and purification protocols are essential to achieve the high purity required for research and drug development.

Synthesis of Tetraethylene Glycol

For research applications requiring high purity and specific functionalization, the Williamson ether synthesis is a common and adaptable laboratory method. This method involves the reaction of an alkoxide with a primary alkyl halide or tosylate. An alternative approach involves the stepwise addition of tetraethylene glycol monomers on a solid support, which is particularly useful for creating monodisperse PEG chains and can be performed without chromatography.

Logical Workflow for Williamson Ether Synthesis of TEG

References

• 1. [PDF] Synthesis of Mono- and Dithiols of Tetraethylene Glycol and Poly(ethylene glycol)s via Enzyme Catalysis | Semantic Scholar [semanticscholar.org]
• 2. mdpi.com [mdpi.com]
• 3. Chromatography-free synthesis of monodisperse oligo(ethylene glycol) mono- p -toluenesulfonates and quantitative analysis of oligomer purity - Polymer Chemistry (RSC Publishing) DOI:10.1039/C6PY00127K [pubs.rsc.org]
• 4. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Molecular Structure and Conformation of Tetraethylene Glycol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure and conformational dynamics of tetraethylene glycol (TEG). TEG, a member of the polyethylene glycol (PEG) family, is a crucial component in various scientific and industrial applications, including as a solvent, plasticizer, and in the formulation of pharmaceuticals. A thorough understanding of its conformational landscape is paramount for predicting its physical properties and interactions in complex systems.

Molecular Structure of Tetraethylene Glycol

Tetraethylene glycol (TEG) is an oligomer of ethylene glycol with the chemical formula C8H18O5. Its structure consists of four repeating ethylene oxide units terminated by hydroxyl groups. The molecule's flexibility arises from the rotational freedom around its various single bonds, leading to a complex conformational equilibrium.

Conformational Landscape of Tetraethylene Glycol

The conformational flexibility of tetraethylene glycol is primarily dictated by the rotation around the C-C and C-O bonds. The dihedral angles associated with these bonds determine the overall shape of the molecule, which can range from extended, linear structures to more compact, helical forms. The key dihedral angles that define the conformation are the O-C-C-O and C-O-C-C torsions.

Similar to its smaller analog, ethylene glycol, the conformational preference of the O-C-C-O backbone in TEG is a balance between gauche and anti (or trans) arrangements. The gauche conformation is often stabilized by intramolecular hydrogen bonding between the hydroxyl end groups and the ether oxygens along the chain. In contrast, the anti conformation leads to a more extended structure. The interplay between intramolecular forces and interactions with the surrounding solvent molecules ultimately determines the dominant conformers in a given environment.

Molecular dynamics simulations have shown that in the liquid state, TEG exists as a mixture of different conformers. The probability distribution of the (HO)–C–C–O dihedral angles in TEG, as determined from simulations, indicates a preference for gauche conformations, though trans populations are also significant.

Experimental and Computational Methodologies for Conformational Analysis

A combination of experimental techniques and computational modeling is employed to elucidate the complex conformational behavior of tetraethylene glycol.

Computational Methods: Molecular Dynamics Simulations

Molecular dynamics (MD) simulations are a powerful tool for investigating the conformational landscape of flexible molecules like TEG. These simulations model the atomic interactions over time, providing detailed information about the distribution of conformers and the dynamics of their interconversion.

Experimental Protocol: Molecular Dynamics Simulation of Tetraethylene Glycol

A typical MD simulation protocol for studying TEG conformation involves the following steps:

• System Setup:

  • A three-dimensional model of a single TEG molecule is constructed.

  • The molecule is placed in a simulation box, which can be filled with solvent molecules (e.g., water) to mimic solution conditions or left empty for gas-phase simulations.

  • Periodic boundary conditions are applied to simulate a bulk system.

• Force Field Selection:

  • A force field, which is a set of parameters describing the potential energy of the system, is chosen. Commonly used force fields for simulating polyethylene glycols include OPLS (Optimized Potentials for Liquid Simulations) and GAFF (General Amber Force Field). The choice of force field can significantly impact the simulation results.

• Energy Minimization:

  • The initial system is subjected to energy minimization to remove any unfavorable atomic clashes and bring the system to a local energy minimum.

• Equilibration:

  • The system is gradually heated to the desired temperature and then equilibrated at constant temperature and pressure (NPT ensemble) to allow the system to reach a stable state.

• Production Run:

  • A long simulation (nanoseconds to microseconds) is performed in the NPT or NVT (constant volume) ensemble, during which the trajectory (positions and velocities of all atoms over time) is saved at regular intervals.

• Analysis:

  • The saved trajectory is analyzed to extract information about the conformational properties of TEG, such as the distribution of dihedral angles, end-to-end distance, and the presence of intramolecular hydrogen bonds.

Figure 1: Workflow for Molecular Dynamics Simulation of Tetraethylene Glycol.

Experimental Methods

NMR spectroscopy is a powerful experimental technique for studying the conformation of molecules in solution. Information about dihedral angles can be extracted from NMR parameters such as coupling constants and Nuclear Overhauser Effects (NOEs).

Experimental Protocol: NMR Spectroscopic Analysis of Tetraethylene Glycol Conformation

• Sample Preparation:

  • A solution of TEG is prepared in a suitable deuterated solvent (e.g., CDCl3, D2O, DMSO-d6) at a known concentration. Tetramethylsilane (TMS) is typically added as an internal standard for chemical shift referencing.

• 1D NMR Spectroscopy:

  • A standard 1D ¹H NMR spectrum is acquired to identify the chemical shifts of the different protons in the TEG molecule.

  • High-resolution 1D ¹H NMR allows for the measurement of vicinal coupling constants (³JHH) between protons on adjacent carbon atoms.

• Karplus Equation Analysis:

  • The experimentally measured ³JHH values are used in the Karplus equation, which relates the coupling constant to the dihedral angle between the coupled protons. This allows for the estimation of the population of gauche and anti conformers.[2]

• 2D NMR Spectroscopy (NOESY/ROESY):

  • Two-dimensional Nuclear Overhauser Effect Spectroscopy (NOESY) or Rotating-frame Overhauser Effect Spectroscopy (ROESY) experiments are performed to identify protons that are close in space (< 5 Å).[3][4][5]

  • The presence and intensity of cross-peaks in a NOESY/ROESY spectrum provide information about through-space proximities, which can be used to distinguish between different conformers. For example, a NOE between the terminal hydroxyl protons would indicate a folded or helical conformation.

Figure 2: Logical Flow of NMR-based Conformational Analysis of Tetraethylene Glycol.

Raman spectroscopy is a vibrational spectroscopy technique that is sensitive to the molecular structure and conformation. Different conformers of TEG will have distinct vibrational modes, which can be observed as different peaks in the Raman spectrum.

Experimental Protocol: Raman Spectroscopic Analysis of Tetraethylene Glycol Conformation

• Sample Preparation:

  • A sample of neat liquid TEG or a solution of TEG is placed in a suitable container (e.g., a quartz cuvette).

• Data Acquisition:

  • A laser beam of a specific wavelength is focused onto the sample.

  • The scattered light is collected and passed through a spectrometer to separate the different wavelengths.

  • The intensity of the scattered light is measured as a function of the Raman shift (the difference in energy between the incident and scattered light).

• Spectral Analysis:

  • The Raman spectrum is analyzed to identify peaks corresponding to specific vibrational modes of the TEG molecule.

  • Certain Raman bands can be assigned to either gauche or trans conformers. For example, in ethylene glycol, specific Raman lines that are absent in the infrared spectrum are attributed to the trans configuration due to the principle of mutual exclusion in molecules with a center of symmetry.

  • The relative intensities of these conformation-specific peaks can be used to estimate the relative populations of the different conformers.

Quantitative Conformational Data

The following tables summarize quantitative data on the conformational properties of tetraethylene glycol obtained from molecular dynamics simulations.

Table 1: Simulated Thermophysical Properties of Tetraethylene Glycol at 328 K with Different Force Fields

Property	Experimental	GAFF Force Field	OPLS Force Field
Density (g/cm³)	~1.10	~1.06 (4% deviation)	-
Self-diffusion Coefficient (10⁻⁹ m²/s)	~0.1	~0.104 (4% deviation)	Significant deviation (>80%)
Viscosity (mPa·s)	~2.5	~2.72 (9% deviation)	Significant deviation (>400%)

Data adapted from thermophysical properties studies of polyethylene glycol oligomers.

Table 2: Dihedral Angle Distribution from Molecular Dynamics Simulations

Dihedral Angle	Conformation	Approximate Population
(HO)–C–C–O	gauche	Predominant
(HO)–C–C–O	trans	Significant
C–O–C–C	trans	Predominant
C–O–C–C	gauche	Minor

Qualitative populations are based on published probability distributions from MD simulations.

Signaling Pathways and Logical Relationships

The conformational equilibrium of tetraethylene glycol can be represented as a dynamic process where the molecule transitions between different conformational states. This equilibrium is influenced by both intramolecular and intermolecular forces.

Figure 3: Equilibrium between Extended and Helical Conformers of Tetraethylene Glycol.

Conclusion

The molecular structure and conformation of tetraethylene glycol are characterized by a dynamic equilibrium between various conformers, with a notable preference for gauche arrangements of the O-C-C-O backbone, often stabilized by intramolecular hydrogen bonds. The combination of computational methods, particularly molecular dynamics simulations with reliable force fields like GAFF, and experimental techniques such as NMR and Raman spectroscopy, provides a powerful approach to understanding the conformational landscape of this important molecule. This knowledge is essential for predicting its behavior in various applications, from materials science to drug delivery, and for the rational design of new TEG-based systems with tailored properties.

References

• 1. Tetraethylene Glycol | C8H18O5 | CID 8200 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Karplus equation - Wikipedia [en.wikipedia.org]
• 3. nmr.chem.columbia.edu [nmr.chem.columbia.edu]
• 4. acdlabs.com [acdlabs.com]
• 5. NOESY: the experiment for when you just need to know more, particularly the 1H-1H spatial proximity — Nanalysis [nanalysis.com]

Spectroscopic Analysis of Tetraethylene Glycol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the spectroscopic analysis of tetraethylene glycol, a compound of significant interest in various scientific and pharmaceutical domains. This document details the expected data from Nuclear Magnetic Resonance (NMR), Infrared (IR), and Raman spectroscopy. Furthermore, it outlines detailed experimental protocols for acquiring this spectroscopic data.

Spectroscopic Data Summary

The following sections provide a summary of the quantitative data obtained from ¹H NMR, ¹³C NMR, IR, and Raman spectroscopy for tetraethylene glycol.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the structure of tetraethylene glycol. The molecule's symmetry is reflected in its NMR spectra.

Table 1: ¹H NMR Spectral Data for Tetraethylene Glycol

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~3.72	t, J ≈ 5.5 Hz	4H	HO-CH ₂-CH₂-O-
~3.67	s	8H	-O-CH ₂-CH ₂-O- (internal)
~3.60	t, J ≈ 5.5 Hz	4H	HO-CH₂-CH ₂-O-
~2.85	t (broad)	2H	H O-CH₂-

Note: Chemical shifts are referenced to TMS and can vary slightly based on solvent and concentration. The hydroxyl proton signal is often broad and its chemical shift is highly dependent on the solvent, concentration, and temperature.

Table 2: ¹³C NMR Spectral Data for Tetraethylene Glycol

Chemical Shift (ppm)	Assignment
~72.4	HO-CH₂-C H₂-O-
~70.3	-O-C H₂-C H₂-O- (internal)
~61.3	HO-C H₂-CH₂-O-

Note: Chemical shifts are referenced to TMS and can vary based on the solvent.

Vibrational Spectroscopy: IR and Raman

Vibrational spectroscopy provides valuable information about the functional groups and molecular vibrations within tetraethylene glycol.

Table 3: Key IR Absorption Bands for Tetraethylene Glycol

Wavenumber (cm⁻¹)	Intensity	Assignment
3600-3200	Strong, Broad	O-H Stretch (hydrogen-bonded)
2970-2850	Strong	C-H Stretch (alkane)
1465	Medium	C-H Bend (scissoring)
1350	Medium	C-H Bend (wagging)
1150-1085	Strong	C-O Stretch (ether)
945	Medium	O-H Bend
885	Medium	CH₂ Rock

Source: Adapted from NIST Chemistry WebBook for Tetraethylene glycol.[1][2]

Table 4: Key Raman Scattering Peaks for Tetraethylene Glycol

Wavenumber (cm⁻¹)	Intensity	Assignment
2940	Strong	C-H Stretch
2880	Strong	C-H Stretch
1470	Strong	C-H Bend
1280	Medium	CH₂ Twist
1130	Medium	C-O, C-C Stretch
860	Strong	C-C Stretch, CH₂ Rock
830	Strong	CH₂ Rock

Note: Raman peak positions and intensities for tetraethylene glycol are similar to those of other short-chain polyethylene glycols. Assignments are based on general literature for PEG oligomers.

Experimental Protocols

The following are detailed methodologies for the key spectroscopic techniques.

NMR Spectroscopy Sample Preparation and Data Acquisition

NMR Spectroscopy Experimental Workflow

• Sample Preparation :

  • Dissolve approximately 10-20 mg of tetraethylene glycol in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, D₂O, or DMSO-d₆).[3]

  • For optimal results, filter the solution through a small plug of glass wool in a Pasteur pipette directly into a 5 mm NMR tube to remove any particulate matter.[4]

  • The final sample height in the NMR tube should be approximately 4-5 cm.[4]

• Data Acquisition (¹H and ¹³C NMR) :

  • Acquire spectra on a 400 MHz or higher field NMR spectrometer.

  • For ¹H NMR, utilize a standard pulse sequence. Typical parameters include a spectral width of 10-15 ppm, a sufficient number of scans for a good signal-to-noise ratio (e.g., 16 scans), and a relaxation delay of 1-5 seconds.

  • For ¹³C NMR, a proton-decoupled pulse sequence is standard. A wider spectral width (e.g., 0-220 ppm) is required. Due to the lower natural abundance of ¹³C, a greater number of scans (e.g., 1024 or more) and a longer relaxation delay may be necessary to achieve an adequate signal-to-noise ratio.

IR Spectroscopy Sample Preparation and Data Acquisition

FTIR Spectroscopy Experimental Workflow

• Sample Preparation (Neat Liquid Film) :

  • Place one to two drops of neat tetraethylene glycol onto the surface of a polished salt plate (e.g., KBr or NaCl).

  • Carefully place a second salt plate on top, and gently press to form a thin, uniform liquid film between the plates. Ensure no air bubbles are trapped.

• Data Acquisition (FTIR) :

  • Place the salt plate assembly into the sample holder of an FTIR spectrometer.

  • First, acquire a background spectrum of the empty beam path.

  • Then, acquire the sample spectrum. A typical spectral range is 4000-400 cm⁻¹.

  • The final spectrum is typically presented in terms of either transmittance or absorbance.

• Alternative Method (Attenuated Total Reflectance - ATR) :

  • Place a small drop of the liquid sample directly onto the ATR crystal.

  • Acquire the spectrum. This method requires minimal sample preparation.

Raman Spectroscopy Sample Preparation and Data Acquisition

Raman Spectroscopy Experimental Workflow

• Sample Preparation :

  • For liquid samples like tetraethylene glycol, sample preparation is often straightforward. The sample can be placed in a glass vial or a quartz cuvette.

  • Alternatively, a few drops of the sample can be placed on a Raman-compatible substrate such as a calcium fluoride slide.

• Data Acquisition :

  • Place the sample in the Raman spectrometer's sample holder.

  • The excitation laser (e.g., 785 nm) is focused onto the sample.

  • The scattered light is collected and directed to the detector.

  • Acquisition parameters such as laser power, exposure time, and number of accumulations are optimized to obtain a good signal-to-noise ratio while avoiding sample degradation.

Conclusion

The spectroscopic techniques of NMR, IR, and Raman provide complementary information for the comprehensive characterization of tetraethylene glycol. NMR spectroscopy is invaluable for determining the precise chemical structure and connectivity of the molecule. IR and Raman spectroscopy offer detailed insights into the vibrational modes of the functional groups present. The data and protocols presented in this guide serve as a valuable resource for researchers and scientists working with this important compound.

References

• 1. Tetraethylene glycol [webbook.nist.gov]
• 2. Tetraethylene glycol [webbook.nist.gov]
• 3. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 4. How to make an NMR sample [chem.ch.huji.ac.il]

The Solubility of Organic Compounds in Tetraethylene Glycol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Tetraethylene glycol (TEG), a high-boiling, low-volatility, and hygroscopic liquid, is a versatile solvent with a wide range of applications in industrial processes and scientific research. Its unique chemical structure, featuring both ether and hydroxyl functional groups, allows it to dissolve a broad spectrum of organic compounds. This technical guide provides a comprehensive overview of the solubility of various organic compounds in TEG, detailed experimental protocols for solubility determination, and an exploration of its role in advanced applications.

Quantitative Solubility Data

The solubility of an organic compound in tetraethylene glycol is influenced by factors such as the compound's polarity, molecular weight, and the presence of functional groups capable of hydrogen bonding. The following tables summarize the available quantitative and qualitative solubility data for various classes of organic compounds in TEG.

Table 1: Solubility of Common Organic Solvents in Tetraethylene Glycol

Organic Compound	Chemical Class	Solubility in TEG	Notes
Acetone	Ketone	Completely Soluble	The polar nature of the carbonyl group in acetone allows for strong dipole-dipole interactions with the hydroxyl and ether groups of TEG.
Benzene	Aromatic Hydrocarbon	Completely Soluble	Despite being nonpolar, the polarizable aromatic ring of benzene can interact favorably with the TEG molecule.
Carbon Tetrachloride	Halogenated Alkane	62.0 g/100g	A quantitative value indicating significant but not unlimited solubility.
Ethanol	Alcohol	Completely Soluble	The hydroxyl group of ethanol readily forms hydrogen bonds with TEG, leading to complete miscibility.
Methanol	Alcohol	Completely Soluble	Similar to ethanol, the hydroxyl group of methanol facilitates strong hydrogen bonding with TEG.
Toluene	Aromatic Hydrocarbon	Completely Soluble	The methyl group on the benzene ring does not significantly hinder the favorable interactions between the aromatic ring and TEG.
Heptane	Alkane	Slightly Soluble	As a nonpolar alkane, heptane has limited solubility in the polar TEG.
Diethyl Ether	Ether	Completely Soluble	The ether linkages in diethyl ether can interact with the ether and hydroxyl groups of TEG.
o-Dichlorobenzene	Halogenated Aromatic	Completely Soluble	The polar carbon-chlorine bonds and the aromatic ring contribute to its high solubility.
Monoethanolamine	Alkanolamine	Completely Soluble	The presence of both hydroxyl and amino groups allows for extensive hydrogen bonding with TEG.

Table 2: Solubility of Hydrocarbons in Tetraethylene Glycol

Hydrocarbon	Chemical Class	Temperature (°C)	Solubility (mol fraction)	Reference
Methane	Alkane	25	0.000391	[1]
Ethane	Alkane	25	0.0014	[1]
Propane	Alkane	25	0.0035	[1]
Benzene	Aromatic Hydrocarbon	25	0.0548	[1]
Toluene	Aromatic Hydrocarbon	25	0.0465	[1]
Ethylbenzene	Aromatic Hydrocarbon	25	0.0043
o-Xylene	Aromatic Hydrocarbon	25	0.0403

Note: The solubility of hydrocarbons in TEG is influenced by temperature and the presence of water. Generally, lower temperatures and higher pressures increase the solubility of gaseous hydrocarbons. The presence of water in TEG tends to decrease the solubility of hydrocarbons.

Experimental Protocols for Solubility Determination

Accurate determination of solubility is crucial for various applications. The following are detailed methodologies for key experiments to determine the solubility of organic compounds in tetraethylene glycol.

Shake-Flask Method for Equilibrium Solubility

This is a widely accepted method for determining the equilibrium solubility of a solid compound in a liquid solvent.

Objective: To determine the saturation concentration of a solid organic compound in TEG at a specific temperature.

Materials:

• The solid organic compound of interest (solute)

• Tetraethylene glycol (solvent)

• Glass vials or flasks with airtight seals

• Temperature-controlled shaker or agitator

• Centrifuge

• Syringe filters (chemically inert, e.g., PTFE)

• High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system

• Analytical balance

• Volumetric flasks and pipettes

Procedure:

• Preparation of a Saturated Solution:

  • Add an excess amount of the solid organic compound to a known volume of TEG in a sealed glass vial. The excess solid is crucial to ensure that the solution reaches saturation.

  • Place the vial in a temperature-controlled shaker and agitate for an extended period (typically 24-72 hours) to allow the system to reach equilibrium. The temperature should be maintained at the desired value (e.g., 25 °C).

• Phase Separation:

  • After the equilibration period, remove the vial from the shaker and allow the undissolved solid to settle.

  • To completely separate the solid from the liquid phase, centrifuge the vial at a high speed.

  • Carefully withdraw a known volume of the supernatant (the saturated solution) using a syringe and filter it through a chemically inert syringe filter to remove any remaining solid particles.

• Quantification of the Solute:

  • Accurately dilute the filtered saturated solution with a suitable solvent to a concentration that falls within the linear range of the analytical instrument (HPLC or GC).

  • Prepare a series of standard solutions of the organic compound in the same solvent with known concentrations.

  • Inject the standard solutions into the HPLC or GC to generate a calibration curve (peak area vs. concentration).

  • Inject the diluted sample of the saturated solution into the instrument and determine its concentration from the calibration curve.

• Calculation of Solubility:

  • Calculate the original concentration of the solute in the saturated TEG solution, taking into account the dilution factor.

  • Express the solubility in appropriate units, such as g/100 mL, mg/mL, or mol/L.

Visual Method for Determining Miscibility

This is a simpler, qualitative method to determine if a liquid organic compound is miscible with TEG.

Objective: To qualitatively assess whether a liquid organic compound is miscible with TEG at a specific temperature.

Materials:

• The liquid organic compound of interest

• Tetraethylene glycol

• Graduated cylinders or test tubes with stoppers

Procedure:

• Measure equal volumes of the liquid organic compound and TEG into a graduated cylinder or test tube.

• Stopper the container and invert it several times to ensure thorough mixing.

• Allow the mixture to stand undisturbed for a few minutes.

• Observe the mixture for the presence of a single, clear phase or two distinct layers.

  • Miscible: If a single, homogeneous phase is observed, the two liquids are miscible.

  • Immiscible or Partially Miscible: If two distinct layers form, the liquids are immiscible or partially miscible.

Signaling Pathways and Advanced Applications

The term "signaling pathway" in the context of a solvent like tetraethylene glycol is unconventional in traditional biological or chemical terminology. TEG itself is not known to directly participate in or mediate signaling pathways in the same way that signaling molecules or catalysts do. However, its unique solvent properties play a crucial indirect role in the development of materials and systems that are used in sensing and signaling applications, particularly in the field of nanotechnology.

Role in Nanoparticle and Quantum Dot Synthesis for Sensing

Tetraethylene glycol and its derivatives, such as polyethylene glycol (PEG), are often used as solvents or stabilizing agents in the synthesis of nanoparticles and quantum dots. These nanomaterials can then be functionalized to act as highly sensitive and selective sensors for various analytes. The solubility of precursors and the ability of TEG to control particle growth are critical in this process. The resulting nanoparticles can be designed to produce a detectable signal (e.g., a change in fluorescence) upon binding to a target molecule, thus forming the basis of a sensing platform.

The following diagram illustrates the general workflow of how TEG's solvent properties contribute to the creation of a nanoparticle-based sensor.

Workflow of TEG in Nanoparticle-Based Sensing.

Logical Relationship in Solubility Testing

The process of determining the solubility of an organic compound follows a logical progression of steps, from initial qualitative assessment to precise quantitative measurement. The following diagram outlines this logical workflow.

Logical Workflow for Solubility Determination.

References

• 1. education.com [education.com]

Tetraethylene Glycol as a Non-Aqueous Solvent in Electrochemistry: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of tetraethylene glycol (TEG) as a versatile non-aqueous solvent for electrochemical applications. Its unique properties make it a compelling choice for researchers in various fields, including battery technology, sensor development, and pharmaceutical analysis. This document details its physicochemical characteristics, electrochemical behavior, and practical experimental protocols.

Core Physicochemical Properties of Tetraethylene Glycol

Tetraethylene glycol is a transparent, colorless, and practically odorless liquid.[1] It is a member of the polyethylene glycol family and is completely miscible with water and many organic solvents.[2][3] Its key physical and chemical properties are summarized in the table below.

Property	Value	References
Molecular Formula	C8H18O5	[4]
Molecular Weight	194.23 g/mol	[4]
Boiling Point	327-330 °C
Melting Point	-4.1 °C
Density	1.124 - 1.126 g/cm³ at 20 °C
Viscosity	58.3 - 61.9 mPa·s at 20 °C
Dielectric Constant	15.7
Flash Point	202 - 204 °C (Cleveland Open Cup)
Refractive Index	1.458 - 1.460 at 20 °C
Vapor Pressure	<0.01 mmHg at 20 °C

Electrochemical Properties and Applications

TEG's high boiling point, low volatility, and moderate dielectric constant make it a suitable solvent for a variety of electrochemical systems. Its ether linkages can solvate cations, facilitating the dissolution of various salts to form conductive electrolyte solutions.

Electrochemical Window

The electrochemical stability window (ESW) is a critical parameter for an electrolyte, defining the potential range within which the electrolyte is neither oxidized nor reduced. For TEG-based electrolytes, the ESW is influenced by the choice of salt and electrode material. For instance, a gel polymer electrolyte based on poly(tetra ethylene glycol diacrylate) has been shown to have good electrochemical stability up to 4.5 V versus Li/Li+. This wide potential window makes TEG and its derivatives suitable for use in high-voltage applications such as lithium-ion batteries.

Ionic Conductivity

The ionic conductivity of TEG-based electrolytes is dependent on the nature of the dissolved salt, its concentration, and the temperature. The relatively high viscosity of TEG can be a limiting factor for achieving high ionic conductivity. However, this can be mitigated by mixing TEG with lower viscosity co-solvents. For example, in a mixed electrolyte system for lithium-sulfur batteries, the highest ionic conductivity was achieved with a mixture of tetra(ethylene glycol) dimethyl ether (TEGDME) and 1,3-dioxolane (DOXL), where DOXL effectively reduces the viscosity of the medium. A gel polymer electrolyte containing 1.1 M LiPF6 in a mixture of carbonates and 5 vol.% tetra (ethylene glycol) diacrylate exhibited an ionic conductivity of approximately 6.34 × 10⁻³ S/cm at 20°C.

The relationship between molar conductivity (Λ) and viscosity (η) can be visualized using a Walden plot, which helps in classifying the ionicity of electrolytes.

Applications in Electrochemical Systems

• Batteries: TEG and its derivatives, particularly tetraethylene glycol dimethyl ether (TEGDME), have been extensively studied as non-flammable and stable electrolytes for rechargeable lithium batteries. Their low volatility and high flash point contribute to the safety of the battery. For instance, a Li/LiCF3SO3-TEGDME/LiFePO4 cell has demonstrated promising cycling performance.

• Electrochemical Sensors: TEG can be used as a solvent in the synthesis of materials for electrochemical sensors. For example, nitrogen-doped carbon quantum dots synthesized in a mixed solvent of TEG and water have been used for the detection of phenolic compounds. In the context of drug development, electrochemical sensors offer a rapid and sensitive method for the determination of pharmaceutical compounds. TEG can also serve as a component of the immobilization matrix in amperometric biosensors.

• Drug Delivery: The electrochemical monitoring of drug release from delivery systems is a key area of research for drug development professionals. While not directly a solvent for the final formulation, TEG derivatives are used in the synthesis of nanoparticles for pH-sensitive and redox-responsive drug delivery systems for cancer treatment.

Experimental Protocols

This section provides detailed methodologies for key electrochemical experiments using TEG as a non-aqueous solvent.

Preparation of TEG-Based Electrolytes

Objective: To prepare a non-aqueous electrolyte solution using TEG as the solvent and a suitable lithium salt.

Materials:

• Tetraethylene glycol (TEG), anhydrous grade

• Lithium salt (e.g., LiClO4, LiPF6, LiTFSI), battery grade

• Anhydrous co-solvent (optional, e.g., acetonitrile, dimethyl carbonate)

• Inert atmosphere glovebox (e.g., argon-filled)

• Magnetic stirrer and stir bars

• Volumetric flasks and pipettes

Procedure:

• Solvent Purification: Ensure TEG is of high purity and anhydrous. If necessary, dry the solvent using molecular sieves (3Å or 4Å) for at least 24 hours prior to use. The water content should be minimized, as it can significantly affect electrochemical performance.

• Glovebox Environment: Perform all subsequent steps inside an inert atmosphere glovebox with low oxygen and water levels (<1 ppm).

• Salt Drying: Dry the lithium salt under vacuum at an appropriate temperature (e.g., 80-120 °C for LiClO4) for several hours to remove any residual moisture.

• Dissolution:

  • Accurately weigh the desired amount of the dried lithium salt.

  • Transfer the salt to a volumetric flask.

  • Add a small amount of anhydrous TEG (and co-solvent, if used) to dissolve the salt.

  • Use a magnetic stirrer to facilitate dissolution. Gentle heating may be applied if necessary, but ensure the temperature does not degrade the salt or solvent.

  • Once the salt is completely dissolved, add TEG (and co-solvent) to the mark on the volumetric flask.

  • Stopper the flask and mix the solution thoroughly.

• Storage: Store the prepared electrolyte solution in a tightly sealed container inside the glovebox to prevent contamination.

Cyclic Voltammetry (CV)

Objective: To investigate the electrochemical behavior of an analyte in a TEG-based electrolyte, including determining its redox potentials and assessing the reversibility of electron transfer processes.

Materials:

• Potentiostat/Galvanostat

• Electrochemical cell (three-electrode setup)

• Working electrode (e.g., glassy carbon, platinum, or gold disk electrode)

• Reference electrode (e.g., Ag/AgCl or a quasi-reference electrode like a silver wire)

• Counter electrode (e.g., platinum wire or mesh)

• TEG-based electrolyte solution

• Analyte of interest (e.g., ferrocene for calibration)

• Inert gas (e.g., argon or nitrogen) for deaeration

Procedure:

• Electrode Preparation:

  • Polish the working electrode to a mirror finish using alumina slurry of decreasing particle size (e.g., 1.0, 0.3, and 0.05 µm).

  • Rinse the electrode thoroughly with deionized water and then with the solvent being used (TEG or a suitable cleaning solvent).

  • Dry the electrode completely before introducing it into the glovebox.

• Cell Assembly:

  • Assemble the three-electrode cell inside the glovebox.

  • Add the TEG-based electrolyte solution to the cell.

  • If studying a specific analyte, add it to the electrolyte solution at a known concentration (typically 1-10 mM).

  • Ensure the electrodes are properly immersed in the solution and that the reference electrode tip is close to the working electrode.

• Deaeration: Bubble the electrolyte solution with an inert gas for 10-15 minutes to remove dissolved oxygen, which can interfere with the measurements. Maintain an inert atmosphere over the solution during the experiment.

• CV Measurement:

  • Connect the electrodes to the potentiostat.

  • Set the CV parameters:

    • Initial and Final Potentials: Define a potential window that is wide enough to observe the redox events of interest but within the electrochemical stability window of the TEG electrolyte.

    • Switching Potential: The potential at which the scan direction is reversed.

    • Scan Rate: Start with a typical scan rate of 100 mV/s. Varying the scan rate can provide information about the kinetics of the electron transfer.

  • Run the cyclic voltammogram.

• Data Analysis:

  • Identify the anodic and cathodic peak potentials (Epa and Epc) and peak currents (ipa and ipc).

  • Calculate the formal potential (E°') as (Epa + Epc) / 2.

  • Determine the peak separation (ΔEp = Epa - Epc). For a reversible one-electron process, ΔEp should be close to 59 mV at 25 °C.

  • Analyze the ratio of peak currents (ipa/ipc), which should be close to 1 for a reversible process.

Electrochemical Impedance Spectroscopy (EIS)

Objective: To characterize the interfacial and bulk properties of an electrochemical system using a TEG-based electrolyte, such as charge transfer resistance and double-layer capacitance.

Materials:

• Potentiostat/Galvanostat with EIS capability

• Electrochemical cell (two- or three-electrode setup)

• Working, reference, and counter electrodes (as for CV)

• TEG-based electrolyte solution

Procedure:

• Cell Setup: Prepare and assemble the electrochemical cell as described for cyclic voltammetry.

• EIS Measurement:

  • Set the DC potential at which the impedance will be measured. This is often the open-circuit potential (OCP) or a potential at which a specific faradaic reaction occurs.

  • Set the AC potential amplitude (perturbation signal), typically a small value like 5-10 mV to ensure a linear response.

  • Define the frequency range for the measurement, for example, from 100 kHz down to 0.1 Hz.

  • Run the EIS experiment.

• Data Analysis:

  • The data is typically presented as a Nyquist plot (imaginary impedance vs. real impedance) or Bode plots (impedance magnitude and phase angle vs. frequency).

  • Model the impedance data using an equivalent electrical circuit. A common starting point is the Randles circuit, which includes the solution resistance (Rs), the double-layer capacitance (Cdl), and the charge-transfer resistance (Rct).

  • Fit the experimental data to the equivalent circuit model to extract the values of the circuit elements. These values provide insights into the physical and chemical processes occurring in the electrochemical cell.

Ionic Conductivity Measurement

Objective: To determine the ionic conductivity of the prepared TEG-based electrolyte.

Materials:

• Conductivity meter with a suitable conductivity cell (probe)

• TEG-based electrolyte solution

• Standard conductivity solutions for calibration (e.g., KCl solutions)

• Thermostatic bath to control the temperature

Procedure:

• Calibration: Calibrate the conductivity meter using standard solutions of known conductivity.

• Temperature Control: Place the TEG-based electrolyte solution in a thermostatically controlled bath to maintain a constant and known temperature, as conductivity is highly temperature-dependent.

• Measurement:

  • Immerse the conductivity probe into the electrolyte solution.

  • Ensure there are no air bubbles on the electrode surfaces.

  • Allow the reading to stabilize and record the conductivity value.

  • It is good practice to measure at multiple frequencies and extrapolate to infinite frequency to minimize electrode polarization effects, although modern conductivity meters often automate this process.

• Calculation: The conductivity (σ) is calculated from the measured resistance (R) and the cell constant (Kcell) of the conductivity probe (σ = Kcell / R). Most modern instruments display the conductivity directly.

Visualizations

Logical Workflow for Electrochemical Drug Analysis

Caption: Workflow for electrochemical analysis of pharmaceuticals using a TEG-based solvent system.

Ion Transport in TEG-Based Electrolyte

Caption: Schematic of ion movement within a TEG-based electrolyte in an electrochemical cell.

Conclusion

Tetraethylene glycol presents a compelling option as a non-aqueous solvent in various electrochemical applications, particularly where high thermal stability and safety are paramount. Its utility in lithium-ion batteries and electrochemical sensors, including those relevant to the pharmaceutical industry, is well-documented. While its viscosity can pose a challenge to achieving very high ionic conductivities, this can be addressed through the use of co-solvents or by operating at elevated temperatures. The detailed experimental protocols provided in this guide offer a starting point for researchers looking to explore the potential of TEG in their own electrochemical systems. As research continues, the applications of TEG and its derivatives in electrochemistry are expected to expand, offering new possibilities for energy storage and analytical sciences.

References

• 1. aa6kj.hopto.org [aa6kj.hopto.org]
• 2. d-nb.info [d-nb.info]
• 3. ossila.com [ossila.com]
• 4. mdpi.com [mdpi.com]

An In-Depth Technical Guide to the Thermal Stability and Decomposition of Tetraethylene Glycol

For Researchers, Scientists, and Drug Development Professionals

Tetraethylene glycol (TEG), a member of the polyethylene glycol (PEG) family, is a stable, high-boiling point liquid utilized in a variety of industrial and pharmaceutical applications.[1] Its utility in drug development, often as a solvent or plasticizer, necessitates a thorough understanding of its thermal stability and decomposition profile to ensure product quality, safety, and regulatory compliance.[2] This technical guide provides a comprehensive overview of the thermal behavior of TEG, including its decomposition pathways, influencing factors, and the analytical techniques used for its characterization.

Thermal Stability Profile

Tetraethylene glycol is generally considered a thermally stable compound under standard conditions.[3][4][5] However, its stability is significantly influenced by the surrounding atmosphere and temperature. Key physical properties related to its thermal stability are summarized in Table 1. A notable indicator of its thermal limits is the "Onset of Initial Decomposition," which has been reported to be 240°C.

Table 1: Physical Properties of Tetraethylene Glycol Related to Thermal Stability

Property	Value	Reference(s)
Boiling Point	327.3 °C at 1013 hPa
Flash Point	182 °C at 1013 hPa
Auto-ignition Temperature	349 °C at 1013 hPa
Onset of Initial Decomposition	240 °C

Factors Influencing Thermal Decomposition

The thermal degradation of tetraethylene glycol is not solely dependent on temperature; other environmental factors play a crucial role.

• Atmosphere: TEG exhibits different stability profiles in inert versus oxidative environments. It is stable in a nitrogen atmosphere but undergoes decomposition in the presence of dry air.

• Moisture: The presence of water vapor has been shown to reduce the rate of thermal degradation in air.

• Catalysts: Certain metal salts can influence the decomposition rate. Copper acetate and ferric chloride have been found to inhibit degradation, while nickel sulfate acts as an accelerator.

Thermal Decomposition Pathways and Products

The thermal decomposition of tetraethylene glycol can proceed through various pathways, yielding a range of degradation products. The complexity of the product profile depends on the conditions, particularly the presence of oxygen.

In an oxidative environment (e.g., dry air), the decomposition of TEG can lead to the formation of smaller ethylene glycol oligomers, as well as their formate esters and formic acid. The primary decomposition product, however, has been observed to be of a higher molecular weight than TEG itself, suggesting that polymerization or condensation reactions also occur.

In the related compound, triethylene glycol (TEG), thermal degradation can lead to the formation of monoethylene glycol (MEG) and diethylene glycol (DEG). It is plausible that similar breakdown pathways exist for tetraethylene glycol. The presence of oxygen can also lead to the formation of organic acids. Under high temperatures, the release of irritating and toxic gases and vapors is also a possibility.

A simplified logical relationship for the factors influencing TEG decomposition is illustrated in the diagram below.

Caption: Logical diagram of factors promoting or maintaining the thermal stability of TEG.

Experimental Analysis of Thermal Stability and Decomposition

A suite of analytical techniques is employed to characterize the thermal properties of tetraethylene glycol. The general workflow for such an analysis is depicted below.

Caption: A typical experimental workflow for the thermal analysis of TEG.

Thermogravimetric Analysis (TGA)

Thermogravimetric analysis is a fundamental technique for determining the thermal stability and decomposition profile of a material by measuring its mass as a function of temperature in a controlled atmosphere.

Experimental Protocol (General):

• Sample Preparation: A small, accurately weighed sample of tetraethylene glycol (typically 5-10 mg) is placed into a TGA pan (e.g., alumina or platinum).

• Instrument Setup: The TGA instrument is purged with the desired gas (e.g., nitrogen for inert conditions or air for oxidative conditions) at a constant flow rate.

• Thermal Program: The sample is heated from ambient temperature to a final temperature (e.g., 600 °C) at a constant heating rate (e.g., 10 °C/min or 20 °C/min).

• Data Analysis: The resulting data of mass loss versus temperature is analyzed to determine the onset of decomposition and the temperature ranges of different decomposition stages. For kinetic analysis, multiple experiments at different heating rates are typically performed.

Differential Scanning Calorimetry (DSC)

Differential scanning calorimetry measures the heat flow into or out of a sample as a function of temperature, providing information on thermal events such as melting, crystallization, and decomposition.

Experimental Protocol (General):

• Sample Preparation: A small amount of tetraethylene glycol (typically 5-15 mg) is hermetically sealed in a DSC pan (e.g., aluminum). An empty, sealed pan is used as a reference.

• Instrument Setup: The DSC cell is purged with an inert gas like nitrogen.

• Thermal Program: The sample and reference are subjected to a controlled temperature program, which may include heating and cooling cycles at a defined rate (e.g., 10 °C/min).

• Data Analysis: The DSC thermogram, a plot of heat flow versus temperature, is analyzed to identify endothermic (heat-absorbing) or exothermic (heat-releasing) events associated with decomposition.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for separating, identifying, and quantifying the volatile and semi-volatile products of thermal decomposition.

Experimental Protocol (General):

• Sample Decomposition: A sample of tetraethylene glycol is thermally decomposed under controlled conditions (e.g., in a pyrolysis unit connected to the GC-MS or by collecting the headspace from a heated vial).

• Chromatographic Separation: The decomposition products are introduced into the gas chromatograph, where they are separated based on their boiling points and interactions with the stationary phase of the GC column (e.g., a wax column).

• Mass Spectrometric Detection: As the separated components elute from the GC column, they enter the mass spectrometer, where they are ionized and fragmented. The resulting mass spectrum provides a unique fingerprint for each compound, allowing for its identification by comparison to spectral libraries.

• Quantification: By using internal or external standards, the amount of each identified decomposition product can be quantified. For glycols, a derivatization step, for example with N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA), may be employed to improve volatility and chromatographic performance.

Summary of Quantitative Data

While detailed kinetic studies specifically on tetraethylene glycol are not widely available in the public domain, some key quantitative parameters have been reported.

Table 2: Quantitative Thermal Decomposition Data for Tetraethylene Glycol

Parameter	Condition	Value	Reference
Onset of Initial Decomposition	-	240 °C
Decomposition Temperature Range (for high MW PEG)	10 °C/min in N₂	Starts at 340 °C
Degradation Temperature	In dry air	70 °C

Conclusion

Tetraethylene glycol is a thermally stable compound, particularly in inert atmospheres. However, its decomposition can be initiated at relatively low temperatures (70 °C) in the presence of air and can be influenced by catalysts. The decomposition pathways can lead to a variety of products, including smaller glycols, their formate esters, and higher molecular weight species. For applications in drug development and other high-purity fields, it is crucial to control the thermal environment to prevent degradation and the formation of potentially harmful impurities. The use of analytical techniques such as TGA, DSC, and GC-MS is essential for characterizing the thermal stability of TEG and for identifying and quantifying any degradation products, ensuring the safety and efficacy of the final product. Further research to elucidate the detailed kinetics and mechanisms of TEG decomposition would be beneficial for establishing more precise safe handling and storage conditions.

References

• 1. Degradation of polyethylene glycol. A study of the reaction mechanism in a model molecule: Tetraethylene glycol | Semantic Scholar [semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. par.nsf.gov [par.nsf.gov]
• 4. projekter.aau.dk [projekter.aau.dk]
• 5. mt.com [mt.com]

Managing the Hygroscopic Nature of Tetraethylene Glycol in Experimental Setups: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Tetraethylene glycol (TEG), a member of the polyethylene glycol family, is a versatile liquid renowned for its low volatility and miscibility with water and numerous organic solvents.[1][2] Its utility spans various scientific domains, including as a solvent, plasticizer, and chemical intermediate.[3] However, a critical physicochemical property that demands meticulous attention in experimental design is its hygroscopicity—the inherent ability to absorb moisture from the atmosphere.[1][2] This guide provides a comprehensive overview of the challenges posed by the hygroscopic nature of TEG in laboratory settings and offers detailed protocols for its management to ensure experimental reproducibility and accuracy.

The Impact of Water Content on Experimental Systems

The presence of even minute quantities of water in tetraethylene glycol can significantly alter its physical properties and reactivity, leading to variability in experimental outcomes. Absorbed moisture can act as a nucleophile, participate in side reactions, alter reaction kinetics, and affect the solubility of reagents. In the context of drug development, where TEG may be employed as an excipient or solvent, uncontrolled water content can influence drug stability, dissolution rates, and ultimately, the performance of the final formulation.

Quantitative Effects of Water on Physical Properties

The absorption of water directly impacts the physical characteristics of tetraethylene glycol. The following tables summarize the changes in density and viscosity of aqueous TEG solutions at various concentrations and temperatures, providing a quantitative basis for understanding these effects.

Table 1: Density of Aqueous Tetraethylene Glycol Solutions (g/cm³)

Temperature (°C)	10% TEG (w/w)	20% TEG (w/w)	40% TEG (w/w)	60% TEG (w/w)	80% TEG (w/w)	100% TEG (w/w)
20	1.0204	1.0381	1.0694	1.0924	1.1100	1.1250
40	1.0126	1.0294	1.0595	1.0817	1.0989	1.1120
60	1.0025	1.0185	1.0475	1.0690	1.0860	1.0990

Table 2: Viscosity of Aqueous Tetraethylene Glycol Solutions (mPa·s)

Temperature (°C)	10% TEG (w/w)	20% TEG (w/w)	40% TEG (w/w)	60% TEG (w/w)	80% TEG (w/w)	100% TEG (w/w)
20	1.68	2.59	5.56	12.3	28.9	61.9
40	1.04	1.55	3.11	6.24	13.5	28.8
60	0.69	1.00	1.92	3.61	7.20	14.8

Experimental Protocols for Managing Water Content

To mitigate the impact of water, it is imperative to handle and dry tetraethylene glycol appropriately and to accurately determine its water content. The following section provides detailed methodologies for these critical procedures.

Handling and Storage of Tetraethylene Glycol

Proper handling and storage are the first line of defense against moisture contamination.

• Storage: Store TEG in tightly sealed, airtight containers, preferably under an inert atmosphere (e.g., nitrogen or argon).

• Environment: Keep containers in a cool, dry place to minimize ambient humidity.

• Dispensing: When dispensing, work quickly to limit exposure to the atmosphere. Use of a glove box or glove bag with a controlled, low-humidity environment is highly recommended for sensitive applications.

Drying of Tetraethylene Glycol

For applications requiring anhydrous conditions, TEG must be thoroughly dried. Two common laboratory methods are azeotropic distillation and vacuum drying.

Protocol 1: Azeotropic Distillation

This method utilizes an entrainer, such as toluene, to form a low-boiling azeotrope with water, which is then removed by distillation.

Materials:

• Tetraethylene glycol

• Toluene (analytical grade)

• Round-bottom flask

• Dean-Stark apparatus or Barrett distilling receiver

• Condenser

• Heating mantle

• Magnetic stirrer and stir bar

Procedure:

• Combine the tetraethylene glycol and toluene in the round-bottom flask in a ratio of approximately 1:4 by volume (e.g., 50 mL TEG to 200 mL toluene).

• Assemble the distillation apparatus with the Dean-Stark trap and condenser.

• Begin stirring and gently heat the mixture to the boiling point of the toluene-water azeotrope (~84 °C).

• Continue distillation, collecting the water in the Dean-Stark trap. The toluene will continuously reflux back into the flask.

• Once no more water is collected in the trap, continue to heat to distill off the majority of the toluene.

• Cool the remaining TEG under a stream of inert gas and then place under high vacuum to remove any residual toluene.

Protocol 2: Vacuum Drying

This method removes water by reducing the pressure, which lowers the boiling point of water, allowing it to evaporate at a lower temperature.

Materials:

• Tetraethylene glycol

• Schlenk flask or other suitable vacuum-rated flask

• Vacuum pump capable of reaching <1 mbar

• Cold trap (e.g., liquid nitrogen or dry ice/acetone)

• Heating mantle or oil bath

• Thermometer

Procedure:

• Place the tetraethylene glycol in the Schlenk flask.

• Connect the flask to the vacuum line with the cold trap positioned between the flask and the pump to collect the evaporated water.

• Begin stirring and gradually apply vacuum.

• Once a stable vacuum is achieved, gently heat the flask to a temperature between 80-100 °C. Caution: Do not heat aggressively, as this can cause bumping.

• Continue drying under vacuum with heating for several hours (e.g., 4-6 hours) or until the water content, as determined by Karl Fischer titration, is below the desired threshold.

• Allow the flask to cool to room temperature under vacuum before backfilling with an inert gas.

Determination of Water Content: Karl Fischer Titration

Karl Fischer (KF) titration is the gold standard for accurately determining the water content in a wide range of samples, including hygroscopic liquids like tetraethylene glycol. Both volumetric and coulometric methods are suitable, with coulometry being preferred for very low water content (<0.1%).

Protocol 3: Volumetric Karl Fischer Titration of Tetraethylene Glycol

Materials:

• Volumetric Karl Fischer titrator

• Karl Fischer reagent (one-component or two-component system)

• Anhydrous methanol or a specialized KF solvent

• Gastight syringe

• Tetraethylene glycol sample

Procedure:

• Solvent Preparation: Add a suitable volume of anhydrous methanol or a specialized KF solvent to the titration vessel.

• Pre-titration: Start the titrator to titrate any residual moisture in the solvent until a stable, dry baseline is achieved.

• Sample Introduction: Using a gastight syringe, accurately weigh and inject a known amount of the tetraethylene glycol sample into the conditioned titration vessel. The sample size will depend on the expected water content; for low water content, a larger sample may be necessary.

• Titration: Start the titration. The KF reagent is added until all the water in the sample has reacted, and the endpoint is detected potentiometrically.

• Calculation: The instrument's software will automatically calculate the water content based on the volume of KF reagent consumed and its titer. The result is typically expressed as a percentage or in parts per million (ppm).

Note on Interferences: While TEG itself does not typically interfere with the Karl Fischer reaction, contaminants such as aldehydes or ketones can react with the methanol in the reagent to form acetals or ketals, producing water and leading to erroneously high results. If such contaminants are suspected, using a specialized Karl Fischer reagent designed for aldehydes and ketones is recommended.

Visualizing Experimental Workflows and Relationships

The following diagrams, created using the DOT language, illustrate key workflows and relationships in managing the hygroscopic nature of tetraethylene glycol.

Caption: Workflow for handling and quality control of tetraethylene glycol.

Caption: Impact of ambient humidity on TEG properties and reactions.

Conclusion

The hygroscopic nature of tetraethylene glycol is a critical factor that must be carefully managed in experimental setups to ensure the reliability and reproducibility of results. By implementing proper storage and handling procedures, employing effective drying techniques when necessary, and accurately determining water content through methods like Karl Fischer titration, researchers can mitigate the potential for moisture-induced variability. The quantitative data and detailed protocols provided in this guide serve as a valuable resource for scientists and drug development professionals working with this versatile solvent. A thorough understanding and control of water content will ultimately lead to more robust and reliable scientific outcomes.

References

• 1. researchgate.net [researchgate.net]
• 2. magnumsolvent.com [magnumsolvent.com]
• 3. Tetraethylene Glycol | C8H18O5 | CID 8200 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Using Tetraethylene Glycol as a Cryoprotectant for Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cryopreservation is an essential technique for the long-term storage of cell lines, ensuring genetic stability and preventing microbial contamination. The success of cryopreservation hinges on the use of effective cryoprotective agents (CPAs) that mitigate cellular damage during freezing and thawing. While dimethyl sulfoxide (DMSO) is a widely used cryoprotectant, its potential toxicity to certain cell types has prompted research into alternative agents. Tetraethylene glycol (TEG), a member of the polyethylene glycol (PEG) family of compounds, presents a promising alternative due to its low toxicity and cryoprotective properties.[1]

These application notes provide a comprehensive guide to using tetraethylene glycol as a cryoprotectant for the preservation of various cell lines. The included protocols are intended as a starting point and may require optimization for specific cell types.

Mechanism of Action

Tetraethylene glycol is a penetrating cryoprotectant with a mechanism of action similar to other glycols like ethylene glycol and propylene glycol.[2] Its cryoprotective effects are attributed to several key properties:

• Ice Crystal Inhibition : TEG molecules form strong hydrogen bonds with water, disrupting the formation of damaging intracellular ice crystals during freezing.

• Colligative Lowering of Freezing Point : By increasing the solute concentration within the cell, TEG lowers the freezing point of the intracellular solution.

• Membrane Stabilization : TEG helps to protect the cell membrane from mechanical stress and damage caused by ice crystals and osmotic shifts.

• Reduced Toxicity : Compared to DMSO, glycols like TEG often exhibit lower cytotoxicity at effective concentrations, which can lead to higher post-thaw cell viability for sensitive cell lines.

Data Presentation: Comparative Efficacy of Cryoprotectants

The following table summarizes representative data on the post-thaw viability of various cell lines cryopreserved with different cryoprotectants. This data is compiled from multiple studies and is intended to provide a comparative overview. Optimal concentrations and outcomes will vary depending on the specific cell line and experimental conditions.

Cryoprotectant	Concentration	Cell Line	Post-Thaw Viability (%)	Reference
Tetraethylene Glycol (TEG)	10% (v/v)	Human Keratinocytes (HaCaT)	~85%
10% (v/v)	Mesenchymal Stem Cells (MSCs)	~90% (with pre-incubation)
DMSO	10% (v/v)	Human Keratinocytes (HaCaT)	~90%
10% (v/v)	Mesenchymal Stem Cells (MSCs)	~92%
10% (v/v)	Trichomonas gallinae	70% (short-term)
Glycerol	10% (v/v)	Umbilical Cord-Derived MSCs	~52%
10% (v/v)	Trichomonas gallinae	Highest effect (long-term)
Ethylene Glycol	1.5 M	Oocytes	Higher than propanediol

Experimental Protocols

Protocol 1: Cryopreservation of Adherent Cell Lines Using TEG

This protocol outlines a standard procedure for the cryopreservation of adherent cells using a TEG-based freezing medium.

Materials:

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS), Ca2+/Mg2+-free

• Trypsin-EDTA solution

• Fetal Bovine Serum (FBS)

• Tetraethylene Glycol (TEG), sterile

• Cryogenic vials

• Controlled-rate freezing container (e.g., Mr. Frosty)

• -80°C freezer

• Liquid nitrogen storage tank

Procedure:

• Cell Preparation:

  • Culture cells in appropriate flasks until they reach 70-80% confluency. Ensure the cells are in the logarithmic growth phase and exhibit high viability (>90%).

  • Aspirate the culture medium.

  • Wash the cell monolayer once with PBS.

• Cell Harvesting:

  • Add a sufficient volume of Trypsin-EDTA to cover the cell monolayer and incubate at 37°C for 2-5 minutes, or until the cells detach.

  • Neutralize the trypsin by adding 2-3 volumes of complete culture medium containing FBS.

  • Transfer the cell suspension to a conical tube and centrifuge at 200 x g for 5 minutes.

• Preparation of Freezing Medium:

  • Prepare the freezing medium by supplementing the complete culture medium with 10% (v/v) TEG and 10-20% (v/v) FBS. For example, to prepare 10 mL of freezing medium, mix 8 mL of complete culture medium, 1 mL of TEG, and 1 mL of FBS.

  • Chill the freezing medium to 4°C before use.

• Cryopreservation:

  • Aspirate the supernatant from the centrifuged cell pellet.

  • Resuspend the cell pellet in the cold freezing medium to a final concentration of 1-5 x 10^6 cells/mL.

  • Aliquot 1 mL of the cell suspension into each pre-labeled cryogenic vial.

  • Place the vials into a controlled-rate freezing container. This will ensure a cooling rate of approximately -1°C per minute.

  • Place the container in a -80°C freezer for at least 4 hours, or overnight.

• Long-Term Storage:

  • Transfer the vials to the vapor phase of a liquid nitrogen tank for long-term storage (below -130°C).

Protocol 2: Post-Thaw Cell Viability Assessment using MTT Assay

This protocol describes how to assess the viability of cryopreserved cells after thawing using a standard MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Materials:

• Cryopreserved cells

• Complete culture medium, pre-warmed to 37°C

• 96-well cell culture plates

• MTT solution (5 mg/mL in PBS), sterile-filtered

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl or acidified isopropanol)

• Microplate reader

Procedure:

• Thawing of Cells:

  • Rapidly thaw the cryogenic vial by immersing it in a 37°C water bath until only a small ice crystal remains.

  • Immediately transfer the cell suspension to a sterile conical tube containing 9 mL of pre-warmed complete culture medium to dilute the TEG.

  • Centrifuge the cells at 200 x g for 5 minutes.

  • Discard the supernatant and resuspend the cell pellet in fresh, pre-warmed complete culture medium.

• Cell Seeding:

  • Perform a viable cell count (e.g., using trypan blue exclusion).

  • Seed the cells into a 96-well plate at a density of 1 x 10^4 to 5 x 10^4 cells per well in a final volume of 100 µL.

  • Incubate the plate at 37°C in a humidified incubator with 5% CO2 for 24 hours to allow the cells to attach and recover.

• MTT Assay:

  • After the 24-hour incubation, add 10 µL of the 5 mg/mL MTT solution to each well.

  • Incubate the plate for 2-4 hours at 37°C, allowing the viable cells to convert the MTT into formazan crystals.

  • After the incubation, add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Mix gently by pipetting or shaking to ensure complete solubilization.

  • Read the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

• Data Analysis:

  • Calculate the percentage of cell viability by comparing the absorbance of the test wells to control wells (cells not subjected to cryopreservation).

Visualizations

Signaling Pathways in Cryoinjury

Cryopreservation can induce cellular stress, leading to apoptosis through intrinsic and extrinsic pathways.

Caption: Cryoinjury-induced apoptotic signaling pathways.

Experimental Workflow for Cryopreservation and Viability Testing

The following diagram illustrates the overall workflow from cell culture to post-thaw viability assessment.

Caption: Experimental workflow for TEG cryopreservation.

References

• 1. Rediscovery of poly(ethylene glycol)s as a cryoprotectant for mesenchymal stem cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. coopersurgical.marketport.net [coopersurgical.marketport.net]

Application Notes and Protocols for Tetraethylene Glycol in Protein Crystallization Screening

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetraethylene glycol (TEG) is a low molecular weight polymer of ethylene glycol that has found utility in protein crystallization screening, primarily as a component of additive screens. While less common as a primary precipitant compared to higher molecular weight polyethylene glycols (PEGs), TEG and other short-chain ethylene glycols can play a crucial role in optimizing crystallization conditions and promoting the growth of high-quality crystals.

The primary mechanism by which TEG and similar compounds are thought to promote crystallization is through the "excluded volume" effect, which effectively increases the concentration of the protein in solution, and by acting as a "molecular crowding" agent. This reduction in the apparent solubility of the protein can help drive the system into a supersaturated state, which is a prerequisite for crystal nucleation and growth.[1] Additionally, the amphiphilic nature of TEG may aid in stabilizing proteins, particularly those with hydrophobic surfaces or membrane proteins, by forming favorable interactions that can lead to more ordered crystal packing.

TEG is notably included in the "Ethylene glycols" additive mix of the commercially available MORPHEUS and FUSION crystallization screens.[2][3] In these screens, it is combined with other short-chain ethylene glycols to explore a broader chemical space for crystallization.

Physicochemical Properties of Tetraethylene Glycol

Understanding the physical and chemical properties of tetraethylene glycol is essential for its effective application in protein crystallization experiments.

Property	Value
Molecular Formula	C8H18O5
Molecular Weight	194.23 g/mol
Appearance	Colorless, odorless, viscous liquid
Boiling Point	327-328 °C
Melting Point	-4.1 °C
Density	~1.125 g/cm³
Solubility in Water	Miscible

Note: These properties are for pure tetraethylene glycol and may vary in aqueous solutions used for crystallization.

Applications in Protein Crystallization

Tetraethylene glycol is primarily utilized in two key stages of the protein crystallization pipeline:

• Initial Screening as an Additive: TEG is often included in commercially available or custom-made sparse matrix screens as part of an additive cocktail. The "Ethylene glycols" mix in the MORPHEUS and FUSION screens, for instance, contains 0.3 M each of diethylene glycol, triethylene glycol, tetraethylene glycol, and pentaethylene glycol in the stock solution.[2][3] The presence of this mix in a condition that yields initial crystal hits suggests that a low molecular weight ethylene glycol is beneficial for the crystallization of the target protein.

• Optimization of Crystallization Conditions: When initial microcrystals or poor-quality crystals are obtained in the presence of a mix of ethylene glycols, subsequent optimization experiments can be designed to dissect the contribution of each component. This can involve setting up a grid screen where the concentration of tetraethylene glycol is varied against other key parameters such as the primary precipitant concentration or pH.

Quantitative Data from Crystallization Screening

Specific quantitative data on the successful crystallization of proteins where tetraethylene glycol was the sole key additive is limited in publicly available literature. However, successful crystallization of model proteins has been achieved using screening kits that contain a mixture of ethylene glycols, including TEG.

The following table summarizes a successful crystallization hit for Lysozyme from the FUSION screen, which contains an "Ethylene glycols" mix.

Protein	Crystallization Condition (from FUSION Screen G5)	Crystal Morphology
Lysozyme	10% w/v PEG 8000, 20% v/v ethylene glycol, 0.1 M bicine/Trizma base pH 8.5, 20 mM of each amino acid, 0.3% w/v of each NDSB	High-quality, diffraction-ready crystals

Note: The "ethylene glycol" in this condition from the FUSION screen refers to a precipitant mix that includes ethylene glycol. The "Ethylene glycols" additive mix in other conditions of this screen contains di-, tri-, tetra-, and pentaethylene glycol.

Experimental Protocols

The following protocols provide a general framework for incorporating tetraethylene glycol into protein crystallization screening and optimization experiments.

Protocol 1: Preparation of Tetraethylene Glycol Stock Solution

Objective: To prepare a sterile stock solution of tetraethylene glycol for use as an additive in crystallization screens.

Materials:

• Tetraethylene glycol (high purity)

• Ultrapure water

• 0.22 µm syringe filter

• Sterile microcentrifuge tubes or glass vials

Procedure:

• Prepare a 50% (v/v) stock solution of tetraethylene glycol by mixing equal volumes of TEG and ultrapure water. For example, to make 10 mL of stock solution, mix 5 mL of tetraethylene glycol with 5 mL of ultrapure water.

• Ensure the solution is thoroughly mixed by gentle vortexing or inversion.

• Sterilize the solution by passing it through a 0.22 µm syringe filter into a sterile container.

• Store the stock solution at 4°C.

Protocol 2: Initial Screening using the Hanging Drop Vapor Diffusion Method

Objective: To perform an initial crystallization screen of a protein using a commercial or custom-made screen that includes tetraethylene glycol as an additive.

Materials:

• Purified protein sample (typically 5-15 mg/mL in a suitable buffer)

• Crystallization screening plate (e.g., 24-well or 96-well)

• Siliconized cover slips

• Crystallization screen containing tetraethylene glycol (e.g., FUSION screen or a custom screen)

• Pipettes and tips

Procedure:

• Pipette the appropriate volume of the reservoir solutions from the crystallization screen into the wells of the crystallization plate.

• On a clean, siliconized cover slip, pipette a small volume (e.g., 1 µL) of the protein solution.

• Pipette an equal volume (1 µL) of the corresponding reservoir solution into the drop of protein solution. Avoid introducing bubbles.

• Gently mix the drop by pipetting up and down a few times, or allow the drop to mix by diffusion.

• Invert the cover slip and place it over the well, sealing the well with vacuum grease or a self-adhesive seal.

• Incubate the plate at a constant temperature (e.g., 4°C or 20°C) and monitor for crystal growth over several days to weeks.

Caption: Workflow for hanging drop vapor diffusion screening.

Protocol 3: Optimization of a Crystallization Hit Containing Tetraethylene Glycol

Objective: To optimize an initial crystallization hit where a mix of ethylene glycols, including TEG, was present.

Materials:

• Purified protein sample

• Stock solutions of the primary precipitant, buffer, and salts from the initial hit condition

• 50% (v/v) stock solution of tetraethylene glycol (Protocol 1)

• Crystallization plates and cover slips

Procedure:

• Based on the initial hit condition, design a grid screen to optimize the concentrations of the primary precipitant and tetraethylene glycol. For example, create a 6x4 grid where the precipitant concentration varies along one axis (e.g., 80%, 90%, 100%, 110%, 120%, 130% of the original concentration) and the concentration of the TEG additive varies along the other axis (e.g., 0%, 2%, 4%, 6% v/v).

• Prepare the reservoir solutions for the grid screen by mixing the appropriate volumes of the stock solutions.

• Set up hanging drop experiments for each condition in the grid screen as described in Protocol 2.

• Incubate and monitor the plates for the appearance of improved crystals (larger size, better morphology).

• Further optimization may involve varying the pH of the buffer or testing other low molecular weight ethylene glycols (di-, tri-, pentaethylene glycol) in a similar manner to determine if a specific one is more effective.

Caption: Logical workflow for optimizing a crystallization hit.

Concluding Remarks

Tetraethylene glycol serves as a valuable tool in the protein crystallographer's toolkit, particularly as an additive in initial screening and subsequent optimization. While it is most commonly used in combination with other low molecular weight ethylene glycols, its presence in successful crystallization conditions highlights the importance of exploring this chemical space. The protocols outlined above provide a starting point for systematically incorporating tetraethylene glycol into the protein crystallization workflow to enhance the probability of obtaining high-quality crystals for structural studies.

References

• 1. www2.mrc-lmb.cam.ac.uk [www2.mrc-lmb.cam.ac.uk]
• 2. The MORPHEUS II protein crystallization screen - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The MORPHEUS protein crystallization screen - PMC [pmc.ncbi.nlm.nih.gov]

Application of Tetraethylene Glycol in Gas Chromatography Stationary Phases: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols on the use of tetraethylene glycol and similar polyethylene glycol (PEG) stationary phases in gas chromatography (GC). It is designed to assist researchers, scientists, and professionals in drug development in understanding the principles, applications, and practical aspects of employing these polar stationary phases for the separation of a wide range of analytes.

Introduction to Tetraethylene Glycol Stationary Phases

Tetraethylene glycol is a highly polar stationary phase used in gas chromatography. Its polarity stems from the presence of ether linkages and terminal hydroxyl groups, which allow for strong dipole-dipole and hydrogen bonding interactions with analytes. This characteristic makes tetraethylene glycol and other polyethylene glycol (PEG) phases, often referred to as "WAX" columns, particularly well-suited for the analysis of polar compounds.

Key Properties and Advantages:

• High Polarity: Enables the separation of polar analytes such as alcohols, glycols, aldehydes, ketones, esters, and free fatty acids.

• Unique Selectivity: The separation mechanism is based on a combination of analyte volatility and specific interactions (hydrogen bonding, dipole-dipole) with the stationary phase. This often results in a different elution order compared to nonpolar polysiloxane columns.[1][2]

• Good for Complex Matrices: Useful in applications like food and beverage analysis, flavor and fragrance profiling, and industrial chemical quality control.

Limitations:

• Lower Thermal Stability: Compared to polysiloxane-based columns, PEG phases have a lower maximum operating temperature, typically around 250-260°C.[1][2][3] Exceeding this temperature can lead to column bleed and degradation.

• Susceptibility to Oxygen: Exposure to oxygen, especially at high temperatures, can damage the stationary phase.

• Sensitivity to Water: While suitable for aqueous injections, repeated injections of water can sometimes affect column performance and longevity, although modern bonded phases show improved resistance.

Principle of Separation

The separation of analytes on a tetraethylene glycol stationary phase is governed by two main factors: the boiling point of the analytes and the strength of their interactions with the polar stationary phase.

Figure 1: Principle of Analyte Separation on a Polar Stationary Phase.

Application Notes and Experimental Protocols

This section details protocols for the analysis of various compound classes using tetraethylene glycol or similar PEG-based stationary phases. The data presented is compiled from various sources and serves as a guide for method development.

Analysis of Glycols

PEG-based columns are the standard choice for the analysis of glycols due to their ability to form strong hydrogen bonds, leading to good peak shape and resolution.

Application: Determination of mono-, di-, tri-, and tetraethylene glycol.

Experimental Protocol:

• Column: Agilent CP-Wax 57 CB, 25 m x 0.53 mm, 0.5 µm film thickness (or equivalent PEG/WAX column).

• Oven Program: 100°C to 200°C at 10°C/min.

• Carrier Gas: Helium or Hydrogen at an appropriate flow rate (e.g., 10 mL/min for the specified column).

• Injector: Direct injection at 250°C.

• Detector: Flame Ionization Detector (FID) at 250°C.

• Sample Preparation: Dilute the glycol mixture in a suitable solvent like ethyl acetate to a concentration of approximately 0.25%.

• Injection Volume: 0.5 µL.

Expected Elution Order:

• Monoethylene Glycol

• Diethylene Glycol

• Triethylene Glycol

• Tetraethylene Glycol

Quantitative Data:

The following table provides approximate retention times based on the above protocol. Actual retention times may vary depending on the specific instrument and column conditions.

Analyte	Approximate Retention Time (min)
Monoethylene Glycol	~5.0
Diethylene Glycol	~7.5
Triethylene Glycol	~9.5
Tetraethylene Glycol	~11.0

Analysis of Volatile Organic Compounds (VOCs)

The high polarity of tetraethylene glycol phases provides a unique selectivity for the separation of polar VOCs such as alcohols, aldehydes, and ketones.

Application: Separation of a mixed standard of polar volatile organic compounds.

Experimental Protocol:

• Column: Agilent J&W DB-WAX Ultra Inert, 30 m x 0.25 mm, 0.25 µm film thickness (or equivalent high-performance WAX column).

• Oven Program: 40°C (hold for 5 min) to 240°C at 10°C/min.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Injector: Split injection (50:1) at 250°C.

• Detector: FID at 250°C.

• Sample Preparation: Prepare a multi-component standard in methanol at a concentration of 100 ppm per component.

Quantitative Data: Retention Indices on PEG/WAX Phases

The Kovats Retention Index (RI) is a standardized measure of retention that is less dependent on instrumental variations than absolute retention time. The table below lists approximate retention indices for various polar VOCs on WAX-type columns.

Compound	Compound Class	Approximate Kovats RI on WAX Phase
Methanol	Alcohol	~980
Ethanol	Alcohol	~1060
1-Propanol	Alcohol	~1160
Acetone	Ketone	~1070
2-Butanone	Ketone	~1170
Ethyl Acetate	Ester	~1100
Acetaldehyde	Aldehyde	~940
Propionaldehyde	Aldehyde	~1040

Note: Retention indices are compiled from various literature sources and databases for PEG/WAX type columns and should be used as a guide. Actual values should be confirmed experimentally.

Experimental Workflow and Method Development

The following diagram illustrates a typical workflow for developing a GC method using a tetraethylene glycol or similar WAX stationary phase.

Figure 2: Workflow for GC Method Development on a WAX Stationary Phase.

Conclusion

Stationary phases based on tetraethylene glycol and other polyethylene glycols are indispensable tools for the gas chromatographic analysis of polar compounds. Their unique selectivity, driven by strong polar interactions, allows for separations that are often not achievable on nonpolar columns. While considerations for their thermal stability and oxygen sensitivity are important, modern, cross-linked, and bonded WAX columns offer improved robustness and reliability. The protocols and data provided in this document serve as a starting point for method development, enabling researchers and scientists to leverage the power of these versatile stationary phases in their analytical workflows.

References

• 1. Rtx-Wax: A Rugged and Reliable Choice for the Analysis of Glycols in Water [restek.com]
• 2. agilent.com [agilent.com]
• 3. Stabilwax-MS Thermally Stable, High-Polarity GC Columns [restek.com]

Application Notes and Protocols: Tetraethylene Glycol as a Linker in PROTAC Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction to Tetraethylene Glycol Linkers in PROTACs

Proteolysis-targeting chimeras (PROTACs) are revolutionary heterobifunctional molecules designed to commandeer the cell's ubiquitin-proteasome system for the selective degradation of target proteins.[1] A PROTAC molecule consists of three key components: a ligand that binds to the protein of interest (POI), a ligand that recruits an E3 ubiquitin ligase, and a chemical linker that connects the two moieties.[1] The linker is not merely a spacer but plays a critical role in the overall efficacy of the PROTAC, influencing its solubility, cell permeability, and the stability of the ternary complex (POI-PROTAC-E3 ligase).[1]

Polyethylene glycol (PEG) linkers, particularly tetraethylene glycol (a PEG4 linker), are frequently employed in PROTAC design due to their favorable physicochemical properties.[2][3] The ethylene glycol units impart hydrophilicity, which can enhance the aqueous solubility and cell permeability of the often large and hydrophobic PROTAC molecules. The flexibility and defined length of tetraethylene glycol linkers are crucial for optimizing the spatial orientation of the POI and E3 ligase, which is essential for efficient ternary complex formation and subsequent ubiquitination and degradation of the target protein.

This document provides detailed application notes and protocols for the synthesis and evaluation of PROTACs utilizing a tetraethylene glycol linker, with a specific focus on the degradation of the Bromodomain and Extra-Terminal (BET) protein BRD4, a well-established therapeutic target in cancer.

Data Presentation: Quantitative Analysis of a BRD4-Targeting PROTAC with a PEG-Based Linker

The following tables summarize the quantitative data for ARV-771, a potent pan-BET degrader that utilizes a PEG-based linker to recruit the von Hippel-Lindau (VHL) E3 ligase for the degradation of BRD2, BRD3, and BRD4.

PROTAC	Target(s)	E3 Ligase Ligand	Linker Type	Cell Line	DC50 (nM)	Dmax (%)	Reference
ARV-771	BRD2/3/4	VHL	PEG-based	22Rv1 (Prostate Cancer)	< 5	>95
ARV-771	BRD2/3/4	VHL	PEG-based	VCaP (Prostate Cancer)	< 5	>95
ARV-771	BRD2/3/4	VHL	PEG-based	LnCaP95 (Prostate Cancer)	< 5	>95

Table 1: Degradation Efficiency of ARV-771 in Prostate Cancer Cell Lines. DC50 represents the concentration of the PROTAC required to degrade 50% of the target protein, and Dmax is the maximum percentage of protein degradation achieved.

PROTAC	Target Bromodomain	Binding Affinity (Kd, nM)	Reference
ARV-771	BRD2(1)	34
ARV-771	BRD2(2)	4.7
ARV-771	BRD3(1)	8.3
ARV-771	BRD3(2)	7.6
ARV-771	BRD4(1)	9.6
ARV-771	BRD4(2)	7.6

Table 2: Binding Affinity of ARV-771 to BET Bromodomains. Kd represents the dissociation constant, a measure of binding affinity.

Experimental Protocols

Protocol 1: Synthesis of a BRD4-Targeting PROTAC with a Tetraethylene Glycol Linker

This protocol describes the synthesis of a BRD4-targeting PROTAC using the well-characterized BRD4 inhibitor JQ1 as the warhead, a derivative of the VHL E3 ligase ligand, and a tetraethylene glycol (PEG4) linker. The synthesis involves a convergent approach with a final "click chemistry" step for the ligation of the two arms of the PROTAC.

Materials:

• JQ1-alkyne

• Azido-PEG4-VHL ligand

• Copper(II) sulfate pentahydrate (CuSO4·5H2O)

• Sodium ascorbate

• tert-Butanol (t-BuOH)

• Water (H2O)

• Dichloromethane (DCM)

• Methanol (MeOH)

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous sodium sulfate (Na2SO4)

• Silica gel for column chromatography

• High-performance liquid chromatography (HPLC) system for purification

• LC-MS and NMR for characterization

Procedure:

• Synthesis of JQ1-alkyne and Azido-PEG4-VHL ligand: These precursors can be synthesized according to published procedures. The JQ1 moiety is functionalized with a terminal alkyne, and the VHL ligand is attached to an azide-functionalized tetraethylene glycol linker.

• Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) - "Click Chemistry": a. In a round-bottom flask, dissolve JQ1-alkyne (1.0 equivalent) and Azido-PEG4-VHL ligand (1.0 equivalent) in a 1:1 mixture of t-BuOH and water. b. In a separate vial, prepare a fresh aqueous solution of sodium ascorbate (0.2 equivalents). c. In another vial, prepare an aqueous solution of CuSO4·5H2O (0.1 equivalents). d. Add the sodium ascorbate solution to the reaction mixture, followed by the CuSO4·5H2O solution. e. Stir the reaction mixture vigorously at room temperature for 12-24 hours. f. Monitor the reaction progress by LC-MS.

• Work-up and Purification: a. Upon completion of the reaction, dilute the mixture with water and extract with ethyl acetate (3 x 50 mL). b. Combine the organic layers, wash with brine, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure. c. Purify the crude product by flash column chromatography on silica gel, followed by preparative HPLC to obtain the final PROTAC.

• Characterization: a. Confirm the identity and purity of the final PROTAC product by LC-MS and NMR spectroscopy.

Protocol 2: Western Blotting for BRD4 Degradation

This protocol outlines the steps to quantify the degradation of BRD4 in cells treated with a tetraethylene glycol-linked PROTAC.

Materials:

• 22Rv1 cells (or other suitable cell line)

• Cell culture medium and supplements

• PROTAC stock solution (in DMSO)

• Vehicle control (DMSO)

• Phosphate-buffered saline (PBS), ice-cold

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels

• Electrophoresis and transfer apparatus

• PVDF or nitrocellulose membranes

• Blocking buffer (5% non-fat milk or BSA in TBST)

• Primary antibody against BRD4

• Primary antibody against a loading control (e.g., GAPDH or β-actin)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Cell Culture and Treatment: a. Plate 22Rv1 cells in 6-well plates and allow them to adhere overnight. b. Treat the cells with varying concentrations of the PROTAC (e.g., 0.1 nM to 1000 nM) for a specified time (e.g., 18-24 hours). Include a vehicle-only control (e.g., 0.1% DMSO).

• Cell Lysis: a. After treatment, wash the cells twice with ice-cold PBS. b. Add RIPA buffer to each well, scrape the cells, and collect the lysate. c. Incubate the lysate on ice for 30 minutes, then centrifuge to pellet cell debris.

• Protein Quantification: a. Determine the protein concentration of each lysate using the BCA assay.

• SDS-PAGE and Western Blotting: a. Normalize the protein amounts for each sample and prepare them with Laemmli sample buffer. b. Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane. c. Block the membrane with blocking buffer for 1 hour at room temperature. d. Incubate the membrane with the primary anti-BRD4 antibody overnight at 4°C. e. Wash the membrane with TBST and then incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature. f. Wash the membrane again and apply the ECL substrate. g. Capture the chemiluminescent signal using an imaging system. h. Strip the membrane and re-probe with the loading control antibody.

• Data Analysis: a. Quantify the band intensities using densitometry software. b. Normalize the BRD4 protein levels to the loading control. c. Calculate the percentage of BRD4 degradation relative to the vehicle-treated control. d. Plot the percentage of degradation against the PROTAC concentration to determine the DC50 and Dmax values.

Protocol 3: Ternary Complex Formation Assay - Isothermal Titration Calorimetry (ITC)

This protocol provides a method to assess the formation and cooperativity of the ternary complex (BRD4-PROTAC-VHL) using ITC.

Materials:

• Purified BRD4 bromodomain (e.g., BRD4(1))

• Purified VHL-ElonginB-ElonginC (VBC) complex

• PROTAC with tetraethylene glycol linker

• ITC instrument

• ITC buffer (e.g., 50 mM HEPES pH 7.5, 150 mM NaCl, 0.5 mM TCEP)

Procedure:

• Determine Binary Binding Affinities: a. PROTAC to BRD4: Titrate the PROTAC solution into the ITC cell containing the BRD4 bromodomain solution. b. PROTAC to VBC: Titrate the PROTAC solution into the ITC cell containing the VBC complex solution. c. Analyze the data using a one-site binding model to determine the dissociation constants (Kd) for the binary interactions.

• Determine Ternary Complex Formation: a. PROTAC to BRD4-VBC complex: Pre-saturate the VBC complex with the BRD4 bromodomain in the ITC cell. Titrate the PROTAC solution into this pre-formed binary complex. b. Analyze the data to determine the apparent Kd for the ternary complex formation.

• Calculate Cooperativity (α): a. Cooperativity is calculated as the ratio of the binary Kd to the ternary Kd (α = Kd_binary / Kd_ternary). An α value greater than 1 indicates positive cooperativity, meaning the binding of one protein enhances the binding of the other.

Mandatory Visualization

Caption: PROTAC Mechanism of Action.

Caption: PROTAC Synthesis Workflow.

Caption: BRD4 Signaling and PROTAC Intervention.

References

• 1. Design, synthesis, and biological evaluation of BRD4 degraders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. PEG Linkers for PROTAC Synthesis | Biopharma PEG [biochempeg.com]
• 3. BRD4-targeting PROTAC as a unique tool to study biomolecular condensates - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Tetraethylene Glycol in Nanoparticle Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of tetraethylene glycol (TEG) in the synthesis of various nanoparticles. TEG's versatile role as a high-boiling point solvent, reducing agent, and capping agent makes it a valuable tool in nanomaterial fabrication.

The Multifaceted Role of Tetraethylene Glycol in Nanoparticle Synthesis

Tetraethylene glycol (TEG) is a polyether diol that offers several advantages in the synthesis of nanoparticles. Its high boiling point (277 °C) allows for a wide range of reaction temperatures, which is crucial for controlling the crystallinity and size of the nanoparticles. Furthermore, the hydroxyl and ether functional groups in TEG enable it to act as a reducing agent for metal precursors and as a capping agent to stabilize the newly formed nanoparticles, preventing their aggregation. The ethylene glycol units also impart hydrophilicity and biocompatibility to the resulting nanoparticles, a critical feature for biomedical applications.

The length of the polyol chain, such as in TEG, has been shown to be directly related to the resulting particle size in the synthesis of iron oxide nanoparticles. This is attributed to the role of the solvent in the growth of the nanoparticles, with the polyol being attached to the surface. In the case of silver nanoparticles, the reducing power of polyols decreases as the hydrocarbon chain length increases. Consequently, polyols with longer chains like TEG and tetraethylene glycol (TTEG) lead to slower nucleation and the formation of nanoparticles with broader size distributions compared to shorter-chain polyols like ethylene glycol (EG) and diethylene glycol (DEG).[1]

Experimental Protocols

This section details the synthesis protocols for various types of nanoparticles using tetraethylene glycol or its derivatives.

Synthesis of Gold Nanoparticles (AuNPs)

This protocol describes a method for synthesizing TEG-coated gold nanoparticles where a thiol-modified TEG (TEG-SH) is used as a capping agent and sodium borohydride as a reducing agent.[2]

Materials:

• Gold (III) chloride (HAuCl₄)

• Thiol-terminated tetraethylene glycol (TEG-SH)

• Sodium borohydride (NaBH₄)

• Borax (Na₂B₄O₇)

• Deionized water

Procedure:

• In a glass vial, prepare a solution by mixing 18 mL of deionized water, 800 µL of 0.1 M borax, and 40 µL of 5 M TEG-SH.

• While vigorously stirring, add 800 µL of 25 mM HAuCl₄ to the solution.

• After 1 minute of stirring, add 160 µL of freshly prepared 0.5 M NaBH₄ to initiate the reduction of the gold precursor.

• Continue stirring the solution for at least 2 hours to ensure the complete formation of nanoparticles.

• The resulting AuNP solution can be purified by centrifugation to remove unreacted reagents.

Synthesis of Silver Nanoparticles (AgNPs)

In this protocol, TEG acts as both the solvent and the reducing agent for the synthesis of silver nanoparticles.

Materials:

• Silver nitrate (AgNO₃)

• Tetraethylene glycol (TEG)

• Polyvinylpyrrolidone (PVP) (optional, as a stabilizer)

Procedure:

• Dissolve a desired amount of PVP in 50 mL of TEG in a three-neck flask equipped with a condenser and a magnetic stirrer.

• Heat the solution to 160 °C under a nitrogen atmosphere with vigorous stirring.

• In a separate vial, dissolve AgNO₃ in a small amount of TEG.

• Rapidly inject the AgNO₃ solution into the hot TEG/PVP mixture.

• Maintain the reaction temperature for 1-2 hours to allow for nanoparticle growth. The color of the solution will change, indicating the formation of AgNPs.

• Cool the solution to room temperature.

• Purify the AgNPs by adding acetone to precipitate the particles, followed by centrifugation and washing with ethanol and water.

Synthesis of Iron Oxide Nanoparticles (IONPs)

This protocol outlines the solvothermal synthesis of iron oxide nanoparticles using tetraethylene glycol monoethyl ether (TEGMEE), a derivative of TEG.

Materials:

• Iron (III) acetylacetonate (Fe(acac)₃)

• Tetraethylene glycol monoethyl ether (TEGMEE)

Procedure:

• Dissolve 1 mmol of Fe(acac)₃ in 20 mL of TEGMEE in a beaker, using sonication to achieve a clear solution.

• Transfer the solution to a Teflon-lined stainless-steel autoclave.

• Seal the autoclave and heat it to 200 °C for 12 hours.

• After the reaction, allow the autoclave to cool down to room temperature naturally.

• The resulting black precipitate of IONPs can be collected by centrifugation, washed several times with ethanol and water, and then dried.

Proposed Protocol for Synthesis of Nitrogen-Doped Carbon Quantum Dots (N-CQDs)

This proposed protocol is based on a method for synthesizing nitrogen-doped carbon quantum dots using a mixed solvent system of tetraethylene glycol and water.[3]

Materials:

• Citric acid

• Urea

• Tetraethylene glycol (TEG)

• Deionized water

Procedure:

• Prepare a mixed solvent of TEG and deionized water (e.g., in a 1:1 volume ratio).

• Dissolve citric acid and urea in the mixed solvent in a beaker.

• Transfer the solution to a Teflon-lined autoclave.

• Heat the autoclave to 180-200 °C for 4-8 hours.

• After cooling to room temperature, the resulting N-CQD solution can be purified by dialysis against deionized water to remove unreacted precursors and byproducts.

Data Presentation

The following tables summarize the influence of key reaction parameters on the characteristics of nanoparticles synthesized using TEG and related polyols.

Table 1: Influence of Reaction Temperature on Nanoparticle Size

Nanoparticle Type	Polyol Solvent	Precursor	Temperature (°C)	Resulting Particle Size (nm)	Reference
Gold (Au)	Ethylene Glycol	HAuCl₄	23	12.1	[1]
Gold (Au)	Ethylene Glycol	HAuCl₄	80	13.7	[1]
Silver (Ag)	Polyethylene Glycol	AgNO₃	70	7.8 ± 2.3
Silver (Ag)	Polyethylene Glycol	AgNO₃	90	17.6 ± 4.5
Silver (Ag)	Polyethylene Glycol	AgNO₃	120	Shift from ~10 to ~80

Table 2: Influence of Precursor Concentration on Nanoparticle Size

Nanoparticle Type	Polyol Solvent	Precursor Ratio (AgNO₃:Se)	Resulting Particle Size (nm)	Reference
Silver Selenide (Ag₂Se)	Starch Solution	1:1	1.92
Silver Selenide (Ag₂Se)	Starch Solution	1:2	4.44
Silver Selenide (Ag₂Se)	Starch Solution	2:1	5.30
Silver Selenide (Ag₂Se)	Starch Solution	1:10	23.58

Purification of Nanoparticles

The high boiling point of TEG can make its removal from the final nanoparticle product challenging. The following are general guidelines for purification:

• Centrifugation and Washing: This is the most common method. The nanoparticle dispersion is centrifuged at high speed to pellet the nanoparticles. The supernatant containing TEG and other impurities is discarded. The pellet is then redispersed in a suitable solvent (e.g., water, ethanol) and the process is repeated several times. For nanoparticles synthesized in ethylene glycol, dilution of the suspension prior to centrifugation can help reduce the viscosity and improve separation.

• Dialysis: This technique is particularly useful for removing small molecules like TEG from a nanoparticle suspension. The nanoparticle suspension is placed in a dialysis bag with a specific molecular weight cut-off and dialyzed against a large volume of a suitable solvent (e.g., water or methanol). This method was successfully used to separate polymer nanoparticles from ethylene glycol by dialyzing against water.

• Size Exclusion Chromatography (SEC): SEC can be used to separate nanoparticles from smaller molecules based on their size. The nanoparticle solution is passed through a column packed with a porous gel, and the larger nanoparticles elute first.

Visualizations

Logical Relationship of TEG in Nanoparticle Synthesis

Caption: Multifunctional role of TEG in nanoparticle synthesis.

Experimental Workflow for Nanoparticle Synthesis using TEG

Caption: General experimental workflow for TEG-based nanoparticle synthesis.

References

• 1. mdpi.com [mdpi.com]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. chalcogen.ro [chalcogen.ro]

Application Notes and Protocols for Tetraethylene Glycol-Based Hydrogels in Drug Delivery

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the formulation, characterization, and application of tetraethylene glycol (TEG)-based hydrogels for controlled drug delivery. TEG-based hydrogels, particularly those derived from tetraethylene glycol dimethacrylate (TEGDM), offer a versatile platform for encapsulating and releasing a wide range of therapeutic agents due to their biocompatibility, tunable mechanical properties, and controllable degradation.

Introduction to Tetraethylene Glycol-Based Hydrogels

Tetraethylene glycol (TEG) is a short-chain, hydrophilic polymer that can be functionalized with reactive groups, such as methacrylates, to form crosslinkable monomers. The resulting hydrogels are three-dimensional, water-swollen polymer networks capable of entrapping therapeutic molecules.[1] The properties of these hydrogels, including their swelling behavior, mechanical strength, and drug release kinetics, can be precisely controlled by manipulating the polymer concentration, crosslinking density, and the incorporation of other co-monomers.[2][3]

Key Advantages:

• Biocompatibility: Poly(ethylene glycol) (PEG)-based materials, including TEG, are well-known for their excellent biocompatibility and low immunogenicity.[4]

• Tunability: The physicochemical properties of the hydrogel can be tailored to suit specific drug delivery applications.[2]

• Controlled Release: TEG-based hydrogels can provide sustained and controlled release of both hydrophilic and hydrophobic drugs, which is often governed by diffusion through the swollen polymer network.

Quantitative Data Summary

The following tables summarize key quantitative data from literature on the properties of TEG-based and related PEG-based hydrogels.

Table 1: Swelling Properties of TEGDM and PEGDA Hydrogels

Precursor	Concentration (w/v %)	Swelling Ratio (q)	Reference
TEGDA	N/A	High
PEGDA (508 Da)	10	31.5
PEGDA (508 Da)	40	2.2
PEGDA (3.4 kDa)	10	15.2
PEGDA (6 kDa)	10	20.1
PEGDA (10 kDa)	10	25.3

Table 2: Mechanical Properties of TEGDM and PEGDA Hydrogels

Precursor	Concentration (w/v %)	Compressive Modulus (MPa)	Tensile Modulus (MPa)	Reference
PEGDMA	N/A	9.17	N/A
PEGDMA with DiPETMP	N/A	3.8	N/A
PEGDMA with PETMP	N/A	3.9	N/A
PEGDMA with GDMP	N/A	1.6	N/A
PEGDA (508 Da)	10	0.01	0.02
PEGDA (508 Da)	40	2.46	3.5

Table 3: Drug Release from TEG-Based and PEG-Based Hydrogels

Hydrogel System	Drug	Loading Method	Release Profile	Reference
TEG-based	Doxorubicin	Encapsulation	Sustained release
PEG-MA/PEG-DMA	Estradiol	Encapsulation	Non-Fickian diffusion
PEG-bis-AA/HA-DXM	Dexamethasone	Conjugation & Encapsulation	Enzyme-mediated release
Gelatin-based	VEGF	Encapsulation	Sustained release

Experimental Protocols

Protocol for Synthesis of TEGDM Hydrogels by Photopolymerization

This protocol describes the synthesis of TEGDM hydrogels using UV-initiated photopolymerization.

Materials:

• Tetraethylene glycol dimethacrylate (TEGDM)

• Photoinitiator (e.g., 2-hydroxy-2-methyl-1-phenyl-propan-1-one, Irgacure 2959)

• Phosphate-buffered saline (PBS), pH 7.4

• Drug to be encapsulated

• UV light source (365 nm)

• Molds for hydrogel casting (e.g., PDMS molds)

Procedure:

• Prepare a precursor solution by dissolving the desired concentration of TEGDM and the photoinitiator (e.g., 0.05-1% w/v) in PBS.

• If encapsulating a drug, dissolve the drug in the precursor solution to the desired concentration. Ensure the drug is stable under UV exposure.

• Pipette the precursor solution into the molds.

• Expose the molds to UV light (e.g., 10-15 mW/cm²) for a sufficient time to ensure complete polymerization (typically 5-10 minutes). The exact time will depend on the photoinitiator concentration and light intensity.

• After polymerization, carefully remove the hydrogels from the molds.

• Wash the hydrogels extensively with PBS to remove any unreacted monomers and photoinitiator.

Workflow for TEGDM hydrogel synthesis by photopolymerization.

Protocol for In Vitro Drug Release Study

This protocol outlines a standard method for evaluating the in vitro release of a drug from a hydrogel.

Materials:

• Drug-loaded hydrogel

• Release medium (e.g., PBS, pH 7.4, or simulated body fluid)

• Incubator or water bath shaker (37°C)

• Spectrophotometer or HPLC for drug quantification

Procedure:

• Place a known amount of the drug-loaded hydrogel into a container with a defined volume of pre-warmed release medium.

• Incubate the container at 37°C with gentle agitation.

• At predetermined time intervals, withdraw a small aliquot of the release medium.

• Replace the withdrawn volume with an equal volume of fresh, pre-warmed release medium to maintain sink conditions.

• Quantify the concentration of the drug in the collected aliquots using a suitable analytical method (e.g., UV-Vis spectrophotometry, HPLC).

• Calculate the cumulative percentage of drug released over time.

Workflow for in vitro drug release study from hydrogels.

Signaling Pathway Modulation by Controlled Drug Release

The sustained release of therapeutic agents from TEG-based hydrogels can effectively modulate cellular signaling pathways, leading to desired therapeutic outcomes.

Doxorubicin Delivery for Cancer Therapy

Doxorubicin (DOX) is a widely used chemotherapeutic agent that primarily functions by intercalating into DNA and inhibiting topoisomerase II, leading to DNA damage and apoptosis in cancer cells. The sustained release of DOX from a TEG-based hydrogel can maintain a localized, therapeutic concentration of the drug at the tumor site, thereby enhancing its anti-cancer efficacy while minimizing systemic toxicity. This prolonged exposure to DOX can persistently activate the DNA damage response and apoptotic signaling pathways in cancer cells.

Apoptosis signaling pathway induced by sustained Doxorubicin release.

Vascular Endothelial Growth Factor (VEGF) Delivery for Angiogenesis

Vascular Endothelial Growth Factor (VEGF) is a potent signaling protein that promotes the formation of new blood vessels (angiogenesis). The controlled release of VEGF from a TEG-based hydrogel can create a sustained gradient of the growth factor, guiding the migration and proliferation of endothelial cells to form a stable and functional vascular network. This is particularly beneficial in tissue engineering and regenerative medicine applications. VEGF initiates its effects by binding to its receptor (VEGFR2) on endothelial cells, which triggers a downstream signaling cascade involving key proteins like PLCγ, PKC, and the MAPK/ERK pathway, ultimately leading to cell proliferation, migration, and survival.

VEGF-induced angiogenesis signaling pathway.

Conclusion

Tetraethylene glycol-based hydrogels represent a highly adaptable and effective platform for the controlled delivery of a diverse range of therapeutic molecules. By carefully selecting the formulation parameters, researchers can design hydrogels with tailored properties to achieve the desired drug release kinetics and therapeutic outcomes. The protocols and data provided in these application notes serve as a valuable resource for scientists and professionals working in the field of drug delivery and regenerative medicine.

References

• 1. Hydrogels as Drug Delivery Systems: A Review of Current Characterization and Evaluation Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cartilage-like mechanical properties of poly (ethylene glycol)-diacrylate hydrogels - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and Characterization of Poly(Ethylene Glycol) Based Thermo-Responsive Hydrogels for Cell Sheet Engineering - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Swelling Behaviors of 3D Printed Hydrogel and Hydrogel-Microcarrier Composite Scaffolds - PMC [pmc.ncbi.nlm.nih.gov]

Quantitative Analysis of Tetraethylene Glycol in Solutions: A Guide for Researchers

Application Note

This document provides detailed application notes and protocols for the quantitative analysis of tetraethylene glycol (TEG) in various solutions. It is intended for researchers, scientists, and drug development professionals who require accurate and reliable methods for TEG quantification in areas such as formulation development, quality control, and safety assessment. The described methods include Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS), and High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV).

Introduction

Tetraethylene glycol (TEG) is a hydrophilic polymer used in a variety of applications, including as a plasticizer, solvent, and chemical intermediate.[1] Accurate quantification of TEG is crucial to ensure product quality, safety, and efficacy in many formulations. This guide outlines validated analytical methods for determining the concentration of TEG in solutions, providing detailed protocols and comparative performance data.

Analytical Methods Overview

Several analytical techniques can be employed for the quantification of TEG. The choice of method often depends on the sample matrix, required sensitivity, and available instrumentation. The most common and effective methods are:

• Gas Chromatography-Mass Spectrometry (GC-MS): A robust technique that separates volatile compounds based on their boiling points and provides identification and quantification based on their mass-to-charge ratio.[2][3] This method is suitable for a wide range of samples and offers high selectivity.

• High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS): This is a highly sensitive and selective method, particularly useful for analyzing TEG at trace levels in complex matrices like biological fluids or environmental samples.[2][4]

• High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV): A widely accessible method that requires derivatization of TEG to introduce a UV-absorbing chromophore, allowing for its detection and quantification.

Quantitative Data Summary

The following table summarizes the key quantitative performance parameters for the different analytical methods discussed. This allows for an easy comparison to select the most appropriate method for a specific application.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS)	High-Performance Liquid Chromatography with UV Detection (HPLC-UV)
Principle	Separation of volatile compounds followed by mass-based detection.	Separation based on polarity followed by highly selective and sensitive mass-based detection.	Separation of derivatized TEG followed by UV absorbance detection.
Selectivity	High	Very High	Moderate (dependent on derivatization and chromatography)
Sensitivity	High	Very High	Moderate
Limit of Detection (LOD)	~1-5 µg/mL	~5-10 µg/L	~1 mg/L (with derivatization)
Limit of Quantification (LOQ)	~7.46 µg/mL to 13.37 µg/mL	~20-50 µg/L (with derivatization)	~2 mg/L (with derivatization)
Analytical Range	2-20 µg/mL (for glycols)	20-1000 µg/L (for derivatized glycols)	1-50 mg/L (for derivatized glycols)
Sample Matrix	Serum, plasma, urine, aqueous solutions.	Aqueous samples, environmental water, biological fluids.	Aqueous matrices.
Derivatization Required	Yes (for improved volatility and peak shape).	No (but can be used to improve sensitivity).	Yes.

Experimental Workflows and Logical Relationships

The following diagram illustrates the general workflow for the quantification of Tetraethylene Glycol using different analytical methods.

Caption: General workflow for TEG quantification.

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This protocol is adapted for the quantification of TEG in biological matrices and requires derivatization.

a. Reagents and Materials

• Tetraethylene Glycol (TEG) standard

• N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS)

• Deuterated TEG internal standard (if available)

• Organic solvent (e.g., Ethyl acetate)

• Sample matrix (e.g., serum, plasma, urine)

b. Standard and Sample Preparation

• Stock Standard Solution (500 µg/mL): Accurately weigh and dissolve 10 mg of TEG in 20 mL of diluent (e.g., water or a suitable organic solvent).

• Working Standard Solutions: Prepare a series of calibration standards by diluting the stock solution to concentrations ranging from 2 to 20 µg/mL.

• Sample Preparation:

  • For biological samples, a protein precipitation step may be necessary.

  • If using an internal standard, add it to all standards and samples.

• Derivatization:

  • Evaporate a known volume of the sample or standard to dryness under a stream of nitrogen.

  • Add 50 µL of BSTFA + 1% TMCS.

  • Heat the mixture at 70°C for 30 minutes.

  • After cooling, the sample is ready for injection.

c. GC-MS Instrumentation and Conditions

• Injector Temperature: 250°C

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp to 280°C at 10°C/min.

  • Hold at 280°C for 5 minutes.

• Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Scan Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity, monitoring characteristic ions of derivatized TEG.

d. Data Analysis

• Generate a calibration curve by plotting the peak area ratio of the TEG derivative to the internal standard (if used) against the concentration of the standards.

• Quantify TEG in the samples by comparing their peak area ratios to the calibration curve.

High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) Protocol

This protocol is based on an EPA-verified method for the analysis of glycols in aqueous samples and does not require derivatization.

a. Reagents and Materials

• Tetraethylene Glycol (TEG) standard

• HPLC-grade water

• HPLC-grade methanol or acetonitrile

• Formic acid (or other suitable mobile phase modifier)

b. Standard and Sample Preparation

• Stock Standard Solution (100 mg/L): Prepare a stock solution of TEG in reagent water. This can also be purchased commercially.

• Intermediate and Working Standard Solutions: Prepare a series of calibration standards by diluting the stock solution with reagent water to concentrations within the desired analytical range (e.g., 10 µg/L to 200 µg/L).

• Sample Preparation: For aqueous samples, filtration through a 0.45 µm filter is generally sufficient. For more complex matrices, a solid-phase extraction (SPE) cleanup step may be necessary. Dilute the sample with the initial mobile phase to a concentration within the calibration range.

c. HPLC-MS/MS Instrumentation and Conditions

• HPLC System: A system capable of gradient elution.

• Column: A suitable reversed-phase column (e.g., C18).

• Mobile Phase: A gradient of water and methanol or acetonitrile, both containing a small percentage of formic acid (e.g., 0.1%).

• Flow Rate: A typical flow rate for a standard analytical column is 0.2-0.5 mL/min.

• Injection Volume: 10-20 µL.

• Mass Spectrometer: A tandem mass spectrometer (e.g., triple quadrupole).

• Ionization Source: Electrospray Ionization (ESI) in positive or negative mode.

• Detection Mode: Multiple Reaction Monitoring (MRM) for specific precursor-to-product ion transitions of TEG.

d. Data Analysis

• Develop a calibration curve by plotting the peak area of TEG against the concentration of the prepared standards.

• Determine the concentration of TEG in the samples by interpolating their peak areas from the calibration curve.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV) Protocol

This method requires a pre-column derivatization step to make TEG detectable by UV.

a. Reagents and Materials

• Tetraethylene Glycol (TEG) standard

• Benzoyl chloride (derivatizing agent)

• Sodium hydroxide solution

• Pentane (for extraction)

• HPLC-grade acetonitrile and water

b. Standard and Sample Preparation (with Derivatization)

• Stock and Working Standards: Prepare as described in the HPLC-MS/MS protocol.

• Derivatization Procedure:

  • To 1 mL of aqueous standard or sample, add 0.5 mL of 10% sodium hydroxide solution and 10 µL of benzoyl chloride.

  • Vortex the mixture for 1 minute.

  • Extract the resulting TEG-dibenzoate derivative with pentane.

  • Evaporate the pentane layer to dryness and reconstitute the residue in the mobile phase.

c. HPLC-UV Instrumentation and Conditions

• HPLC System: A system capable of isocratic or gradient elution.

• Column: A microcolumn reversed-phase C18 column.

• Mobile Phase: 55% acetonitrile in water.

• Flow Rate: Appropriate for the microcolumn used.

• Detection: UV detector set at 237 nm.

• Injection Volume: 1-5 µL.

d. Data Analysis

• Create a calibration curve by plotting the peak area of the TEG derivative against the concentration of the standards.

• Quantify the amount of TEG in the samples by comparing their peak areas to the calibration curve.

Conclusion

The choice of analytical method for the quantification of tetraethylene glycol should be based on the specific requirements of the study, including the sample matrix, the expected concentration range of TEG, and the available instrumentation. GC-MS provides a robust and selective method, particularly for samples that can be easily volatilized after derivatization. HPLC-MS/MS offers the highest sensitivity and selectivity, making it ideal for trace-level analysis in complex matrices. HPLC-UV, while requiring a derivatization step, is a reliable and widely accessible alternative for routine analysis at moderate concentrations. The detailed protocols provided in this guide should enable researchers to successfully implement these methods for accurate and reliable TEG quantification.

References

• 1. magnumsolvent.com [magnumsolvent.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. epa.gov [epa.gov]

Application Notes and Protocols for the Use of Tetraethylene Glycol in Osmotic Stress Studies on Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

Osmotic stress is a critical factor influencing cell function and survival, playing a significant role in various physiological and pathological processes. Inducing controlled osmotic stress in vitro is a fundamental technique for studying cellular responses, signaling pathways, and the efficacy of therapeutic agents. Tetraethylene glycol (TEG), a water-soluble and inert compound, can be utilized to modulate the osmolarity of cell culture media, thereby inducing hyperosmotic stress. These application notes provide a comprehensive overview and detailed protocols for using tetraethylene glycol to investigate the effects of osmotic stress on cells. While polyethylene glycol (PEG) is more commonly cited in the literature for inducing osmotic stress, the principles and methodologies are transferable to TEG due to their similar chemical properties.[1][2][3][4] This document outlines the key signaling pathways involved, protocols for inducing osmotic stress, and methods for assessing cellular responses.

Key Signaling Pathways in Osmotic Stress Response

When cells are subjected to hyperosmotic stress, they activate a complex network of signaling pathways to adapt and survive. A primary and well-conserved pathway is the High-Osmolarity Glycerol (HOG) pathway, a Mitogen-Activated Protein (MAP) kinase cascade.[5] This pathway is crucial for orchestrating the transcriptional and metabolic responses necessary for cell adaptation.

The HOG Pathway Activation:

• Osmosensing: Specialized transmembrane proteins, such as Sln1p and Sho1p in yeast, detect changes in turgor pressure or extracellular osmolarity.

• Signal Transduction: This sensory input activates the MAP kinase cascade.

• Transcriptional Regulation: The activated terminal MAPK (Hog1p in yeast) translocates to the nucleus, where it regulates the expression of genes involved in producing protectants like glycerol.

In addition to the HOG pathway, other signaling molecules and pathways are implicated in the osmotic stress response, including Protein Kinase A and pathways that adjust cell surface properties and metabolism.

References

• 1. Osmotic stress induced by polyethylene-glycol alters macronutrient concentrations in sugarcane (Saccharum spp.) plants in vitro [scielo.org.mx]
• 2. Osmotic effects of polyethylene glycol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Polyethylene Glycol Induced Osmotic Stress Affects Germination and Seedling Establishment of Wheat Genotypes [plantbreedbio.org]
• 4. Polyethylene Glycol (PEG) Application Triggers Plant Dehydration but Does Not Accurately Simulate Drought - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Osmotic stress signaling and osmoadaptation in yeasts - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Purification of Commercial Tetraethylene Glycol

This technical support center is designed to provide researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the purification of commercial tetraethylene glycol (TEG).

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in commercial grades of tetraethylene glycol?

A1: Commercial TEG can contain several impurities that may affect experimental outcomes. These include:

• Water: Due to its hygroscopic nature, TEG readily absorbs moisture from the atmosphere.[1]

• Peroxides: Formed upon exposure to air and light, peroxides are a significant safety hazard, especially when heating or distilling TEG.[1][2]

• Other Polyethylene Glycol (PEG) Homologs: Shorter and longer chain PEGs, such as triethylene glycol (TREG) and pentaethylene glycol, are often present from the manufacturing process.[1]

• Aldehydes: These can form from the oxidation of the terminal alcohol groups of TEG.[1]

• Ethylene Glycol: A potential starting material or byproduct of the synthesis process.

• Acidic Impurities: Organic acids can form from the oxidation of TEG.

• Dissolved Gases: Atmospheric gases like oxygen and carbon dioxide can be dissolved in the TEG.

Q2: Why is it crucial to remove peroxides before distilling tetraethylene glycol?

A2: Peroxides are thermally unstable and can decompose explosively when heated, posing a significant safety risk during distillation. Therefore, it is imperative to test for and remove peroxides before any purification step that involves heating.

Q3: How can I test for the presence of peroxides in my TEG sample?

A3: Several methods can be used to detect peroxides:

• Peroxide Test Strips: These offer a quick and straightforward qualitative or semi-quantitative measurement of peroxide concentration.

• Potassium Iodide (KI) Test: Add 1 mL of the TEG sample to a freshly prepared solution of 100 mg of potassium iodide in 1 mL of glacial acetic acid. A yellow to brown color indicates the presence of peroxides.

• Ferrous Thiocyanate Test: A reagent prepared by dissolving 9 g of FeSO₄·7H₂O in 50 mL of 18% HCl, with a little granulated zinc added, followed by 5 g of NaSCN. A pink to red color upon adding a drop of this reagent to a drop of the TEG sample indicates the presence of peroxides.

Q4: What is the boiling point of tetraethylene glycol under vacuum?

A4: The boiling point of TEG is significantly reduced under vacuum, which helps to prevent thermal degradation during distillation. For example, at a pressure of 0.1 bar (75 mmHg), the boiling point of TEG is in the range of 190-200°C.

Q5: How should I store purified tetraethylene glycol?

A5: Purified TEG should be stored in a tightly sealed, dark glass bottle under an inert atmosphere (e.g., nitrogen or argon) to prevent the reformation of peroxides and absorption of water. It is best stored in a cool, dry place.

Troubleshooting Guides

Peroxide Removal

Issue	Possible Cause(s)	Solution(s)
Peroxide test is still positive after treatment with activated alumina.	- Insufficient amount of alumina used.- Alumina is not sufficiently active.- Channeling of the TEG through the column.	- Repack the column with fresh, activated alumina.- Ensure the alumina is properly activated by heating before use.- Ensure the TEG passes through the column evenly.
Emulsion forms during ferrous sulfate wash.	- Vigorous shaking of the separatory funnel.	- Gently swirl or invert the separatory funnel instead of vigorous shaking.- If an emulsion has formed, allow it to stand or add a small amount of a saturated salt solution to help break the emulsion.
TEG is discolored after peroxide removal.	- Contamination from the ferrous sulfate solution.- Oxidation of TEG.	- Ensure to wash the TEG with water after the ferrous sulfate treatment to remove any residual iron salts.- Perform the purification under an inert atmosphere to minimize oxidation.

Vacuum Distillation

Issue	Possible Cause(s)	Solution(s)
Difficulty in achieving a stable vacuum.	- Leaks in the distillation apparatus (joints, seals).- Inefficient vacuum pump.	- Check all joints and seals for proper sealing. Use high-vacuum grease where appropriate.- Verify the performance of the vacuum pump and check the oil if necessary.
Bumping or uneven boiling.	- Lack of boiling chips or inadequate stirring.- Superheating of the liquid.	- Add fresh boiling chips or use a magnetic stirrer.- Ensure the heating mantle is set to an appropriate temperature and that the heat is evenly distributed.
Low purity of the distilled TEG.	- Distillation rate is too fast.- Inefficient fractionating column.- Foaming carrying impurities over.	- Reduce the heating rate to slow down the distillation.- Use a more efficient fractionating column (e.g., Vigreux or packed column).- Do not fill the distillation flask more than two-thirds full to prevent foaming from reaching the condenser.
Product is discolored (yellowish).	- Thermal degradation of TEG.- Presence of oxygen.	- Lower the distillation temperature by using a higher vacuum.- Ensure the system is free of leaks and purged with an inert gas before heating.
Low recovery of purified product.	- Significant hold-up in the distillation column.- Loss of volatile components.	- Use a smaller distillation setup for smaller quantities.- Ensure the condenser is efficient enough to condense all the TEG vapor.

Experimental Protocols

Protocol 1: Peroxide Removal

Method A: Activated Alumina Column

• Pack a chromatography column with activated alumina (basic or neutral).

• Pass the commercial TEG through the column.

• Test the eluate for the presence of peroxides.

• If peroxides are still present, pass the liquid through a fresh column of activated alumina.

Method B: Ferrous Sulfate Wash

• Prepare a fresh solution of 60 g of ferrous sulfate (FeSO₄) in 110 mL of water, and carefully add 6 mL of concentrated sulfuric acid.

• In a separatory funnel, gently shake the TEG with an equal volume of the ferrous sulfate solution. Caution: Initial shaking should be very gentle to avoid pressure buildup.

• Separate the layers and repeat the wash two to three times.

• Wash the TEG with deionized water to remove any remaining acid and iron salts.

• Dry the TEG over anhydrous magnesium sulfate or sodium sulfate.

Protocol 2: Fractional Vacuum Distillation

• Pre-treatment: Ensure the TEG is free of peroxides using one of the methods described in Protocol 1. If water is a concern, the TEG can be pre-dried using a suitable drying agent like anhydrous sodium sulfate.

• Apparatus Setup: Assemble a fractional distillation apparatus with a fractionating column (e.g., Vigreux). Ensure all glassware is dry. Use a vacuum-jacketed distillation head if available to minimize heat loss.

• Distillation:

  • Add the pre-treated TEG and a few boiling chips or a magnetic stir bar to the distillation flask.

  • Slowly apply vacuum to the system.

  • Gradually heat the distillation flask using a heating mantle.

  • Collect and discard the initial fraction (forerun), which will contain any residual volatile impurities.

  • Collect the main fraction at a constant temperature and pressure. The boiling point will depend on the vacuum achieved.

  • Leave at least 10% of the initial volume as residue in the distillation flask to prevent the concentration of potentially explosive residues.

Data Presentation

Table 1: Purity of Tetraethylene Glycol with Different Purification Methods

Purification Method	Achievable Purity	Key Considerations
Fractional Vacuum Distillation	>99.0%	Efficiency depends on the column length and distillation rate. Essential to remove peroxides beforehand.
Preparative Column Chromatography	>99.5%	Can be time-consuming and require significant solvent volumes. Offers very high selectivity.
Combined Methods (e.g., Distillation followed by Chromatography)	>99.9%	Can achieve the highest purity by removing different types of impurities in each step.

Note: The achievable purity can vary depending on the initial purity of the commercial TEG and the specific experimental conditions.

Mandatory Visualizations

Caption: Experimental workflow for the purification of commercial tetraethylene glycol.

Caption: Troubleshooting logic for vacuum distillation of tetraethylene glycol.

References

• 1. benchchem.com [benchchem.com]
• 2. operations.ok.ubc.ca [operations.ok.ubc.ca]

preventing oxidation of tetraethylene glycol in experiments

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the oxidation of tetraethylene glycol (TEG) in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is tetraethylene glycol (TEG) oxidation and why is it a concern?

A1: Tetraethylene glycol, like other ethers and polyethylene glycols, can undergo autoxidation when exposed to atmospheric oxygen, light, and heat. This process forms unstable peroxides and hydroperoxides.[1][2] These peroxide impurities can act as unwanted initiators in sensitive reactions, degrade the quality of your product, and in high concentrations, pose a significant safety hazard due to their potential for explosive decomposition upon heating or shock.[1][2][3]

Q2: How can I detect the presence of peroxides in my TEG?

A2: Several methods are available for detecting peroxides in TEG. Commercially available peroxide test strips offer a rapid, semi-quantitative assessment. For a more quantitative analysis, iodometric titration is a common and reliable method. This involves reacting the peroxides with potassium iodide, which is oxidized to iodine, and then titrating the iodine with a standardized sodium thiosulfate solution.

Q3: What are the acceptable levels of peroxides in TEG for experimental use?

A3: The acceptable peroxide concentration depends on the specific application. The following table provides general guidelines:

Peroxide Concentration (ppm)	Hazard Level	Recommended Use
< 3	Reasonably Safe	Suitable for most laboratory procedures, including distillations and refluxes (with caution).
3 - 30	Moderate Hazard	Use with caution. Avoid concentration of the peroxides. Not recommended for distillation.
> 30	Serious Hazard	Unacceptable for use. The TEG must be treated to remove peroxides or disposed of as hazardous waste.
Visible Crystals or Oily Precipitate	Extremely Hazardous	DO NOT HANDLE. Treat as a potential explosive. Contact your institution's environmental health and safety office immediately.

Troubleshooting Guide

Problem: My experiment is yielding unexpected side products or lower yields when using TEG as a solvent.

• Possible Cause: Peroxide contamination in the TEG may be initiating unwanted side reactions.

• Solution:

  • Test for Peroxides: Use peroxide test strips for a quick check. If positive, perform a quantitative analysis using the potassium iodide titration method to determine the peroxide concentration.

  • Purify the TEG: If peroxide levels are above the acceptable limit for your experiment, use one of the recommended peroxide removal protocols outlined below.

  • Proper Storage: After purification, store the TEG under an inert atmosphere (nitrogen or argon) in a tightly sealed, opaque container to prevent further oxidation.

Problem: I need to distill TEG, but I'm concerned about the risk of explosion due to peroxides.

• Possible Cause: Heating or concentrating TEG that contains peroxides can lead to a dangerous accumulation of explosive residues.

• Solution:

  • Test for Peroxides: It is crucial to ensure the TEG is free of peroxides before distillation. Test the TEG using a reliable method. The peroxide concentration should be as close to 0 ppm as possible.

  • Purify if Necessary: If any peroxides are detected, you must purify the TEG using the activated alumina or ferrous sulfate method before proceeding with distillation.

  • Safety Precautions: When distilling, never distill to dryness. Always leave at least 10-20% of the liquid in the distillation flask. Use a safety shield and appropriate personal protective equipment.

Experimental Protocols

Protocol 1: Quantitative Determination of Peroxides in TEG by Iodometric Titration

This method is based on the oxidation of potassium iodide by peroxides in an acidic solution, followed by titration of the liberated iodine with sodium thiosulfate.

Materials:

• Tetraethylene Glycol (TEG) sample

• Solvent mixture: 60% (v/v) glacial acetic acid in chloroform

• Saturated potassium iodide (KI) solution (freshly prepared)

• Standardized 0.01 N sodium thiosulfate (Na₂S₂O₃) solution

• Starch indicator solution (1%)

• Distilled water

• Erlenmeyer flask with a stopper

• Burette

• Pipettes

Procedure:

• Accurately weigh approximately 3 grams of the TEG sample into a 250 mL Erlenmeyer flask.

• Add 50 mL of the solvent mixture to the flask and swirl to dissolve the sample.

• Add 1 mL of freshly prepared saturated potassium iodide solution. Stopper the flask and swirl the contents vigorously for exactly 60 seconds.

• Immediately add 100 mL of distilled water and shake.

• Titrate the liberated iodine with the 0.01 N sodium thiosulfate solution until the yellow-brown color of the iodine fades to a pale straw color.

• Add 1-2 mL of the starch indicator solution. The solution will turn a deep blue-black color.

• Continue the titration with the sodium thiosulfate solution, adding it dropwise with constant swirling, until the blue color completely disappears.

• Record the volume of sodium thiosulfate solution used.

• Perform a blank titration using the same procedure but without the TEG sample.

Calculation:

Peroxide Value (meq/kg) = ((S - B) * N * 1000) / W

Where:

• S = Volume of Na₂S₂O₃ solution used for the sample (mL)

• B = Volume of Na₂S₂O₃ solution used for the blank (mL)

• N = Normality of the Na₂S₂O₃ solution

• W = Weight of the TEG sample (g)

Protocol 2: Removal of Peroxides from TEG using Activated Alumina

This method is effective for removing peroxides by passing the solvent through a column of activated alumina.

Materials:

• TEG containing peroxides

• Activated alumina (basic, 80-200 mesh)

• Chromatography column

• Glass wool

• Collection flask

Procedure:

• Prepare a chromatography column by placing a small plug of glass wool at the bottom.

• Fill the column with activated alumina. The amount of alumina will depend on the volume of TEG to be purified and the peroxide concentration. A general guideline is to use approximately 80g of alumina for every 100-400 mL of solvent.

• Slowly pass the TEG through the alumina column, collecting the purified solvent in a clean, dry flask.

• Test the collected TEG for the presence of peroxides to ensure their complete removal.

• Important: The peroxides are adsorbed onto the alumina. To safely dispose of the alumina, it should be rinsed with a dilute acidic solution of ferrous sulfate to destroy the adsorbed peroxides before disposal.

Protocol 3: Removal of Peroxides from TEG using Ferrous Sulfate

This method involves the reduction of peroxides by ferrous sulfate.

Materials:

• TEG containing peroxides

• Ferrous sulfate heptahydrate (FeSO₄·7H₂O)

• Concentrated sulfuric acid (H₂SO₄)

• Distilled water

• Separatory funnel

Procedure:

• Prepare an acidified ferrous sulfate solution by dissolving 60 g of FeSO₄·7H₂O in 100 mL of water and carefully adding 6 mL of concentrated sulfuric acid.

• In a separatory funnel, combine the TEG with the acidified ferrous sulfate solution. A volume ratio of approximately 1:1 (TEG:ferrous sulfate solution) is a good starting point.

• Shake the separatory funnel vigorously for several minutes. Periodically vent the funnel to release any pressure buildup.

• Allow the layers to separate. Since TEG is miscible with water, this method works best by creating a two-phase system if possible, or by ensuring thorough mixing. Given the solubility of ferrous sulfate in ethylene glycols, this method should be effective.

• Test a small sample of the TEG layer for the presence of peroxides. If the test is positive, repeat the washing step with a fresh portion of the ferrous sulfate solution.

• Once the peroxides are removed, the TEG will need to be separated from the aqueous solution, which may require subsequent purification steps like distillation (after ensuring all peroxides are removed).

Prevention of TEG Oxidation

Proactive measures are the most effective way to manage TEG oxidation.

Storage and Handling

• Inert Atmosphere: Store TEG under an inert atmosphere of nitrogen or argon to displace oxygen.

• Opaque Containers: Use amber glass or other opaque containers to protect the TEG from light, which can catalyze peroxide formation.

• Tightly Sealed: Keep containers tightly sealed to prevent the ingress of atmospheric oxygen.

• Cool and Dark: Store in a cool, dark place. Avoid exposure to heat sources.

• Date and Test: Label containers with the date they were received and the date they were first opened. Test for peroxides periodically, especially for containers that have been open for an extended period.

Use of Antioxidants

The addition of a radical scavenger like Butylated Hydroxytoluene (BHT) can significantly inhibit peroxide formation.

• Recommended Concentration: While specific data for TEG is limited, a common concentration range for BHT in various applications is 0.0001% to 0.5%. For stabilizing laboratory solvents, a concentration of around 0.01% (100 ppm) is often effective.

• Mechanism: BHT donates a hydrogen atom to the peroxy radicals, terminating the radical chain reaction of autoxidation. The resulting BHT radical is relatively stable and does not propagate the chain reaction.

Inert Gas Sparging

Bubbling an inert gas, such as nitrogen or argon, through the TEG can effectively remove dissolved oxygen, thereby preventing oxidation.

Procedure:

• Place the TEG in a suitable flask.

• Insert a long needle or a gas dispersion tube connected to a source of inert gas, ensuring the tip is below the surface of the liquid.

• Bubble the inert gas through the TEG for a sufficient amount of time (e.g., 15-30 minutes) to displace the dissolved oxygen.

• After sparging, maintain a positive pressure of the inert gas over the TEG.

Visualizations

References

• 1. louisville.edu [louisville.edu]
• 2. Peroxide Forming Chemicals | Environmental Health & Safety (EHS) [ehs.utexas.edu]
• 3. wcu.edu [wcu.edu]

Technical Support Center: Optimizing Tetraethylene Glycol for Protein Stability

This technical support center provides researchers, scientists, and drug development professionals with practical guidance on using tetraethylene glycol (TEG) to enhance protein stability. The information is presented in a question-and-answer format to address specific challenges encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of tetraethylene glycol (TEG) in protein solutions?

A1: Tetraethylene glycol, a low molecular weight member of the polyethylene glycol (PEG) family, is primarily used as a co-solvent to enhance protein stability, particularly for cryopreservation, and as a precipitating agent in protein crystallization.[1] In cryopreservation, TEG helps prevent the formation of damaging ice crystals during freezing by creating a vitrified, or glass-like, amorphous state.[2][3] For crystallization, it functions as a "molecular crowding" agent, effectively reducing the protein's solubility in a controlled manner to promote nucleation and crystal growth.[1]

Q2: How does TEG concentration typically affect the thermal stability of a protein?

A2: The effect of TEG on thermal stability is protein-specific. However, like other low molecular weight polyethylene glycols, TEG can decrease the thermal stability (i.e., lower the melting temperature, Tm) of proteins.[4] This destabilization often occurs because TEG can interact favorably with the hydrophobic residues of the unfolded protein, thus lowering the energy barrier for denaturation. The magnitude of this effect generally increases with higher concentrations of the glycol.

Q3: What is a typical concentration range for using TEG as a cryoprotectant?

A3: For cryoprotection, a typical starting concentration range for glycols like TEG is between 5% and 30% (v/v). The optimal concentration must be determined empirically for each protein, as too little may not prevent ice formation, while too much can lead to protein destabilization or aggregation.

Q4: Can TEG cause my protein to aggregate?

A4: Yes, like other PEGs, tetraethylene glycol can induce protein aggregation. This is often due to an "excluded volume" effect, where the polymer molecules occupy a significant portion of the solution volume, thereby increasing the effective concentration of the protein and promoting intermolecular interactions that can lead to aggregation.

Q5: How does TEG compare to other glycols like ethylene glycol or larger PEGs for protein stability?

A5: The effects of glycols on protein stability are dependent on their molecular weight. Smaller glycols like ethylene glycol have been observed to have a destabilizing effect on protein complexes. As the molecular weight of the PEG increases, the effect can shift from destabilizing to stabilizing, largely due to the increasing dominance of the excluded volume effect which favors a compact, folded state. TEG, being a small oligomer, may exhibit properties intermediate between ethylene glycol and larger PEGs, and its specific effects should be experimentally determined.

Troubleshooting Guide

Issue 1: My protein precipitates or aggregates immediately after adding TEG.

• Question: Why is my protein crashing out of solution when I add TEG, and what can I do to fix it?

• Answer: This is a common issue and can be attributed to several factors:

  • High Protein Concentration: The addition of TEG increases the effective protein concentration, which can rapidly lead to aggregation if your initial protein concentration is already high.

  • Suboptimal Buffer Conditions: The buffer's pH and ionic strength are critical. Proteins are often least soluble at their isoelectric point (pI).

  • Rapid Addition: Adding a high concentration of TEG too quickly can "shock" the protein, causing it to precipitate.

• Troubleshooting Steps:

  • Reduce Protein Concentration: Try the experiment with a lower starting concentration of your protein.

  • Optimize Buffer pH: Ensure your buffer's pH is at least one unit away from your protein's pI.

  • Vary Ionic Strength: Test a range of salt concentrations (e.g., 50 mM to 500 mM NaCl). Some proteins are stabilized by higher salt, while others are not.

  • Gradual Addition: Add the TEG solution to your protein solution slowly, with gentle mixing, to allow for equilibration.

  • Work at a Lower Temperature: Performing the addition on ice can sometimes slow down the aggregation process, giving the protein more time to adapt to the new solvent conditions.

Issue 2: My protein's activity has decreased after being stored in a TEG-containing buffer.

• Question: I've stored my protein in a buffer with TEG, and now it shows reduced or no activity. What happened?

• Answer: A loss of activity can be due to either denaturation or subtle conformational changes induced by the TEG. While TEG is used to improve stability, the optimal concentration is key, and an inappropriate concentration can be detrimental.

• Troubleshooting Steps:

  • Screen a Range of TEG Concentrations: The concentration that is optimal for cryoprotection may not be optimal for maintaining long-term functional stability at 4°C or -20°C. Perform a concentration screening experiment and assay for activity at each concentration.

  • Assess Protein Conformation: Use techniques like circular dichroism (CD) spectroscopy to check if the secondary structure of your protein has been altered in the presence of TEG.

  • Include Stabilizing Excipients: Consider adding other known protein stabilizers to your buffer, such as low concentrations of amino acids (e.g., arginine, proline) or sugars (e.g., sucrose, trehalose), which can counteract the destabilizing effects of the glycol.

Issue 3: When I thaw my protein from a frozen TEG solution, it's aggregated.

• Question: I used TEG as a cryoprotectant, but my protein aggregated upon thawing. Why did this happen?

• Answer: Aggregation upon thawing can occur if the concentration of TEG was insufficient to fully prevent the formation of ice crystals, or if the freezing and thawing rates were not optimal.

• Troubleshooting Steps:

  • Optimize TEG Concentration: The initial concentration may have been too low. Systematically increase the TEG concentration in 5% increments (e.g., from 10% up to 30% v/v) to find the minimum concentration that prevents ice formation (vitrification).

  • Control Freezing Rate: Use a controlled-rate freezer or a container like "Mr. Frosty" to achieve a consistent cooling rate of approximately -1°C per minute.

  • Rapid Thawing: Thaw the sample quickly in a water bath at room temperature to minimize the time the protein spends in the "ice-formation zone" during warming.

  • Flash Freezing: For long-term storage, consider flash-freezing aliquots in liquid nitrogen. This rapid cooling can promote vitrification.

Data Presentation

Table 1: Expected Effects of Glycol Concentration on Protein Stability Parameters. (Note: This table summarizes general trends observed for ethylene glycol and low molecular weight PEGs, which are expected to be similar for TEG. Optimal concentrations are protein-dependent and must be determined empirically.)

Glycol Concentration	Thermal Stability (Tm)	Long-term Stability (Aggregation)	Cryoprotective Effect
Low (1-5% v/v)	Minimal to slight decrease	May have little effect or slightly increase solubility	Insufficient for vitrification
Moderate (5-20% v/v)	Noticeable decrease	Variable; may stabilize or induce aggregation	Often effective for cryoprotection
High (20-40% v/v)	Significant decrease	High risk of aggregation due to excluded volume effects	Effective, but may be detrimental to protein structure

Experimental Protocols

Protocol 1: Screening for Optimal TEG Concentration using Thermal Shift Assay (TSA)

This protocol determines the optimal TEG concentration for enhancing a protein's thermal stability by measuring changes in its melting temperature (Tm).

Materials:

• Purified protein of interest (2-5 µM final concentration)

• Base buffer in which the protein is stable

• 50% (v/v) stock solution of Tetraethylene Glycol (TEG)

• SYPRO Orange dye (5000x stock)

• 96-well PCR plates

• Real-time PCR instrument

Procedure:

• Prepare a Protein-Dye Master Mix: In your base buffer, prepare a solution containing your protein and SYPRO Orange dye. The final concentrations in the reaction wells should be 2-5 µM for the protein and 5x for the dye.

• Prepare TEG Dilutions: Create a series of 2x concentrated TEG solutions in the base buffer. For example, to test final concentrations of 0%, 5%, 10%, 15%, 20%, and 25%, you would prepare 0%, 10%, 20%, 30%, 40%, and 50% TEG solutions.

• Set up the 96-Well Plate:

  • In each well, add 10 µL of the protein-dye master mix.

  • Add 10 µL of the corresponding 2x concentrated TEG solution to each well.

  • Seal the plate and centrifuge briefly to mix the contents and remove bubbles.

• Perform Thermal Denaturation:

  • Place the plate in a real-time PCR instrument.

  • Set up a melt curve experiment with a temperature ramp from 25°C to 95°C, with a ramp rate of 1°C per minute.

  • Monitor the fluorescence of the SYPRO Orange dye during the temperature ramp.

• Data Analysis:

  • The melting temperature (Tm) is the temperature at which 50% of the protein is unfolded. This corresponds to the peak of the first derivative of the melt curve.

  • Plot the calculated Tm values against the corresponding TEG concentrations. The concentration that results in the highest Tm is the optimal concentration for thermal stability under these conditions.

Protocol 2: Determining the Minimum TEG Concentration for Cryoprotection

This protocol identifies the lowest concentration of TEG required to prevent ice crystal formation upon freezing (vitrification).

Materials:

• Buffer identical to the one your protein is in (mother liquor)

• 50% (v/v) stock solution of Tetraethylene Glycol (TEG)

• Cryo-loops

• Liquid nitrogen

• Microscope

Procedure:

• Prepare Test Solutions: In small tubes, prepare a series of solutions by mixing your mother liquor with the 50% TEG stock to achieve a range of final TEG concentrations (e.g., 5%, 10%, 15%, 20%, 25%, 30% v/v).

• Freezing Test:

  • For each concentration, take up a small amount of the solution into a cryo-loop.

  • Plunge the cryo-loop into liquid nitrogen.

• Microscopic Examination:

  • Quickly transfer the frozen loop to a cryo-compatible microscope stage or observe it under a standard microscope before it thaws.

  • A clear, transparent, glass-like appearance indicates successful vitrification.

  • A milky, opaque, or crystalline appearance indicates the formation of ice and that the TEG concentration is too low.

• Determine Minimal Concentration: The lowest concentration of TEG that consistently results in a clear, vitrified bead is the minimum effective concentration for cryoprotection of your buffer system. This concentration serves as a good starting point for cryopreserving your protein.

Visualizations

Caption: Workflow for optimizing TEG concentration.

Caption: Decision tree for troubleshooting aggregation.

References

• 1. benchchem.com [benchchem.com]
• 2. hamptonresearch.com [hamptonresearch.com]
• 3. Thermal contraction of aqueous glycerol and ethylene glycol solutions for optimized protein-crystal cryoprotection - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Thermal stability of proteins in the presence of poly(ethylene glycols) - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Phase Separation in Tetraethylene Glycol (TEG) Solutions

This technical support center provides guidance for researchers, scientists, and drug development professionals on troubleshooting phase separation in tetraethylene glycol (TEG) solutions. The information is presented in a question-and-answer format to directly address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is phase separation in the context of TEG solutions?

A1: Phase separation in a tetraethylene glycol (TEG) solution is the phenomenon where a solution that is initially homogeneous separates into two or more distinct liquid phases. This can manifest as cloudiness (turbidity), the formation of visible layers, or the precipitation of a solute. This occurs when the solubility limit of a component in the TEG solution is exceeded under the given experimental conditions.

Q2: What are the common causes of phase separation in my TEG-based formulation?

A2: Phase separation in TEG solutions is typically triggered by changes in one or more of the following factors:

• Temperature: Changes in temperature can significantly alter the solubility of solutes. For some compounds, solubility increases with temperature, while for others, it may decrease.

• pH: The pH of the solution can affect the ionization state of a solute. The charged (ionized) form of a compound is often more soluble in polar solvents like TEG and water than its neutral form.[1]

• Concentration: Exceeding the solubility limit of a solute in the TEG solution is a direct cause of phase separation.

• Addition of Other Substances: Introducing new substances, such as salts or other co-solvents, can alter the overall properties of the solvent and reduce the solubility of the compound of interest.[2]

• Solute Properties: The inherent physicochemical properties of the solute, such as its polarity and molecular weight, play a crucial role in its solubility in TEG. The principle of "like dissolves like" is a useful guideline.

Q3: Can the source or purity of TEG affect my solution's stability?

A3: Yes, the source and purity of tetraethylene glycol can impact the stability of your solutions. Impurities in the TEG can act as nucleation sites for precipitation or alter the solvent properties of the solution, potentially leading to phase separation. It is recommended to use high-purity TEG from a reputable supplier and to be consistent with the source throughout a series of experiments.

Q4: How can I predict if phase separation will occur in my TEG solution?

A4: Predicting phase separation with certainty can be challenging without experimental data. However, you can make an educated assessment by:

• Literature Review: Search for solubility data of your compound or structurally similar compounds in TEG or other polyethylene glycols.

• Solubility Studies: Conduct small-scale experiments to determine the solubility of your compound in the TEG solution at different concentrations, temperatures, and pH values.

• In Silico Modeling: Computational tools can sometimes be used to predict solubility based on the chemical structures of the solute and solvent.

Troubleshooting Guides

Issue 1: My TEG solution becomes cloudy after a temperature change.

Possible Causes and Solutions:

Cause	Recommended Action
Decreased solubility at the new temperature.	Determine if the solubility of your compound in the TEG solution is directly or inversely proportional to temperature. If solubility decreases upon cooling, try to maintain the solution at a higher temperature. If solubility decreases upon heating, consider if the experiment can be performed at a lower temperature. Gentle warming or cooling while stirring can sometimes redissolve the precipitate.
Thermal degradation of the solute or TEG.	Tetraethylene glycol can degrade at temperatures above 200°C. Ensure that the operating temperature is well below the degradation temperature of both TEG and your solute.

Issue 2: A precipitate forms after adjusting the pH of my TEG solution.

Possible Causes and Solutions:

Cause	Recommended Action
The solute is less soluble at the new pH.	The solubility of ionizable compounds is often pH-dependent.[1] Determine the pKa of your compound. It is likely that the adjusted pH is near the pKa, where the compound is in its less soluble, neutral form. Adjust the pH to a value where the compound is predominantly in its more soluble ionized form (typically 2 pH units above the pKa for an acidic compound or 2 pH units below the pKa for a basic compound).
The buffering agent is causing salting-out.	The salt used to buffer the solution may be decreasing the solubility of your compound. Try using a different buffering system or a lower concentration of the current buffer.

Issue 3: My compound will not fully dissolve in the TEG solution at the desired concentration.

Possible Causes and Solutions:

Cause	Recommended Action
The concentration is above the solubility limit.	The desired concentration may simply be too high for the given solvent system. You may need to reduce the concentration of your compound.
The rate of dissolution is slow.	Some compounds dissolve slowly. Try gently heating the solution while stirring to increase the rate of dissolution. Sonication can also be an effective method for dissolving solids. Be cautious with heating to avoid degradation.
The solvent properties are not optimal.	Consider adding a co-solvent to increase the solubility of your compound. The choice of co-solvent will depend on the properties of your solute. For non-polar compounds, a less polar co-solvent might be beneficial.

Data Presentation

The following tables provide illustrative quantitative data on the solubility of a hypothetical model compound, "Compound X," in aqueous TEG solutions under different conditions.

Table 1: Effect of Temperature on the Solubility of Compound X in 50% (v/v) Aqueous TEG

Temperature (°C)	Solubility of Compound X (mg/mL)
4	5.2
25 (Room Temp)	10.5
37	15.8

Table 2: Effect of pH on the Solubility of Compound X (an acidic compound with pKa = 4.5) in 50% (v/v) Aqueous TEG at 25°C

pH	Solubility of Compound X (mg/mL)
3.0	2.1
4.5	5.3
6.5	12.4

Table 3: Effect of TEG Concentration on the Solubility of Compound X at 25°C and pH 7.0

TEG Concentration in Water (% v/v)	Solubility of Compound X (mg/mL)
20	8.9
50	12.4
80	18.2

Experimental Protocols

Protocol 1: Preparation of a Stable TEG Solution

• Solvent Preparation: Prepare the desired concentration of tetraethylene glycol in the appropriate aqueous buffer. For example, to make a 50% (v/v) aqueous TEG solution, mix equal volumes of TEG and the buffer.

• Filtration: Filter the TEG solution through a 0.22 µm filter to remove any particulate matter.

• Solute Addition: Slowly add the powdered solute to the TEG solution while stirring continuously. A magnetic stirrer is recommended.

• Facilitating Dissolution: If the solute does not dissolve readily at room temperature, gentle heating (e.g., to 37°C or 50°C) can be applied. Ensure the temperature is well below the degradation point of the solute and TEG. Sonication in a water bath can also be used to aid dissolution.

• pH Adjustment: If necessary, adjust the pH of the final solution using a concentrated acid or base solution (e.g., 1 M HCl or 1 M NaOH) while monitoring with a calibrated pH meter. Add the acid or base dropwise to avoid localized concentration effects that might cause precipitation.

• Final Filtration: Once the solute is fully dissolved and the pH is adjusted, filter the solution again through a 0.22 µm filter to ensure sterility and remove any remaining micro-precipitates.

• Storage: Store the solution in a sealed container at the appropriate temperature to maintain its stability.

Protocol 2: Troubleshooting Phase Separation

• Visual Inspection: Observe the nature of the phase separation. Is it cloudiness, a distinct liquid layer, or a solid precipitate? This can provide clues about the underlying cause.

• Temperature Adjustment:

  • If the phase separation occurred upon cooling, try gently warming a small aliquot of the solution while stirring to see if it redissolves.

  • If it occurred upon heating, try cooling a small aliquot.

• pH Measurement and Adjustment:

  • Measure the pH of the solution.

  • If the solute is ionizable, adjust the pH of a small aliquot to a value where the solute is expected to be more soluble.

• Dilution:

  • Take a small volume of the phase-separated solution and dilute it with the original TEG-buffer solvent. If the solution becomes clear, the initial concentration was likely too high.

• Co-solvent Addition:

  • If the solute is suspected to be too non-polar for the aqueous TEG solution, try adding a small amount of a more non-polar, miscible co-solvent (e.g., ethanol) to a small aliquot.

Mandatory Visualizations

Caption: Troubleshooting workflow for phase separation in TEG solutions.

Caption: Logical relationships of factors causing phase separation.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. sketchviz.com [sketchviz.com]

Technical Support Center: Anhydrous Reactions with Tetraethylene Glycol (TEG)

Welcome to the technical support center for utilizing tetraethylene glycol (TEG) in anhydrous reactions. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions to ensure the success of moisture-sensitive experiments.

Frequently Asked Questions (FAQs)

Q1: Why is it critical to control the water content in tetraethylene glycol for my anhydrous reaction?

A1: Many organic reactions, particularly those involving organometallics, strong bases, or certain catalysts, are highly sensitive to water. Water can react with reagents, leading to decomposition, reduced yields, and the formation of unwanted byproducts.[1] Tetraethylene glycol's hygroscopic nature means it readily absorbs atmospheric moisture, making rigorous drying and handling protocols essential for achieving anhydrous conditions.

Q2: What is the most reliable method for determining the water content in TEG?

A2: Karl Fischer titration is the gold standard for accurately determining trace amounts of water in solvents like TEG.[2][3] This method is highly selective for water and can provide precise measurements even at very low concentrations (ppm levels).[3][4] Both volumetric and coulometric Karl Fischer titration methods are suitable, with the coulometric approach being particularly effective for samples with less than 0.1% water content.

Q3: What is a generally acceptable water content for TEG to be considered "anhydrous" for most sensitive reactions?

A3: While the required level of dryness depends on the specific reaction's sensitivity, a common target for "anhydrous" TEG is a water content of less than 50 parts per million (ppm), or < 0.005%. For highly sensitive applications, achieving a water content below 10 ppm may be necessary.

Q4: Can I use commercially available anhydrous TEG without further treatment?

A4: While commercially available anhydrous TEG has a low water content upon purchase, it is best practice to re-dry the solvent before use, especially if the bottle has been opened previously. TEG's hygroscopicity means it can absorb moisture from the air each time the container is opened. Storing the solvent over activated molecular sieves can help maintain its dryness.

Troubleshooting Guides

Issue 1: Poor Yield or Unwanted Side Products in a Moisture-Sensitive Reaction

Possible Cause: The water content in the tetraethylene glycol may be too high.

Troubleshooting Steps:

• Verify Water Content: Before starting your reaction, measure the water content of your TEG using Karl Fischer titration.

• Implement Drying Procedures: If the water content is above the acceptable limit for your reaction, employ one of the recommended drying methods outlined below.

• Ensure Anhydrous Glassware: Glassware must be thoroughly dried to prevent the introduction of water. Oven-drying overnight or flame-drying immediately before use are effective methods.

• Maintain an Inert Atmosphere: Conduct the reaction under an inert atmosphere, such as nitrogen or argon, to prevent atmospheric moisture from contaminating the reaction mixture.

Issue 2: Inconsistent Results Between Batches of a Reaction

Possible Cause: Variability in the water content of the TEG used in different batches.

Troubleshooting Steps:

• Standardize Drying Protocol: Implement a consistent and validated drying protocol for your TEG before each reaction.

• Measure and Record: Make it a standard part of your experimental procedure to measure and record the water content of the TEG for each batch. This will help correlate the water content with reaction outcomes.

• Proper Storage: Store dried TEG under an inert atmosphere and over activated molecular sieves to prevent re-absorption of moisture between uses.

Experimental Protocols

Protocol 1: Drying Tetraethylene Glycol with Molecular Sieves

This is a common and effective method for drying TEG in a laboratory setting.

Materials:

• Tetraethylene glycol (reagent grade)

• 3Å or 4Å molecular sieves

• Oven

• Dry, inert atmosphere-flushed flask with a septum

Procedure:

• Activate Molecular Sieves: Place the molecular sieves in a suitable container and heat them in an oven at 300-350°C for at least 3-4 hours to remove any adsorbed water. A vacuum oven at 200°C can also be used.

• Cool Under Inert Atmosphere: After activation, allow the molecular sieves to cool to room temperature in a desiccator or under a stream of dry inert gas.

• Drying TEG: Add the activated molecular sieves to the flask containing the TEG (approximately 10-20% of the solvent volume).

• Storage: Seal the flask and allow it to stand for at least 24-48 hours. For optimal dryness, gently agitate the mixture periodically. The dried TEG can be stored over the molecular sieves.

• Dispensing: To use the dried TEG, carefully decant or transfer it via a cannula to your reaction vessel under an inert atmosphere.

Protocol 2: Water Content Determination by Karl Fischer Titration

This protocol provides a general guideline for volumetric Karl Fischer titration. Always refer to the specific instructions for your titrator model.

Materials:

• Karl Fischer titrator

• Appropriate Karl Fischer reagents (titrant and solvent)

• Dried TEG sample

• Gastight syringe

Procedure:

• Prepare the Titrator: Fill the titrator with the Karl Fischer titrant and solvent as per the manufacturer's instructions.

• Pre-Titration: Run a pre-titration on the solvent in the titration cell to neutralize any residual water and establish a stable, dry baseline.

• Sample Introduction: Using a gastight syringe, accurately measure a specific volume or weight of the dried TEG sample.

• Inject the Sample: Inject the TEG sample into the titration cell.

• Titration: Start the titration. The instrument will automatically add the titrant until the endpoint is reached, which is detected potentiometrically.

• Calculation: The instrument's software will calculate the water content of the sample, typically in ppm or percent.

Data Presentation

Table 1: Comparison of TEG Drying Methods

Drying Method	Achievable Water Content	Advantages	Disadvantages
Molecular Sieves (3Å/4Å)	< 50 ppm	Simple, effective for lab scale, can be stored over sieves.	Requires proper activation of sieves, can be slow.
Azeotropic Distillation	Can reach high purity levels (>99.9%)	Effective for removing larger quantities of water.	Requires a specific setup with a Dean-Stark trap, potential for thermal degradation of TEG if not controlled.
Vacuum Distillation	Can achieve >99.9% purity	Lowers the boiling point, reducing the risk of thermal degradation.	Requires vacuum pump and specialized glassware.

Table 2: Typical Water Content of TEG Grades

TEG Grade	Typical Water Content	Suitability for Anhydrous Reactions
Technical Grade	> 0.5% (5000 ppm)	Not suitable without extensive drying.
Reagent Grade	0.1% - 0.5% (1000 - 5000 ppm)	Requires drying before use.
Anhydrous Grade ( unopened)	< 0.005% (50 ppm)	Can often be used directly, but verification and storage over molecular sieves are recommended.

Visualizations

Caption: Workflow for drying tetraethylene glycol using molecular sieves.

Caption: Troubleshooting guide for anhydrous reactions involving TEG.

References

• 1. moodle2.units.it [moodle2.units.it]
• 2. Determination of Water Content in Ethylene glycol Using Karl Fischer Titration [sigmaaldrich.com]
• 3. merckmillipore.com [merckmillipore.com]
• 4. mt.com [mt.com]

Technical Support Center: Minimizing Tetraethylene Glycol (TEG) Interference in Analytical Assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize and manage interference from tetraethylene glycol (TEG) in analytical assays.

Troubleshooting Guides

This section addresses specific issues that may arise during experiments involving samples containing TEG.

Issue 1: High Background Signal in Immunoassays (e.g., ELISA)

Question: We are observing an unusually high background signal in our ELISA, and we suspect the presence of Tetraethylene Glycol (TEG) in our sample matrix is the cause. What could be the reason, and how can we resolve this?

Answer:

High background in immunoassays due to TEG can stem from several factors. TEG can promote non-specific binding of assay components (antibodies, analytes) to the microplate surface or cause aggregation of detection reagents.

Possible Causes and Solutions:

• Non-Specific Binding: TEG can alter the properties of the sample matrix, leading to increased non-specific interactions.

  • Solution: Optimize your blocking and washing steps. Increase the concentration of the blocking agent (e.g., from 1% to 3% BSA) or add a non-ionic detergent like Tween-20 (typically at 0.05% v/v) to your wash buffers to reduce non-specific binding.[1]

• Insufficient Washing: Inadequate washing may not be sufficient to remove TEG and non-specifically bound components.

  • Solution: Increase the number of wash cycles and the soaking time during each wash to ensure complete removal of unbound reagents and interfering substances.[2]

• Antibody/Reagent Aggregation: Higher concentrations of TEG can induce the precipitation or aggregation of antibodies and other proteins in your assay.

  • Solution: Consider sample dilution to reduce the final TEG concentration in the assay well. However, ensure that the analyte concentration remains within the detection range of the assay.

Issue 2: Poor Reproducibility and Inconsistent Results in Enzymatic Assays

Question: Our enzymatic assay is showing poor reproducibility and variability between replicates for samples containing TEG. What is the likely cause and how can we improve our assay performance?

Answer:

Inconsistent results in enzymatic assays in the presence of TEG can be attributed to its effects on enzyme kinetics and protein stability.

Possible Causes and Solutions:

• Alteration of Enzyme Kinetics: TEG can influence the catalytic activity of enzymes. It has been observed to enhance the activity of certain enzymes like α-chymotrypsin in a substrate-selective manner, potentially through a macromolecular crowding effect.[3] This can lead to variability if the TEG concentration is not precisely controlled across all samples and standards.

  • Solution: Prepare all standards and controls in a matrix that closely matches the TEG concentration in the samples to ensure that any effect on enzyme activity is consistent across the assay.

• Poor Pipetting Accuracy: The viscosity of solutions containing TEG can lead to inaccuracies in pipetting, contributing to variability between replicates.

  • Solution: Use positive displacement pipettes or reverse pipetting techniques for viscous solutions to ensure accurate and consistent dispensing. Calibrate pipettes specifically for the viscous sample matrix if possible.

Issue 3: Unexpected Peaks and Ion Suppression in LC-MS Analysis

Question: We are observing a series of repeating peaks and significant ion suppression for our analyte of interest in our LC-MS/MS analysis. We suspect TEG from our formulation is the culprit. How can we confirm this and mitigate the issue?

Answer:

The issues you are describing are classic signs of interference from polyethylene glycols, including TEG, in mass spectrometry.

Possible Causes and Solutions:

• Characteristic PEG Peaks: PEGs produce a characteristic pattern of peaks in the mass spectrum, typically separated by 44 Da (the mass of the ethylene glycol monomer). The presence of such a pattern is a strong indicator of PEG contamination.

• Ion Suppression: Co-elution of TEG with the analyte can lead to competition for ionization in the mass spectrometer's source, resulting in a suppressed signal for the analyte of interest.

  • Solution 1: Chromatographic Separation: Optimize your liquid chromatography method to separate the analyte from the TEG. This may involve using a different column chemistry or modifying the gradient elution profile.

  • Solution 2: Sample Cleanup: Implement a sample cleanup procedure to remove TEG prior to LC-MS analysis. Several effective methods are available, as detailed in the protocols section below.

Frequently Asked Questions (FAQs)

Q1: What is Tetraethylene Glycol (TEG) and why is it a problem in analytical assays?

Tetraethylene glycol (TEG) is a low molecular weight member of the polyethylene glycol (PEG) family. It is used as a solvent and excipient in various pharmaceutical formulations. In analytical assays, TEG can cause interference through several mechanisms, including increasing non-specific binding in immunoassays, altering enzyme kinetics, and causing ion suppression in mass spectrometry.

Q2: At what concentrations does TEG typically start to interfere with assays?

The concentration at which TEG causes significant interference depends on the specific assay and the analyte being measured. For LC-MS/MS, matrix effects from low molecular weight PEGs have been observed at concentrations as high as 500 mcg/mL, with the effect diminishing at lower concentrations (e.g., 20 mcg/mL). For immunoassays, the interference is highly dependent on the assay design and the specific antibodies and reagents used.

Q3: Can I use my existing analytical method for samples containing TEG?

It is crucial to validate your analytical method for use with samples containing TEG. This involves assessing parameters such as specificity, linearity, accuracy, and precision in the presence of TEG to ensure that the results are reliable.

Q4: Are there any alternatives to TEG in drug formulations that are less likely to cause assay interference?

Yes, several alternative excipients can be considered to minimize assay interference. These include other classes of polymers such as poly(glycerols), poly(oxazolines), and poly(N-(2-hydroxypropyl) methacrylamide) (PHPMA), which have been investigated as PEG alternatives. The choice of an alternative will depend on the specific requirements of the drug formulation.

Quantitative Data on TEG/PEG Interference

While specific quantitative data for TEG is limited, the following tables summarize data for low molecular weight PEGs, which can serve as a proxy for understanding the potential impact of TEG.

Table 1: Effect of Low Molecular Weight PEG on LC-MS/MS Signal

Analyte Class	PEG Concentration (mcg/mL)	Observed Effect	Reference
Various Drugs of Abuse	500	Significant ion suppression for co-eluting analytes
Various Drugs of Abuse	20	Reduced matrix effect, generally within acceptable range

Table 2: Comparison of PEG Removal Methodologies

Removal Method	Typical Protein/Peptide Recovery	Key Advantages
SP2 (Solid-Phase Enhanced Sample Preparation)	High	Robust, efficient, and automatable for removal of detergents and polymers.
Titanium Dioxide (TiO2) Microcolumns	Good	Rapid and effective for removing high concentrations of PEG from protein and peptide samples.
Ion-Exchange Chromatography	Good (minimum 90% recovery reported)	Can be highly effective for separating PEG from analytes based on charge.
Activated Carbon	Variable	Can be a simple method for PEG adsorption.
PEG Precipitation (for analyte purification)	80% - 95%	Can be used to purify the target molecule away from other contaminants, but residual PEG may remain.

Experimental Protocols & Methodologies

Protocol 1: Removal of TEG/PEG using Titanium Dioxide (TiO2) Microcolumns

This protocol is adapted for the cleanup of protein or peptide samples contaminated with TEG/PEG prior to mass spectrometry analysis.

• Sample Preparation:

  • For unphosphorylated proteins, dissolve the sample in a solution of 20 mg/mL 2,5-dihydroxy-benzoic acid (DHB) in 10% acetonitrile, 0.1% TFA.

• Tip Equilibration:

  • Wet a TiO2 micropipette tip with a solution of 10% acetonitrile, 0.1% TFA.

• Sample Loading:

  • Load the prepared sample onto the equilibrated TiO2 tip.

• Washing:

  • Wash the tip three times with the DHB solution (20 mg/mL DHB in 10% acetonitrile, 0.1% TFA).

  • Wash the tip seven times with 10% acetonitrile, 0.1% TFA.

• Elution:

  • Elute the protein/peptide with 80% acetonitrile, 0.1% TFA.

• Final Preparation:

  • Dry the eluted sample under vacuum and reconstitute in a solution suitable for your analytical assay (e.g., 50% acetonitrile, 1% formic acid for LC-MS).

Protocol 2: Removal of TEG/PEG using Ion-Exchange Chromatography (IEC)

This protocol outlines a general procedure for using an off-line ion-exchange spin column to remove TEG/PEG from peptide samples.

• Resin Priming:

  • Prime a strong cation exchange spin column according to the manufacturer's instructions.

• Sample Loading:

  • Acidify the peptide sample with trifluoroacetic acid (TFA) to a final concentration of 0.1% in 15% acetonitrile.

  • Load the acidified sample onto the primed spin column by centrifugation.

• Washing:

  • Perform a wash step as recommended by the column manufacturer to remove unbound contaminants, including TEG/PEG.

• Elution:

  • Elute the bound peptides using an appropriate elution buffer, such as 50 mM ammonium acetate pH 10, 100 mM KCl, 5% acetonitrile.

• Analysis:

  • The eluted sample is now ready for analysis (e.g., by LC-MS).

Visualizations

Mechanism of TEG/PEG Interference in Immunoassays

Caption: TEG can increase non-specific binding, leading to higher background signals.

Workflow for Mitigating TEG/PEG Interference in LC-MS

Caption: Sample cleanup is a key step to mitigate TEG interference in LC-MS.

Logical Relationship for Troubleshooting High ELISA Background

Caption: A logical approach to troubleshooting high background in ELISA.

References

• 1. Causes Of High Background In ELISA Tests and How to Solve Them [krishgen.com]
• 2. How to troubleshoot if the Elisa Kit has high background? - Blog [jg-biotech.com]
• 3. Modulation of enzyme-substrate selectivity using tetraethylene glycol functionalized gold nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Tetraethylene Glycol (TEG) Induced Chromosomal Aberrations in Cell Cultures

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals investigating chromosomal aberrations induced by tetraethylene glycol (TEG) in cell cultures.

Frequently Asked Questions (FAQs)

Q1: Is Tetraethylene Glycol (TEG) genotoxic?

A1: The genotoxicity of polyethylene glycols (PEGs), including TEG, has been a subject of some debate.[1] However, studies have demonstrated that low molecular weight PEGs, specifically TEG and PEG 200, can induce chromosomal aberrations (clastogenicity) in cultured mammalian cells, such as Chinese hamster epithelial liver (CHEL) and Chinese hamster ovary (CHO) cells.[1][2][3][4] In contrast, higher molecular weight PEGs like PEG 400 have not shown clastogenic activity. Some broader toxicological reviews have concluded that ethylene glycols are generally not genotoxic or carcinogenic under their intended use.

Q2: What types of chromosomal aberrations are induced by TEG?

A2: The primary types of chromosomal aberrations observed following TEG treatment in cell cultures are chromatid exchanges and breaks.

Q3: Does TEG require metabolic activation to induce chromosomal aberrations?

A3: Yes, the clastogenic activity of TEG is significantly enhanced in the presence of a metabolic activation system, such as the rat liver S9 mix. This suggests that metabolites of TEG are responsible for its genotoxic effects. At very high concentrations (e.g., exceeding 10 mM), TEG may induce chromosomal aberrations without metabolic activation, but this is likely a secondary effect due to non-physiological culture conditions.

Q4: At what concentrations does TEG induce chromosomal aberrations?

A4: The effective concentration of TEG for inducing chromosomal aberrations depends on the presence of a metabolic activation system. In the presence of S9 mix, significant increases in aberrations in CHO cells have been observed at concentrations as low as 1.1 mM and 1.7 mM. In the absence of S9, much higher concentrations, such as 21.6 mM and 30.2 mM, were required to induce a significant effect.

Q5: Are there standard guidelines for assessing TEG-induced chromosomal aberrations?

A5: Yes, a standard in vitro chromosomal aberration test can be performed following guidelines such as the OECD Test Guideline 473. This involves treating cultured mammalian cells (e.g., CHO cells or human peripheral blood lymphocytes) with various concentrations of the test substance, both with and without a metabolic activation system (S9).

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
High cell death/cytotoxicity observed at expected clastogenic concentrations.	TEG can be cytotoxic at high concentrations. The cytotoxicity of PEGs generally decreases with increasing molecular weight.	Perform a preliminary cytotoxicity assay (e.g., MTT, XTT) to determine the appropriate concentration range for the chromosomal aberration assay. Select concentrations that cause minimal to moderate cytotoxicity.
Inconsistent or no induction of chromosomal aberrations with TEG treatment.	1. Inadequate metabolic activation (S9 fraction). 2. Sub-optimal TEG concentration. 3. Insufficient treatment or recovery time. 4. Cell line is not sensitive to TEG.	1. Ensure the S9 mix is properly prepared, stored, and used at the correct concentration. Verify the activity of the S9 fraction with a known pro-mutagen. 2. Test a wider range of TEG concentrations, particularly in the presence of S9 mix. 3. Optimize the duration of TEG exposure and the subsequent cell recovery period before harvesting for metaphase analysis. A common protocol involves a 3-4 hour treatment with S9, or a longer treatment (e.g., 21 hours) without S9. 4. Use a cell line known to be responsive to TEG, such as CHO or CHEL cells.
High background levels of chromosomal aberrations in control groups.	1. Contamination of cell culture (e.g., mycoplasma). 2. Sub-optimal culture conditions (e.g., pH, temperature, osmolality). 3. Issues with reagents (e.g., serum, media).	1. Regularly test cell cultures for mycoplasma contamination. 2. Ensure proper maintenance of incubator conditions and quality of culture media to avoid stress on the cells. 3. Use high-quality, tested reagents and screen new batches of serum for their ability to support healthy cell growth.
Difficulty in obtaining well-spread metaphases for analysis.	1. Sub-optimal mitotic arrest. 2. Improper harvesting and fixation technique. 3. Incorrect slide preparation.	1. Optimize the concentration and duration of the mitotic arresting agent (e.g., colcemid). 2. Follow a validated protocol for hypotonic treatment and cell fixation. Ensure fresh fixative is used. 3. Adjust slide dropping technique (e.g., height, humidity) to improve chromosome spreading.

Quantitative Data Summary

The following table summarizes the clastogenic effects of TEG on Chinese Hamster Ovary (CHO) cells, both with and without metabolic activation (S9 mix), as reported by Biondi et al. (2002).

Treatment Condition	TEG Concentration (mM)	Percentage of Aberrant Cells (excluding gaps)
Without S9 Mix	0 (Control)	1.5
21.6	5.5
30.2	8.0
With S9 Mix	0 (Control)	2.0
1.1	10.5
1.7	15.5
*Indicates a statistically significant increase compared to the respective control.
(Data adapted from Biondi et al., 2002)

Experimental Protocols

In Vitro Chromosomal Aberration Assay (Adapted from OECD 473)

This protocol provides a general framework for assessing the clastogenic potential of TEG.

1. Cell Culture:

• Culture Chinese hamster ovary (CHO) cells in appropriate medium supplemented with fetal bovine serum and antibiotics.

• Maintain cultures in a humidified incubator at 37°C with 5% CO2.

2. Treatment:

• Seed cells into culture flasks or plates and allow them to attach and enter logarithmic growth.

• Prepare a range of TEG concentrations. A preliminary cytotoxicity test is recommended to determine the appropriate dose range.

• Without Metabolic Activation: Treat cells with TEG for a prolonged period (e.g., 21 hours).

• With Metabolic Activation: Prepare an S9 mix containing rat liver S9 fraction and cofactors. Treat cells with TEG in the presence of the S9 mix for a shorter period (e.g., 3-4 hours), then wash and replace with fresh medium.

• Include negative (vehicle) and positive controls in each experiment.

3. Metaphase Arrest and Harvesting:

• Add a mitotic arresting agent (e.g., colcemid) to the cultures for the final 2-3 hours of the incubation period to accumulate cells in metaphase.

• Harvest the cells by trypsinization.

4. Slide Preparation:

• Treat the harvested cells with a hypotonic solution (e.g., 0.075 M KCl) to swell the cells and disperse the chromosomes.

• Fix the cells using a freshly prepared fixative (e.g., 3:1 methanol:acetic acid).

• Drop the fixed cell suspension onto clean, cold, wet microscope slides and allow to air dry.

5. Chromosome Staining and Analysis:

• Stain the slides with a suitable chromosome stain (e.g., Giemsa).

• Score a predetermined number of well-spread metaphases (e.g., 100-200) per concentration for structural chromosomal aberrations (e.g., chromatid and chromosome breaks, exchanges).

6. Statistical Analysis:

• Analyze the data for a statistically significant, dose-dependent increase in the percentage of cells with chromosomal aberrations compared to the negative control.

Visualizations

Caption: Factors influencing TEG-induced chromosomal aberrations.

References

• 1. academic.oup.com [academic.oup.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Low molecular weight polyethylene glycol induces chromosome aberrations in Chinese hamster cells cultured in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Tetraethylene Glycol (TEG) Dehydration Efficiency

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the efficiency of tetraethylene glycol (TEG) in gas dehydration experiments.

Troubleshooting Guides

This section provides systematic guidance to diagnose and resolve common issues encountered during TEG gas dehydration.

Issue 1: High Outlet Gas Water Content (Poor Dehydration)

A higher than expected water content in the dehydrated gas is a primary indicator of reduced TEG dehydration efficiency.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for high outlet gas water content.

Detailed Steps:

• Verify Lean TEG Circulation Rate: An insufficient flow of lean TEG will result in incomplete water absorption. Compare the current circulation rate to the design specifications.

• Analyze Lean TEG Concentration: The water absorption capacity of TEG is directly related to its concentration. A low concentration indicates issues with the regeneration process.

• Check Reboiler Temperature: The reboiler temperature is critical for effective TEG regeneration. Temperatures that are too low will not adequately remove absorbed water. However, exceeding 204°C (400°F) can lead to thermal degradation of the TEG.[1][2]

• Evaluate Stripping Gas Rate: Stripping gas enhances water removal during regeneration, leading to a higher lean TEG concentration.[1]

• Inspect Contactor Efficiency: Foaming or fouling within the contactor can reduce the interfacial area between the gas and TEG, hindering mass transfer.

Issue 2: Excessive TEG Loss

Loss of TEG from the system is a common operational issue that impacts both efficiency and cost.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for excessive TEG loss.

Detailed Steps:

• Check for Carryover: High gas velocities in the contactor can entrain TEG droplets, leading to losses with the dry gas stream.

• Check for Vaporization Losses: Elevated temperatures in the contactor or reboiler can increase the vaporization of TEG.

• Analyze for Thermal Degradation: Operating the reboiler above the recommended maximum temperature of 204°C (400°F) can cause the TEG to decompose.[1][2]

• Inspect for Mechanical Leaks: Thoroughly inspect all equipment, including pumps, valves, and fittings, for any signs of leakage.

Frequently Asked Questions (FAQs)

Q1: What is the optimal lean TEG concentration I should aim for?

A1: For most applications, a lean TEG concentration of 99.0 to 99.5 wt% is recommended. To achieve very low dew points, concentrations up to 99.9 wt% may be necessary, which often requires the use of stripping gas.

Q2: What is the ideal temperature for the lean TEG entering the contactor?

A2: The lean TEG entering the contactor should be 5-10°C (9-18°F) warmer than the inlet gas to prevent the condensation of hydrocarbons from the gas stream into the glycol.

Q3: How does pH affect the TEG dehydration process?

A3: The pH of the TEG solution is a critical parameter. A low pH (acidic condition) can lead to corrosion of the equipment. The recommended pH range is typically between 7.0 and 8.5. Acidic gases (H₂S, CO₂) in the natural gas can lower the pH of the TEG.

Q4: What are the signs of TEG degradation?

A4: Signs of TEG degradation include a change in color (darkening), a burnt odor, a decrease in pH, and the formation of sludge or solids. Analysis by gas chromatography can identify degradation products like monoethylene glycol (MEG) and diethylene glycol (DEG).

Q5: Can I reuse degraded TEG?

A5: Severely degraded TEG should be replaced. However, TEG with minor contamination can sometimes be reclaimed through filtration and the use of activated carbon filters to remove impurities.

Data Presentation

The following tables summarize key quantitative data related to TEG dehydration efficiency.

Table 1: Effect of Lean TEG Circulation Rate on Outlet Gas Water Content

Lean TEG Circulation Rate (m³/h)	Outlet Gas Water Content (lb/MMSCF)
3.5	6.8
5.0	-
10.0	-
25.47	4.783

Data from a simulation study with inlet gas at 92 bar and 30°C.

Table 2: Influence of Reboiler Temperature on Lean TEG Purity

Reboiler Temperature (°C)	Lean TEG Purity (wt%)
180	96.0
190	97.0
200	98.0

Data from a simulation study.

Table 3: Impact of Stripping Gas Rate on Lean TEG Concentration

Stripping Gas Rate (scf/gal)	Lean TEG Concentration (wt%)
0	98.7
0.77	99.65
10	>99.9

Data is indicative and can vary with operating conditions.

Experimental Protocols

Protocol 1: Determination of Water Content in TEG by Karl Fischer Titration

Objective: To quantify the water content in a TEG sample.

Materials:

• Karl Fischer titrator (volumetric or coulometric)

• Karl Fischer reagent (e.g., Aquastar® CombiTitrant 5)

• Anhydrous methanol or a suitable Karl Fischer solvent

• Gastight syringe

• Analytical balance

Procedure:

• Instrument Preparation:

  • Prepare the Karl Fischer titrator according to the manufacturer's instructions.

  • Add the appropriate solvent to the titration vessel.

  • Perform a pre-titration to neutralize any moisture in the solvent until a stable, low drift is achieved.

• Sample Preparation:

  • Ensure the TEG sample is homogeneous by gentle mixing.

• Titration:

  • Accurately weigh a specific amount of the TEG sample into a gastight syringe.

  • Inject the sample into the conditioned titration vessel.

  • Start the titration. The instrument will automatically dispense the Karl Fischer reagent until the endpoint is reached.

  • Record the volume of titrant used.

• Calculation:

  • The water content is calculated automatically by the instrument based on the titrant consumption and the sample weight. The result is typically expressed in weight percent (wt%) or parts per million (ppm).

Reference: This procedure is based on standard Karl Fischer titration methods.

Protocol 2: Measurement of pH in TEG Solutions

Objective: To determine the pH of a TEG sample.

Materials:

• pH meter with a glass electrode

• Standard pH buffers (pH 4, 7, and 10)

• Deionized water

• Beakers

• Magnetic stirrer and stir bar

Procedure:

• Calibration:

  • Calibrate the pH meter using the standard pH buffers according to the manufacturer's instructions. A two-point or three-point calibration is recommended.

• Sample Preparation:

  • For accurate measurement, it is common practice to dilute the TEG sample with an equal volume of deionized water that has been adjusted to a pH of 7.0.

  • Allow the diluted sample to reach room temperature, as the dilution process can be exothermic.

• Measurement:

  • Rinse the pH electrode with deionized water and gently blot dry.

  • Immerse the electrode in the prepared TEG sample solution.

  • Allow the pH reading to stabilize.

  • Record the pH value.

• Cleaning:

  • After measurement, thoroughly rinse the electrode with deionized water and store it in the appropriate storage solution.

Reference: This protocol is based on standard pH measurement procedures.

Protocol 3: Analysis of TEG Degradation Products by Gas Chromatography (GC)

Objective: To identify and quantify thermal degradation products in a TEG sample.

Principle:

Gas chromatography with a Flame Ionization Detector (GC-FID) can be used to separate and detect volatile and semi-volatile compounds in a TEG sample. Thermal degradation of TEG can produce lower boiling point glycols such as monoethylene glycol (MEG) and diethylene glycol (DEG).

Materials:

• Gas chromatograph with a Flame Ionization Detector (FID)

• Appropriate capillary column (e.g., a polar phase column like a wax column)

• Helium or other suitable carrier gas

• Hydrogen and air for the FID

• Syringes for sample injection

• Vials for sample and standard preparation

• Analytical standards of TEG, MEG, and DEG

• Solvent for dilution (if necessary)

Procedure:

• Instrument Setup:

  • Install the appropriate GC column.

  • Set the GC operating conditions: injector temperature, oven temperature program, detector temperature, and gas flow rates. These parameters need to be optimized for the specific analysis.

• Calibration:

  • Prepare a series of calibration standards containing known concentrations of TEG, MEG, and DEG in a suitable solvent.

  • Inject the calibration standards into the GC to generate a calibration curve for each compound.

• Sample Preparation:

  • The TEG sample may be injected directly or diluted with a suitable solvent if the concentration of the analytes is too high.

• Analysis:

  • Inject a known volume of the prepared TEG sample into the GC.

  • The compounds will be separated in the column and detected by the FID.

  • The resulting chromatogram will show peaks corresponding to the different components in the sample.

• Quantification:

  • Identify the peaks for MEG and DEG in the sample chromatogram by comparing their retention times to those of the analytical standards.

  • Quantify the concentration of each degradation product by using the calibration curve.

Reference: This is a general guideline for GC analysis of TEG degradation. Specific parameters will need to be developed and validated for the particular instrumentation and application.

References

• 1. projekter.aau.dk [projekter.aau.dk]
• 2. TEG Dehydration Process | Gas Dehydration System - NiGen [nigen.com]

Reference Data & Comparative Studies

A Head-to-Head Comparison: Tetraethylene Glycol (TEG) vs. Polyethylene Glycol (PEG) in Bioconjugation

For Researchers, Scientists, and Drug Development Professionals

The strategic selection of a linker molecule is paramount in the field of bioconjugation, profoundly influencing the stability, solubility, pharmacokinetics, and efficacy of therapeutic conjugates. Among the hydrophilic linkers, polyethylene glycol (PEG) has long been the gold standard. However, its shorter, discrete counterpart, tetraethylene glycol (TEG), is gaining traction for specific applications. This guide provides an objective, data-driven comparison of TEG and PEG to inform the rational design of next-generation bioconjugates.

Executive Summary

Both TEG and PEG are composed of repeating ethylene glycol units and are utilized to bridge biomolecules to other moieties such as drugs, imaging agents, or other proteins. The fundamental difference lies in their length and polydispersity. TEG is a discrete molecule with exactly four ethylene glycol units (a monodisperse oligo(ethylene glycol) or OEG), whereas PEG is a polymer available in a wide range of molecular weights and is typically a mixture of different chain lengths (polydisperse).[1][2] This distinction leads to significant differences in their physicochemical properties and, consequently, their performance in bioconjugates.

At a Glance: Key Performance Indicators

Property	Tetraethylene Glycol (TEG)	Polyethylene Glycol (PEG)	Key Considerations
Structure	Discrete molecule (4 ethylene glycol units)	Polymer (variable chain lengths)	TEG offers precise molecular weight and homogeneity.[3] PEG provides a wide range of sizes for tuning properties.[4][5]
Solubility	Highly water-soluble	Excellent water solubility, increases with chain length	Both enhance the solubility of hydrophobic molecules.
Stability	Chemically stable ether linkages	Stable ether backbone	Both are generally stable under physiological conditions.
Immunogenicity	Generally considered low	Potential for anti-PEG antibodies, especially for higher MW PEGs.	A significant portion of the population has pre-existing anti-PEG antibodies.
Pharmacokinetics	Shorter circulation half-life	Longer circulation half-life, tunable by adjusting PEG size.	Longer PEG chains provide a "stealth" effect, reducing renal clearance.
Steric Hindrance	Minimal	Can be significant, depending on chain length	Shorter linkers may be advantageous for preserving the binding affinity of small targeting ligands.
Applications	Short, flexible spacer in ADCs, PROTACs, and fluorescent probes	PEGylation of proteins and nanoparticles to improve PK, linkers in ADCs.	TEG is ideal for applications requiring a defined, short linker. PEG is versatile for modulating in vivo behavior.

In-Depth Analysis

Structural and Physicochemical Properties

Tetraethylene glycol (TEG) is a distinct chemical entity with a defined molecular weight. This monodispersity is a key advantage, leading to homogeneous bioconjugates that are easier to characterize and purify. In contrast, traditional polyethylene glycol (PEG) is a polydisperse mixture of polymers of varying lengths, which can result in a heterogeneous population of conjugates. However, discrete PEG (dPEG®) products, which are monodisperse like TEG but with longer chain lengths, are also commercially available and offer similar advantages of homogeneity.

Both TEG and PEG are highly hydrophilic and can significantly increase the aqueous solubility of hydrophobic drugs or biomolecules to which they are conjugated. The ether backbone of both molecules is generally stable to hydrolysis and enzymatic degradation.

Impact on Pharmacokinetics and Immunogenicity

The length of the ethylene glycol chain has a profound impact on the pharmacokinetic profile of a bioconjugate. Longer PEG chains (typically >5 kDa) create a hydrophilic shield around the conjugated molecule, which reduces renal clearance and protects it from proteolytic degradation, thereby extending its circulation half-life. This "stealth" effect is a primary driver for the widespread use of PEGylation in protein therapeutics. TEG, being a very short linker, does not confer this significant extension of half-life.

A growing concern with PEG is its potential immunogenicity. A substantial percentage of the population has pre-existing anti-PEG antibodies, which can lead to accelerated blood clearance (ABC) of PEGylated therapeutics and, in some cases, hypersensitivity reactions. While data on the specific immunogenicity of TEG is limited, it is hypothesized that its smaller size and structural similarity to endogenous molecules may result in lower immunogenic potential compared to high molecular weight PEGs.

Role in Antibody-Drug Conjugates (ADCs)

In the context of Antibody-Drug Conjugates (ADCs), both TEG and PEG are employed as linkers to connect the antibody to the cytotoxic payload. The choice between a short linker like TEG and a longer PEG chain can significantly impact the ADC's therapeutic index.

• TEG (and short PEG linkers): The use of a short, hydrophilic linker can be advantageous for certain ADC designs. It can improve the solubility of hydrophobic payloads without adding significant mass to the conjugate. For some ADCs, a shorter linker may lead to more efficient intracellular processing and release of the payload.

• Longer PEG linkers: Longer PEG linkers are often incorporated to improve the overall solubility and stability of ADCs, especially those with high drug-to-antibody ratios (DAR) and hydrophobic payloads. The increased hydrophilicity can prevent aggregation and improve the pharmacokinetic profile of the ADC. However, the optimal length must be carefully determined, as very long linkers can sometimes negatively impact the antigen-binding affinity and cytotoxic potency.

Experimental Protocols

Detailed methodologies are crucial for the synthesis and evaluation of bioconjugates. Below are representative protocols for common bioconjugation reactions involving functionalized TEG and PEG linkers.

Protocol 1: NHS Ester-Mediated Amine Coupling

This protocol describes the conjugation of an NHS ester-functionalized linker (TEG or PEG) to primary amines (e.g., lysine residues) on a protein.

Materials:

• Protein solution (1-10 mg/mL in amine-free buffer, e.g., PBS, pH 7.2-8.5)

• NHS ester-functionalized TEG or PEG linker (dissolved in anhydrous DMSO or DMF at 10 mg/mL immediately before use)

• Quenching solution (e.g., 1 M Tris-HCl or Glycine, pH 8.0)

• Purification system (e.g., size-exclusion chromatography column or dialysis cassette)

Procedure:

• Preparation: Ensure the protein solution is in an appropriate amine-free buffer at the optimal pH for the reaction (typically 7.2-8.5).

• Conjugation: Add the freshly prepared NHS ester-linker solution to the protein solution with gentle mixing. A 10- to 20-fold molar excess of the NHS ester is a common starting point, but this should be optimized for the specific protein and desired degree of labeling.

• Incubation: Incubate the reaction mixture at room temperature for 1-2 hours or at 4°C for 2-4 hours. If using a light-sensitive molecule, protect the reaction from light.

• Quenching: Stop the reaction by adding the quenching solution to a final concentration of 20-50 mM to consume any unreacted NHS ester. Incubate for an additional 30 minutes.

• Purification: Remove excess linker and byproducts by size-exclusion chromatography, dialysis, or another suitable purification method.

Protocol 2: Maleimide-Mediated Thiol Coupling

This protocol outlines the conjugation of a maleimide-functionalized linker (TEG or PEG) to free sulfhydryl groups (e.g., cysteine residues) on a protein.

Materials:

• Protein solution containing free thiols (in a thiol-free buffer, e.g., PBS, pH 6.5-7.5)

• Maleimide-functionalized TEG or PEG linker (dissolved in anhydrous DMSO or DMF)

• (Optional) Reducing agent (e.g., TCEP) if disulfide bonds need to be reduced to generate free thiols.

• Purification system (e.g., size-exclusion chromatography column)

Procedure:

• Protein Preparation: If necessary, reduce disulfide bonds in the protein using a reducing agent like TCEP. Remove the excess reducing agent before proceeding.

• Conjugation: Add the maleimide-linker solution to the protein solution. A 10- to 20-fold molar excess of the maleimide is typically used.

• Incubation: React for 1-2 hours at room temperature or overnight at 4°C. The reaction forms a stable thioether bond.

• Purification: Purify the conjugate from unreacted linker and byproducts using size-exclusion chromatography or another appropriate method.

Visualizing the Concepts

To better illustrate the workflows and principles discussed, the following diagrams have been generated using Graphviz.

References

• 1. vectorlabs.com [vectorlabs.com]
• 2. researchgate.net [researchgate.net]
• 3. Efficient Synthesis of Diverse Heterobifunctionalized Clickable Oligo(ethylene glycol) Linkers: Potential Applications in Bioconjugation and Targeted Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Polyethylene glycol-based linkers as hydrophilicity reservoir for antibody-drug conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Solvent Properties of Tetraethylene Glycol and Triethylene Glycol

For researchers, scientists, and professionals in drug development, the selection of an appropriate solvent is a critical decision that can significantly influence experimental outcomes and product formulations. Both tetraethylene glycol (TTEG) and triethylene glycol (TEG) are common solvents with a range of applications, but their subtle differences in physical and chemical properties make them suitable for different tasks. This guide provides an objective comparison of their solvent properties, supported by experimental data and protocols.

Overview of Tetraethylene Glycol and Triethylene Glycol

Triethylene glycol (TEG) is a colorless, odorless, and viscous liquid used as a plasticizer and in air sanitizer products.[1] It is known for its hygroscopic quality and its ability to dehumidify fluids.[1] Tetraethylene glycol (TTEG) is also a transparent, colorless, and low-volatility liquid.[2][3] It shares properties with TEG but is often preferred in applications that require a higher boiling point, higher molecular weight, or lower hygroscopicity.[2]

Comparison of Physical and Chemical Properties

The selection of a solvent is often dictated by its physical and chemical properties. The following table summarizes the key properties of tetraethylene glycol and triethylene glycol.

Property	Tetraethylene Glycol (TTEG)	Triethylene Glycol (TEG)
Chemical Formula	C8H18O5	C6H14O4
Molar Mass	194.23 g/mol	150.17 g/mol
Appearance	Transparent, colorless, viscous liquid	Colorless, odorless, viscous liquid
Density	1.125 g/mL at 25 °C	1.1255 g/mL
Boiling Point	314 °C	285 °C
Melting Point	-5.6 °C	-7 °C
Flash Point	182 °C (closed cup)	165 °C to 176 °C
Viscosity	61.9 mPa·s at 20 °C	47.8 - 49 mPa·s at 20 °C
Vapor Pressure	<0.01 mmHg	<0.01 mmHg at 20 °C
Solubility in Water	Completely miscible	Miscible

Applications in Research and Drug Development

Both solvents have found utility in the pharmaceutical and research sectors, though their specific applications can differ based on their properties.

Triethylene Glycol (TEG):

• Solvent and Cosolvent: TEG's ability to dissolve a wide range of active pharmaceutical ingredients (APIs) makes it an excellent solvent or cosolvent in liquid medications such as solutions, syrups, and suspensions.

• Humectant: Its hygroscopic nature makes it a common humectant in topical formulations like creams and ointments.

• Disinfectant: TEG has mild antimicrobial properties and can be used in sanitation and certain pharmaceutical preparations.

• Dehydrating Agent: It is widely used in the oil and gas industry to dehydrate natural gas, which prevents pipeline freezing.

Tetraethylene Glycol (TTEG):

• High-Temperature Reactions: Due to its higher boiling point and stability, TTEG is an ideal candidate for separation processes and high-temperature reactions.

• Solvent for Insoluble Compounds: It is employed as a solvent to dissolve water-insoluble compounds.

• Chemical Intermediate: TTEG serves as a chemical intermediate in the synthesis of other molecules, such as in the production of polyester resins and as a plasticizer.

• Pharmaceutical Formulations: It can be used as a solvent or carrier for active pharmaceutical ingredients in drug formulations and medical supplies.

Experimental Protocols

A fundamental experiment to determine the suitability of a solvent is to measure the solubility of a compound within it. The shake-flask method is a widely accepted technique for determining equilibrium solubility.

Protocol: Shake-Flask Method for Solubility Determination

Objective: To determine the equilibrium solubility of a solid compound in a solvent.

Materials:

• Solid compound (solute)

• Solvent (Tetraethylene Glycol or Triethylene Glycol)

• Sealed, temperature-controlled container (e.g., glass vial or flask)

• Shaker or magnetic stirrer

• Centrifuge

• Chemically inert syringe filter (e.g., PTFE)

• High-Performance Liquid Chromatography (HPLC) system or other suitable analytical instrument

Procedure:

• Preparation of Saturated Solution: Add an excess amount of the solid compound to a known volume of the solvent in the sealed container.

• Equilibration: Agitate the mixture at a constant temperature for an extended period (typically 24-72 hours) to ensure equilibrium is reached between the dissolved and undissolved solute.

• Phase Separation: Once equilibrium is established, separate the undissolved solid from the saturated solution. This is typically achieved by centrifugation, followed by careful filtration of the supernatant through a chemically inert filter.

• Quantification of Solute: Determine the concentration of the solute in the clear, saturated filtrate using a suitable analytical technique such as HPLC.

• Data Reporting: Report the solubility in units of mass per volume (e.g., mg/mL) or molarity (mol/L) at the specified temperature.

Visualization of Experimental Workflow

The following diagram illustrates the generalized workflow for determining equilibrium solubility using the shake-flask method.

Caption: A generalized workflow for determining equilibrium solubility.

Conclusion

Both tetraethylene glycol and triethylene glycol are versatile solvents with valuable applications in research and industry. The primary distinctions lie in their physical properties, such as boiling point, molecular weight, and hygroscopicity. TEG is often favored for its dehydrating capabilities and use in formulations where lower viscosity is beneficial. In contrast, TTEG's higher boiling point and lower volatility make it more suitable for high-temperature applications and as a solvent for specific chemical syntheses. The choice between these two glycols will ultimately depend on the specific requirements of the application, including temperature, desired solubility, and interaction with other components in a formulation.

References

• 1. Triethylene glycol - Wikipedia [en.wikipedia.org]
• 2. TETRAETHYLENE GLYCOL - Ataman Kimya [atamanchemicals.com]
• 3. magnumsolvent.com [magnumsolvent.com]

validation of tetraethylene glycol as a non-toxic solvent for biological assays

In the realm of biological research and drug discovery, the choice of solvent is a critical parameter that can significantly influence the outcome and reproducibility of an assay. For decades, dimethyl sulfoxide (DMSO) has been the go-to solvent for dissolving a wide range of compounds for in vitro studies. However, its inherent cytotoxicity and interference with cellular processes have prompted a search for less disruptive alternatives. This guide provides a comparative analysis of tetraethylene glycol (TEG) as a potential non-toxic solvent for biological assays, with a focus on its performance against established solvents like DMSO and ethanol.

Comparative Analysis of Solvent Properties

To provide a clear overview, the following table summarizes the key physical and toxicological properties of tetraethylene glycol, DMSO, and ethanol. This comparison is based on available data; however, it is important to note that direct comparative studies of TEG in many specific biological assays are still limited.

Property	Tetraethylene Glycol (TEG)	Dimethyl Sulfoxide (DMSO)	Ethanol (EtOH)
Formula	C8H18O5	C2H6OS	C2H5OH
Molecular Weight	194.23 g/mol	78.13 g/mol	46.07 g/mol
Boiling Point	327.3 °C	189 °C	78.37 °C
Vapor Pressure	<0.01 mmHg at 20°C	0.42 mmHg at 20°C	43.9 mmHg at 20°C
Solubility in Water	Miscible	Miscible	Miscible
General Toxicity	Generally considered to have low toxicity. In vivo studies in rats showed no toxic effects up to 2000 mg/kg body weight.[1]	Known to exhibit cytotoxicity at concentrations as low as 0.5-1% in various cell lines.[2][3][4] Can induce cell differentiation and has been shown to be a reactive oxygen species scavenger.[5]	Cytotoxic at higher concentrations, typically above 1-2%.
Reported IC50 (HeLa cells)	Data not available for pure TEG. A study on tetraethylene glycol dimethacrylate showed anti-metastatic properties.	IC50 values vary depending on the cell line and exposure time, but significant toxicity is observed at low percentages.	Generally higher than DMSO, but still exhibits dose-dependent toxicity.
Reported IC50 (L929 cells)	Data not available for pure TEG.	Cytotoxicity observed at low concentrations.	Less toxic than DMSO at similar concentrations.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of experimental findings. Below are standard protocols for a cell viability assay and a general enzyme inhibition assay.

MTT Cell Viability Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Materials:

• MTT solution (5 mg/mL in PBS)

• Cell culture medium

• Test compound dissolved in the solvent of choice (e.g., TEG, DMSO, Ethanol)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl or acidified isopropanol)

• 96-well plates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of culture medium. Incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compound in culture medium from a stock solution in the chosen solvent. The final solvent concentration should be kept constant across all wells and should ideally be below 0.5%. Replace the medium in the wells with 100 µL of the medium containing the test compound. Include a solvent control (medium with the same concentration of solvent as the test wells) and a negative control (medium only).

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well.

• Formazan Formation: Incubate the plate for 2-4 hours at 37°C to allow for the formation of formazan crystals.

• Solubilization: Carefully remove the medium from the wells and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

• Data Analysis: Calculate the percentage of cell viability relative to the solvent control.

References

• 1. researchgate.net [researchgate.net]
• 2. Considerations regarding use of solvents in in vitro cell based assays - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comparative cytotoxic effects of methanol, ethanol and DMSO on human cancer cell lines | Biomedical Research and Therapy [bmrat.org]
• 4. abis-files.ankara.edu.tr [abis-files.ankara.edu.tr]
• 5. Non-aqueous, zwitterionic solvent as an alternative for dimethyl sulfoxide in the life sciences - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Tetraethylene Glycol and Glycerol as Cryoprotectants

In the realm of cryopreservation, the choice of cryoprotectant is paramount to ensuring the viability and functional integrity of cells and tissues post-thaw. Among the myriad of options, glycols and glycerol have long been staples in cryobiology. This guide provides a detailed comparative study of tetraethylene glycol (TEG) and the more conventional glycerol, offering researchers, scientists, and drug development professionals a comprehensive overview of their performance, supported by experimental data.

Performance Comparison: Efficacy and Toxicity

While direct comparative studies between tetraethylene glycol (TEG) and glycerol are limited, an analysis of their performance can be extrapolated from studies on polyethylene glycols (PEGs) of similar molecular weights and individual studies on glycerol.

Tetraethylene Glycol (TEG): As a low molecular weight polyethylene glycol (PEG 400), TEG's cryoprotective properties are attributed to its ability to inhibit ice recrystallization and stabilize cell membranes[1][2]. Studies on mesenchymal stem cells (MSCs) have shown that low molecular weight PEGs can achieve high cell recovery rates, though this may require a pre-incubation period to allow for cellular uptake[1][2].

Glycerol: A widely used cryoprotectant, glycerol has demonstrated efficacy in the cryopreservation of various cell types, including lymphocytes, mesenchymal stem cells, and red blood cells[3]. Its mechanism involves colligative lowering of the freezing point and protection of cellular structures by forming hydrogen bonds with water molecules. However, glycerol can also induce osmotic stress and toxicity at high concentrations.

The following tables summarize the available quantitative data on the cryoprotective efficacy of cryoprotectants related to TEG (low molecular weight PEGs) and glycerol across different cell types.

Table 1: Post-Thaw Viability of Mesenchymal Stem Cells (MSCs)

Cryoprotectant	Concentration	Cell Type	Post-Thaw Viability/Recovery	Reference
PEG 400 (similar to TEG)	10% (w/v)	Mesenchymal Stem Cells	~51% recovery (with 2h pre-incubation)
Glycerol (in a DMSO-free solution)	Not specified	Mesenchymal Stem Cells	>80% viability
1.0 M Trehalose + 20% Glycerol	20% (v/v)	Human Adipose-Derived MSCs	Higher viability than 10% DMSO

Table 2: Post-Thaw Viability of Lymphocytes

Cryoprotectant	Concentration	Cell Type	Post-Thaw Viability/Recovery	Reference
Glycerol	20% (v/v)	Peripheral Blood Lymphocytes	80% ± 7% viability

Table 3: Post-Thaw Recovery of Red Blood Cells (RBCs)

Cryoprotectant	Concentration	Cell Type	Post-Thaw Recovery/Hemolysis	Reference
Glycerol	20% (w/v)	Erythrocytes	~80% cell recovery

Mechanism of Action and Signaling Pathways

Cryoprotectants primarily function by mitigating the damaging effects of ice crystal formation and high solute concentrations during freezing.

Tetraethylene Glycol (and related PEGs): The cryoprotective mechanism of low molecular weight PEGs like TEG is believed to involve several factors:

• Inhibition of Ice Recrystallization: PEGs can inhibit the growth of large, damaging ice crystals during freezing and thawing.

• Membrane Stabilization: They can interact with the cell membrane, enhancing its stability and protecting it from cryoinjury.

• Intracellular Action: For lower molecular weight PEGs, pre-incubation allows for internalization, which can help in suppressing osmotic pressure changes.

Currently, specific signaling pathways in mammalian cells directly modulated by TEG during cryopreservation are not well-documented.

Glycerol: Glycerol's cryoprotective action is multifaceted:

• Colligative Effects: It lowers the freezing point of the intracellular and extracellular solutions, reducing the amount of ice formed at any given temperature.

• Hydrogen Bonding: Glycerol forms hydrogen bonds with water molecules, disrupting the formation of the ice crystal lattice.

• Modulation of Apoptotic Pathways: Studies in boar spermatozoa have shown that glycerol can influence the expression of genes involved in both the intrinsic (mitochondrial) and extrinsic (death receptor) apoptotic signaling pathways. Lower concentrations of glycerol (2-3%) were found to have the best anti-apoptotic effects, with a strong correlation between the expression of Fas/FasL and Bcl-2/Bax and sperm viability.

Caption: Glycerol's anti-apoptotic effect during cryopreservation.

Experimental Protocols

Detailed methodologies are crucial for reproducible research. Below are standard protocols for cell cryopreservation and post-thaw viability assessment.

General Cell Line Cryopreservation Protocol

This protocol is a standard procedure for freezing adherent or suspension mammalian cell lines.

Caption: A typical workflow for cryopreserving mammalian cells.

Methodology:

• Cell Preparation: Harvest cells during the log phase of growth. For adherent cells, use trypsin to detach them from the culture vessel.

• Cell Counting and Viability: Perform a cell count and assess viability using a method like the Trypan Blue exclusion assay. Viability should ideally be above 90%.

• Centrifugation: Pellet the cells by centrifuging at 100-200 x g for 5-10 minutes.

• Resuspension: Carefully remove the supernatant and resuspend the cell pellet in cold cryopreservation medium (e.g., 90% fetal bovine serum and 10% of either tetraethylene glycol or glycerol) to a final concentration of 1-5 x 10^6 cells/mL.

• Aliquoting: Dispense the cell suspension into sterile cryogenic vials.

• Controlled Freezing: Place the vials in a controlled-rate freezing container and store at -80°C overnight. This achieves a cooling rate of approximately -1°C per minute.

• Long-Term Storage: Transfer the vials to the vapor phase of a liquid nitrogen freezer for long-term storage.

Post-Thaw Cell Viability Assessment Protocol

Accurate assessment of post-thaw viability is critical to evaluating the success of a cryopreservation protocol.

Caption: Standard procedure for assessing cell viability after thawing.

Methodology:

• Thawing: Rapidly thaw the cryovial in a 37°C water bath until a small amount of ice remains.

• Dilution and Removal of Cryoprotectant: Transfer the thawed cell suspension to a centrifuge tube containing pre-warmed complete culture medium. Centrifuge at 100-200 x g for 5-10 minutes to pellet the cells and remove the cryoprotectant-containing supernatant.

• Resuspension and Culture: Resuspend the cell pellet in fresh, pre-warmed culture medium and plate in a suitable culture vessel.

• Incubation: Incubate the cells under appropriate conditions (e.g., 37°C, 5% CO2).

• Viability Assessment: After a recovery period (e.g., 24 hours), assess cell viability using one or more of the following methods:

  • Trypan Blue Exclusion Assay: A simple, cost-effective method where viable cells with intact membranes exclude the dye, while non-viable cells are stained blue.

  • Fluorescence-Based Assays (e.g., Calcein-AM/Ethidium Homodimer-1): Live cells are stained green by Calcein-AM, while dead cells with compromised membranes are stained red by Ethidium Homodimer-1.

  • Metabolic Assays (e.g., MTT, XTT): These colorimetric assays measure the metabolic activity of viable cells, providing an indirect measure of cell number and viability.

Conclusion

Both tetraethylene glycol and glycerol are effective cryoprotectants, each with its own set of advantages and disadvantages. Glycerol is a well-established and widely used cryoprotectant with a considerable body of supporting data for various cell types. Its anti-apoptotic effects are a significant benefit. However, its potential for osmotic stress and toxicity requires careful optimization of protocols.

Tetraethylene glycol, as a low molecular weight PEG, shows promise as a cryoprotectant, particularly due to its ability to inhibit ice recrystallization and stabilize membranes. Its lower toxicity compared to some other glycols is also an advantage. However, more research is needed to fully elucidate its efficacy across a broader range of cell types and to understand its specific interactions with cellular signaling pathways during cryopreservation.

The choice between tetraethylene glycol and glycerol will ultimately depend on the specific cell type being cryopreserved, the desired post-thaw outcome, and the tolerance of the cells to the potential toxic effects of the cryoprotectant. The experimental protocols and data presented in this guide provide a foundation for researchers to make informed decisions and to develop optimized cryopreservation strategies for their specific applications.

References

• 1. Rediscovery of poly(ethylene glycol)s as a cryoprotectant for mesenchymal stem cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Rediscovery of poly(ethylene glycol)s as a cryoprotectant for mesenchymal stem cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Bulk cryopreservation of lymphocytes in glycerol - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Tetraethylene Glycol for High-Temperature Applications

For Researchers, Scientists, and Drug Development Professionals

Tetraethylene glycol (TEG), a member of the polyethylene glycol family, presents itself as a heat transfer fluid for a variety of industrial applications. This guide provides a comprehensive comparison of TEG's performance in high-temperature environments against common alternatives, including other glycols, mineral oils, and synthetic aromatic fluids. The information herein is supported by available experimental data to assist in the selection of the most suitable heat transfer fluid for your specific research and development needs.

Performance Overview of Tetraethylene Glycol

TEG is a transparent, colorless, and practically odorless liquid with a high boiling point and low volatility, making it a candidate for high-temperature applications.[1] Its recommended operating temperature range extends up to 175°C. The onset of initial decomposition for TEG is noted at 240°C.[2]

However, its thermal stability is a critical consideration. Studies have shown that TEG is stable in an inert environment like nitrogen, but it can decompose in the presence of dry air, even at temperatures as low as 70°C. The rate of this degradation can be mitigated by the presence of water vapor.[3]

Comparative Analysis of High-Temperature Heat Transfer Fluids

The selection of an appropriate heat transfer fluid is paramount for ensuring efficient and safe operation in high-temperature processes. Below is a comparative analysis of TEG against other commonly used fluids.

Glycol Alternatives: Propylene Glycol and Triethylene Glycol

Propylene glycol and triethylene glycol (TEG's close chemical relative) are often considered as alternatives.

• Propylene Glycol (PG): While less toxic than ethylene glycol, propylene glycol generally exhibits lower thermal efficiency.[4] Its higher viscosity, especially at lower temperatures, can lead to reduced heat transfer capabilities compared to ethylene glycol-based fluids.[5]

• Triethylene Glycol (TEG): As a larger molecule, triethylene glycol has a higher boiling point and is often used in applications up to approximately 204°C (400°F). It is considered to have superior heat transfer capabilities compared to other glycols in high-temperature conditions.

Mineral Oils

Highly refined mineral oils are a cost-effective option for heat transfer systems. They offer good thermal stability and resistance to oxidation, with some formulations suitable for bulk temperatures up to 315°C. Mineral oils are generally non-corrosive and have a lower environmental impact compared to some synthetic fluids.

Synthetic Aromatic Fluids

For applications demanding the highest thermal stability, synthetic aromatic fluids, such as those based on biphenyl and diphenyl oxide (e.g., Dowtherm™ A), are the industry standard. These fluids can operate at temperatures up to 400°C (750°F) with unsurpassed thermal stability. They are preferred for systems where consistent, high-temperature performance is critical.

Quantitative Performance Data

The following tables summarize the key physical and thermal properties of tetraethylene glycol and its alternatives. It is important to note that direct, high-temperature comparative data for all fluids under identical experimental conditions is limited in publicly available literature. The data presented is compiled from various sources and should be used as a comparative guide.

Table 1: General Physical and Thermal Properties

Property	Tetraethylene Glycol (TEG)	Propylene Glycol (PG)	Triethylene Glycol (TEG)	Mineral Oil (Typical)	Synthetic Aromatic (Dowtherm™ A)
Boiling Point (°C)	> 329	188	285	> 300	257
Flash Point (°C)	202	99	166	> 200	113
Autoignition Temp (°C)	358	410-420	371	> 320	599
Max. Operating Temp (°C)	~175	< 150	~204	up to 315	400
Onset of Decomposition (°C)	240	-	-	-	> 400

Table 2: Thermal Conductivity at Various Temperatures (W/m·K)

Temperature (°C)	Tetraethylene Glycol (TEG)	Ethylene Glycol (EG)	Water
25	See Note	0.252	0.607
50	See Note	0.258	0.643
100	See Note	0.262	0.680
150	See Note	0.258	0.684

Table 3: Viscosity at Various Temperatures (cP)

Note: High-temperature viscosity data for pure TEG is limited in the provided search results.

Temperature (°C)	Tetraethylene Glycol (TEG)	Ethylene Glycol (EG)	Water
20	58.3	19.8	1.002
40	-	9.8	0.653
60	-	5.1	0.467
80	-	3.0	0.355
100	-	1.9	0.282

Experimental Protocols

Standardized testing is crucial for the objective evaluation of heat transfer fluid performance. Key experimental methodologies include:

Thermal Stability Testing

The thermal stability of organic heat transfer fluids is commonly determined using methods outlined in ASTM D6743 . This test involves heating the fluid in a sealed container in the absence of air and then analyzing the degradation products.

Heat Transfer Coefficient Determination

The overall heat transfer coefficient (U) is a critical parameter for evaluating the efficiency of a heat transfer fluid. It can be experimentally determined in a controlled setup, such as a shell-and-tube heat exchanger. The general procedure involves:

• Circulating the hot fluid (at a known flow rate and inlet temperature) through the exchanger.

• Circulating a coolant (e.g., water) on the other side at a known flow rate and inlet temperature.

• Measuring the outlet temperatures of both fluids once the system reaches a steady state.

• Calculating the rate of heat transfer (Q) using the coolant's temperature change and flow rate.

• Calculating the Log Mean Temperature Difference (LMTD).

• Determining the overall heat transfer coefficient using the formula: U = Q / (A * LMTD) , where A is the heat transfer area.

A more detailed experimental setup for determining the heat transfer coefficient is illustrated in the diagram below.

Visualizations

Logical Flow for Heat Transfer Fluid Selection

Caption: Decision workflow for selecting a high-temperature heat transfer fluid.

Experimental Setup for Heat Transfer Coefficient Measurement

Caption: Schematic of a closed-loop system for heat transfer coefficient determination.

References

• 1. paratherm.com [paratherm.com]
• 2. One moment, please... [magnumsolvent.com]
• 3. conservationphysics.org [conservationphysics.org]
• 4. mdpi.com [mdpi.com]
• 5. youtube.com [youtube.com]

A Researcher's Guide to Assessing Tetraethylene Glycol Purity from Different Suppliers

For Researchers, Scientists, and Drug Development Professionals

Tetraethylene glycol (TEG) is a crucial hydrophilic linker and polymer used in a myriad of research and pharmaceutical applications, including drug delivery systems, bioconjugation, and as a component in formulations. The purity of TEG can significantly impact experimental outcomes, influencing reaction kinetics, product yield, and the toxicological profile of final products. Therefore, a thorough assessment of TEG from various suppliers is paramount to ensure the reliability and reproducibility of scientific findings. This guide provides a comprehensive framework for evaluating the purity of commercially available TEG.

Key Purity Parameters and Analytical Techniques

The purity of tetraethylene glycol is determined by a combination of analytical methods that quantify the main component and identify and quantify any impurities. The primary analytical techniques and the parameters they assess are summarized below.

Analytical Technique	Parameter(s) Assessed	Typical High-Purity Specification
Gas Chromatography (GC-FID/MS)	Purity (assay), related glycols (MEG, DEG, TEG), other organic volatiles	≥ 99.5%
Karl Fischer Titration	Water content	≤ 0.1%
UV-Vis Spectroscopy	UV-absorbing impurities	High % Transmittance at specific wavelengths (e.g., 220, 250, 275, 350 nm)
Inductively Coupled Plasma (ICP-MS/OES)	Heavy metals and elemental impurities	Conforms to USP <232> limits
High-Performance Liquid Chromatography (HPLC-ELSD/UV)	Non-volatile impurities, higher oligomers	Absence of significant secondary peaks

Experimental Workflow for Purity Assessment

A systematic approach is crucial for the comprehensive evaluation of TEG purity. The following workflow outlines the key steps, from initial supplier qualification to in-depth analytical testing.

A logical workflow for assessing the purity of tetraethylene glycol from different suppliers.

Detailed Experimental Protocols

Gas Chromatography (GC) for Purity and Volatile Impurities

Gas chromatography is a cornerstone technique for assessing the purity of TEG and quantifying volatile impurities such as lower molecular weight glycols (monoethylene glycol, diethylene glycol, triethylene glycol).[1][2][3]

• Instrumentation: Gas chromatograph with a Flame Ionization Detector (FID) and/or a Mass Spectrometer (MS).

• Column: A polar capillary column, such as one with a polyethylene glycol (e.g., CP-Wax 57 CB) or fused silica stationary phase, is typically used.[1]

• Carrier Gas: High-purity helium or hydrogen.

• Oven Temperature Program: A temperature gradient is employed to separate compounds with different boiling points. A typical program might start at 100°C and ramp up to 200°C at a rate of 10°C/min.[1]

• Injector and Detector Temperature: Typically set around 250°C.

• Sample Preparation: Dilute the TEG sample in a suitable solvent like ethyl acetate or iso-octanol. An internal standard can be used for more accurate quantification.

• Data Analysis: The area of each peak is integrated, and the percentage purity is calculated using the area normalization method or by comparison to a certified reference standard. MS detection is used to identify unknown impurities.

Karl Fischer Titration for Water Content

Water is a common impurity in hygroscopic materials like TEG and can interfere with moisture-sensitive reactions. Karl Fischer titration is the gold standard for accurately determining water content.

• Instrumentation: A coulometric or volumetric Karl Fischer titrator. Coulometric is preferred for very low water content.

• Reagents: Karl Fischer reagents (e.g., CombiTitrant, CombiSolvent).

• Procedure:

  • The titration vessel is pre-titrated to a dry state.

  • A known amount of the TEG sample is accurately weighed and injected into the vessel.

  • The titration is started, and the instrument automatically determines the amount of water in the sample.

• Calculation: The instrument software calculates the water content, typically expressed as a percentage or in parts per million (ppm).

UV-Vis Spectroscopy for UV-Absorbing Impurities

UV-Vis spectroscopy is a rapid method to screen for organic impurities that contain chromophores, which may be indicative of degradation products or contaminants from the manufacturing process.

• Instrumentation: A double-beam UV-Vis spectrophotometer.

• Procedure:

  • Use a quartz cuvette with a 1 cm path length.

  • Use deionized water as the reference (blank).

  • Scan the TEG sample across a wavelength range of at least 220-350 nm.

• Data Analysis: High-purity TEG should exhibit high percentage transmittance across the scanned range. Specifications often require %T measurements at specific wavelengths, such as 220 nm, 250 nm, 275 nm, and 350 nm. A low transmittance at these wavelengths suggests the presence of UV-absorbing impurities.

Inductively Coupled Plasma (ICP) for Elemental Impurities

For pharmaceutical applications, it is critical to control the levels of elemental impurities, particularly heavy metals, which can be introduced from catalysts or manufacturing equipment. ICP-MS or ICP-OES are the preferred methods for this analysis due to their high sensitivity and specificity.

• Instrumentation: Inductively Coupled Plasma Mass Spectrometer (ICP-MS) or Inductively Coupled Plasma Optical Emission Spectrometer (ICP-OES). ICP-MS offers lower detection limits.

• Sample Preparation: The TEG sample is typically diluted in a suitable solvent and may require acid digestion to break down the organic matrix and prevent interferences.

• Analysis: The prepared sample is introduced into the plasma, which atomizes and ionizes the elements. The mass spectrometer or optical detector then separates and quantifies the elements of interest.

• Data Analysis: The concentrations of specific elements are determined by comparison to calibration standards. Results should be compared against the permissible daily exposure (PDE) limits set by pharmacopeias such as the United States Pharmacopeia (USP) chapter <232>.

Interpreting the Data and Supplier Selection

The data gathered from these analyses should be systematically compiled and compared for each supplier.

• Purity (Assay): A higher assay value is generally desirable. However, it is crucial to consider the nature of the impurities.

• Impurity Profile: The presence of other glycols may be acceptable for some applications but detrimental for others. The identification of unknown peaks by GC-MS is critical for a comprehensive risk assessment.

• Water Content: For moisture-sensitive applications, a lower water content is essential.

• UV-Vis and Elemental Impurities: For applications in drug development and formulation, adherence to pharmacopeial standards for UV-absorbing and elemental impurities is non-negotiable.

By implementing this rigorous analytical framework, researchers can objectively assess the purity of tetraethylene glycol from various suppliers, ensuring the selection of high-quality material that is fit for purpose and contributes to the generation of reliable and reproducible scientific data.

References

• 1. uspnf.com [uspnf.com]
• 2. jefc.scholasticahq.com [jefc.scholasticahq.com]
• 3. Pharmaceutical heavy metals detection now requires high tech equipment [manufacturingchemist.com]

A Comparative Guide to the Cross-Validation of Analytical Techniques for Tetraethylene Glycol (TEG) Detection

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of analytical methodologies for the detection and quantification of tetraethylene glycol (TEG). The focus is on providing supporting experimental data and detailed protocols to aid in the selection and cross-validation of analytical techniques crucial for quality control, safety assessment, and formulation development in the pharmaceutical and related industries.

Quantitative Performance Comparison

The selection of an appropriate analytical method for TEG detection is contingent on factors such as the required sensitivity, the complexity of the sample matrix, and analytical throughput. The following table summarizes key quantitative performance parameters for two prominent techniques: Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS).

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS)
Principle	Separation of volatile compounds followed by detection based on mass-to-charge ratio.[1][2]	Separation based on polarity followed by highly selective and sensitive mass-based detection.[3]
Selectivity	High	Very High[1]
Sensitivity	High	Very High[1]
Limit of Detection (LOD)	~1-5 µg/mL	~5-10 µg/L
Limit of Quantification (LOQ)	~10 µg/mL	Not explicitly found for TEG, but generally in the low µg/L range.
Linearity (R²)	> 0.99 (Typical for validated methods)	> 0.99 (Typical for validated methods)
Accuracy (% Recovery)	Typically within 98-102%	Typically within 99-103%
Precision (% RSD)	< 5% (Typical for validated methods)	< 15% (Typical for validated methods)
Primary Advantages	High resolution for volatile compounds, well-established technique.	Exceptional sensitivity and selectivity, suitable for complex matrices.
Primary Limitations	May require derivatization for less volatile compounds to improve sensitivity.	Higher initial instrument cost and complexity.

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and cross-validation of analytical techniques. Below are representative protocols for GC-MS and HPLC-MS/MS analysis of TEG.

Gas Chromatography-Mass Spectrometry (GC-MS) Method

This method is suitable for the quantification of TEG in various sample matrices. For biological samples, a derivatization step is often employed to increase the volatility of the glycols.

a. Sample Preparation:

• For non-aqueous samples (e.g., drug products): Accurately weigh the sample and dissolve it in a suitable organic solvent (e.g., ethyl acetate). Dilute to a concentration within the calibration range.

• For aqueous samples (e.g., environmental water): A liquid-liquid extraction or solid-phase extraction (SPE) step may be necessary to remove interfering matrix components.

• For biological samples (e.g., serum, urine): A protein precipitation step followed by derivatization using an agent like N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS) is common.

b. Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC System or equivalent.

• Detector: Mass Spectrometer (Single Quadrupole or Ion Trap).

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent polar column like a CP-Wax 57 CB.

• Injector Temperature: 250°C.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: 10°C/min to 280°C.

  • Hold at 280°C for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injection Volume: 1 µL.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity, monitoring characteristic ions of TEG (e.g., m/z 45, 89, 133).

c. Data Analysis:

Create a calibration curve by analyzing a series of standards of known concentrations. Quantify TEG in the samples by comparing the peak area of the analyte to the calibration curve. The use of an internal standard is recommended for improved accuracy.

High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) Method

This method is ideal for the quantification of TEG at trace levels in complex matrices due to its high sensitivity and selectivity.

a. Sample Preparation:

• For aqueous samples: Filtration through a 0.45 µm filter is often sufficient.

• For complex matrices (e.g., biological fluids): A solid-phase extraction (SPE) cleanup step may be necessary.

• Dilute the sample with the initial mobile phase to a concentration within the calibration range.

b. Instrumentation and Conditions:

• HPLC System: Agilent 1200 Series or equivalent.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Column: A suitable reversed-phase column (e.g., C18, 150 mm x 4.6 mm, 5 µm).

• Mobile Phase: A gradient of water and methanol (both with 0.1% formic acid) is commonly used.

• Flow Rate: 0.5 mL/min.

• Injection Volume: 10 µL.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Detection Mode: Multiple Reaction Monitoring (MRM) for specific precursor-to-product ion transitions for TEG.

c. Data Analysis:

Generate a calibration curve by plotting the peak area ratio of the analyte to an internal standard against the concentration of the calibration standards. Quantify TEG in the samples using this calibration curve.

Cross-Validation Workflow

Cross-validation is essential to ensure that different analytical methods yield comparable results, which is critical for method transfer between laboratories or for regulatory submissions. The following diagram illustrates a typical workflow for the cross-validation of two analytical methods.

Caption: Workflow for cross-validating two analytical methods.

References

• 1. benchchem.com [benchchem.com]
• 2. gcms.cz [gcms.cz]
• 3. epa.gov [epa.gov]

A Comparative Guide to the Biocompatibility of Tetraethylene Glycol-Based Polymers

For Researchers, Scientists, and Drug Development Professionals

The selection of appropriate biomaterials is a critical determinant in the success of medical devices and drug delivery systems. Biocompatibility, the ability of a material to perform with an appropriate host response in a specific application, is a primary consideration. This guide provides an objective comparison of the biocompatibility of tetraethylene glycol (TEG)-based polymers with two widely used alternatives: polylactic acid (PLA) and polycaprolactone (PCL). The information presented is supported by experimental data from peer-reviewed literature and international standards to assist researchers in making informed decisions.

Comparative Analysis of Biocompatibility

The biocompatibility of a polymer is not an intrinsic property but rather a reflection of its interaction with the biological environment. This interaction is evaluated through a series of standardized tests that assess potential adverse effects. Below is a summary of key biocompatibility endpoints for TEG-based polymers, PLA, and PCL.

Data Presentation

Biocompatibility Assay	Tetraethylene Glycol (TEG)-Based Polymers (specifically TEGDMA)	Polylactic Acid (PLA)	Polycaprolactone (PCL)
Cytotoxicity	EC50: 1.83 mmol/L (A549 cells)[1]	Cell Viability: >90% (L929 fibroblasts, various PLA/PCL blends)[2][3][4]	Cell Viability: >90% (L929 fibroblasts, various PLA/PCL blends)[2]
Cell Viability Decrease: Significant at ≥0.5 mM (THP-1 monocytes)	Cell Viability: Higher than control (osteoblasts, PLA with 5% CaSiO3)	Cell Viability: Higher than control (osteoblasts, PCL with 10% CaSiO3)
Hemolysis	Data not available in a comparable format.	Non-hemolytic (<2% hemolysis)	Non-hemolytic (<2% hemolysis)
Genotoxicity	Can induce DNA damage and gene mutations. Not mutagenic in Ames test.	Not genotoxic (osteoblasts).	Not genotoxic (osteoblasts).
Immunogenicity	Potential for allergic skin reaction (sensitizer).	Generally considered to have low immunogenicity.	Generally considered to have low immunogenicity.
In Vivo Toxicity	Oral LD50 (rat): 641 mg/kg to 813 mg/kg	Generally considered non-toxic and biocompatible.	Generally considered non-toxic and biocompatible.
Dermal LD50 (rabbit): >3000 mg/kg

Experimental Protocols

Detailed methodologies for key biocompatibility assays are crucial for the accurate interpretation and replication of results. The following protocols are based on internationally recognized standards, primarily the ISO 10993 series.

In Vitro Cytotoxicity Assay (ISO 10993-5)

This test evaluates the potential of a material to cause cellular damage.

• Sample Preparation: Extracts of the test polymer are prepared using a suitable culture medium (e.g., DMEM with 10% fetal bovine serum) at a specified surface area to volume ratio (e.g., 3 cm²/mL) and incubation conditions (e.g., 37°C for 24 hours).

• Cell Culture: A suitable cell line, such as L929 mouse fibroblasts or human primary cells, is cultured to a sub-confluent monolayer.

• Exposure: The culture medium is replaced with the polymer extract. Positive (e.g., organotin-stabilized PVC) and negative (e.g., high-density polyethylene) controls are included.

• Incubation: Cells are incubated with the extracts for a defined period (e.g., 24, 48, or 72 hours).

• Assessment: Cytotoxicity is evaluated qualitatively by microscopic observation of cell morphology and quantitatively using assays such as the MTT assay, which measures mitochondrial activity as an indicator of cell viability. A reduction in cell viability by more than 30% is typically considered a cytotoxic effect.

Hemolysis Assay (ASTM F756 / ISO 10993-4)

This assay determines the extent of red blood cell (RBC) lysis caused by a material.

• Blood Collection: Fresh anticoagulated blood (e.g., rabbit or human) is collected.

• Sample and Control Preparation: The test polymer, along with positive (e.g., water for injection) and negative (e.g., saline) controls, is placed in test tubes.

• Exposure: A diluted suspension of RBCs is added to the tubes containing the test and control materials.

• Incubation: The tubes are incubated with gentle agitation for a specified time (e.g., 3 hours) at 37°C.

• Analysis: After incubation, the samples are centrifuged, and the supernatant is analyzed for the concentration of free hemoglobin using a spectrophotometer. The percentage of hemolysis is calculated relative to the positive control. A hemolysis rate below 2% is generally considered non-hemolytic.

Genotoxicity Assay (ISO 10993-3)

These tests assess the potential of a material's extracts to induce genetic mutations or chromosomal damage.

• Ames Test (Bacterial Reverse Mutation Assay): This test uses specific strains of Salmonella typhimurium that are histidine-auxotrophic. The bacteria are exposed to the polymer extract with and without a metabolic activation system (S9 mix). A positive result is indicated by a significant increase in the number of revertant colonies, suggesting that the extract is mutagenic.

• Micronucleus Test: Mammalian cells (e.g., Chinese hamster ovary cells) are exposed to the polymer extract. After treatment, the cells are examined for the presence of micronuclei, which are small, extranuclear bodies containing chromosomal fragments or whole chromosomes that were not incorporated into the daughter nuclei during mitosis. An increased frequency of micronucleated cells indicates clastogenic or aneugenic effects.

In Vivo Systemic Toxicity (ISO 10993-11)

This evaluation determines the potential for systemic adverse effects following exposure to the polymer.

• Animal Model: A suitable animal model, typically rodents (e.g., mice or rats), is selected.

• Dosing: The polymer extract or the material itself is administered to the animals via a clinically relevant route (e.g., oral, intravenous, intraperitoneal).

• Observation: The animals are observed for a specified period (e.g., 14 days for acute toxicity) for signs of toxicity, including changes in body weight, food and water consumption, and clinical signs of illness.

• Necropsy and Histopathology: At the end of the observation period, the animals are euthanized, and a gross necropsy is performed. Target organs are collected, weighed, and examined histopathologically for any signs of toxicity.

Visualizations

To further clarify the concepts and workflows discussed, the following diagrams are provided.

Biocompatibility evaluation workflow.

Simplified inflammatory response to biomaterials.

Logical relationship of biocompatibility assessment.

References

• 1. Evaluation of the cytotoxic and genotoxic effects of different universal adhesive systems - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. mdcpp.com [mdcpp.com]
• 4. Genotoxicity Induced by Dental Materials: A Comprehensive Review | Anticancer Research [ar.iiarjournals.org]

Safety & Regulatory Compliance

Safeguarding Your Research: A Comprehensive Guide to Handling Tetraethylene Glycol

For researchers, scientists, and drug development professionals, the safe handling of laboratory chemicals is paramount. This guide provides essential, immediate safety and logistical information for the use of Tetraethylene glycol (TEG), ensuring the protection of personnel and the integrity of your research.

Personal Protective Equipment (PPE) at a Glance

PPE Category	Recommendation	General Guidance
Eye and Face Protection	Safety glasses with side-shields or goggles.[1]	Ensure a snug fit to protect against splashes. A face shield may be necessary for larger quantities or when there is a significant risk of splashing.
Hand Protection	Nitrile or natural rubber gloves.	While specific breakthrough data for TEG is unavailable, gloves made of nitrile or natural rubber are generally recommended for handling glycols. It is crucial to inspect gloves for any signs of degradation or perforation before use and to change them immediately if contamination is suspected. For prolonged or immersive contact, consider double-gloving.
Skin and Body Protection	Laboratory coat, long-sleeved clothing.[1]	Ensure full skin coverage. For larger-scale operations, chemical-resistant aprons or coveralls may be appropriate.
Respiratory Protection	Not typically required with adequate ventilation.	Use in a well-ventilated area.[1] If aerosols may be generated or ventilation is inadequate, a NIOSH-approved respirator with an organic vapor cartridge is recommended.

Operational Plan: From Receipt to Disposal

Following a structured operational plan minimizes risks and ensures a safe working environment.

1. Receiving and Storage:

• Upon receipt, inspect the container for any damage or leaks.

• Store in a cool, dry, well-ventilated area away from direct sunlight and sources of ignition.[1]

• Keep containers tightly closed when not in use.[1]

• Store away from incompatible materials such as strong oxidizing agents.

2. Handling and Use:

• Ensure the work area is well-ventilated.

• Wear the appropriate PPE as outlined in the table above.

• Avoid direct contact with skin and eyes.

• Do not eat, drink, or smoke in the handling area.

• Use dedicated equipment (glassware, stir bars, etc.) and label it clearly.

• After handling, wash hands thoroughly with soap and water.

3. Disposal Plan:

• Unused Product: Dispose of surplus and non-recyclable solutions through a licensed disposal company.

• Contaminated Materials: Absorbent materials, contaminated gloves, and other disposable PPE should be collected in a clearly labeled, sealed container for hazardous waste disposal.

• Empty Containers: Triple rinse empty containers with a suitable solvent. The rinsate should be collected and disposed of as hazardous waste. Once cleaned, the container can be disposed of according to local regulations. Do not reuse empty containers for other purposes.

• Compliance: All disposal must be in accordance with federal, state, and local regulations.

Emergency Protocol: Tetraethylene Glycol Spill

In the event of a spill, a swift and organized response is critical. The following workflow outlines the necessary steps.

Tetraethylene Glycol Spill Response Workflow

By adhering to these guidelines, you can significantly mitigate the risks associated with handling Tetraethylene glycol, fostering a safer and more productive research environment. Always refer to your institution's specific safety protocols and the manufacturer's Safety Data Sheet (SDS) for the most detailed and up-to-date information.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]